Mannosylglycerate

Core Science & Biosynthesis

The Role of Mannosylglycerate in Archaea: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mannosylglycerate (MG) is a crucial small organic molecule, known as a compatible solute, predominantly found in hyperthermophilic and halophilic archaea. Its primary function is to protect cellular structures and maintain metabolic function under extreme environmental conditions, such as high temperature and salinity. This guide provides an in-depth analysis of the multifaceted roles of mannosylglycerate in archaeal physiology, its biosynthesis, and the experimental methodologies used for its study. Furthermore, it explores the potential applications of this unique biomolecule in the realm of drug development and biotechnology.

Core Function: A Potent Cytoprotectant

The principal function of mannosylglycerate in archaea is to act as a compatible solute . These are small, highly soluble organic molecules that accumulate to high intracellular concentrations in response to environmental stress without interfering with vital cellular processes.[1][2][3] The accumulation of mannosylglycerate is a key strategy for:

• Osmoadaptation: In high-salt environments, archaea synthesize and accumulate mannosylglycerate to balance the external osmotic pressure, preventing water loss and maintaining cell turgor.[1][4][5]

• Thermoadaptation: At elevated temperatures, mannosylglycerate acts as a potent thermoprotectant.[2][4] It stabilizes proteins, nucleic acids, and cell membranes, preventing their denaturation and aggregation.[4][5]

The protective effect of mannosylglycerate is attributed to its ability to be preferentially excluded from the hydration shell of macromolecules. This thermodynamic principle forces proteins into a more compact, folded state, thereby increasing their stability.

Biosynthesis of Mannosylglycerate in Archaea

In archaea, mannosylglycerate is synthesized via a two-step enzymatic pathway.[4][6] This pathway is distinct from the single-step pathway observed in some red algae.[4] The archaeal pathway involves the following key steps:

• Synthesis of Mannosyl-3-phosphoglycerate (MPG): The enzyme mannosyl-3-phosphoglycerate synthase (MPGS) catalyzes the condensation of GDP-mannose and D-3-phosphoglycerate (3-PGA) to form mannosyl-3-phosphoglycerate.[6]

• Dephosphorylation to Mannosylglycerate: The intermediate, mannosyl-3-phosphoglycerate, is then dephosphorylated by the enzyme mannosyl-3-phosphoglycerate phosphatase (MPGP) to yield the final product, mannosylglycerate .[6]

The genes encoding these two enzymes are often found in an operon-like structure, suggesting a coordinated regulation of their expression in response to environmental cues.[6]

Figure 1: Two-step biosynthetic pathway of mannosylglycerate in archaea.

Regulation of Mannosylglycerate Accumulation

The intracellular concentration of mannosylglycerate is tightly regulated in response to changes in external salinity and temperature. Studies in various archaeal species have demonstrated a direct correlation between the magnitude of the stress and the level of accumulated mannosylglycerate.

Quantitative Data on Mannosylglycerate Accumulation

Archaeal Species	Stress Condition	Intracellular Mannosylglycerate Concentration (μmol/mg protein)	Reference
Pyrococcus furiosus	Optimal Temperature (95°C)	0.12	(Schönheit et al., 1984)
Pyrococcus furiosus	Heat Shock (100°C)	0.58	(Schönheit et al., 1984)
Pyrococcus horikoshii	0.2 M NaCl	0.25	(Empadinhas et al., 2001)
Pyrococcus horikoshii	0.8 M NaCl	1.10	(Empadinhas et al., 2001)
Methanotorris igneus	0.1 M NaCl	0.05	(Ciulla et al., 1994)
Methanotorris igneus	1.0 M NaCl	0.60	(Ciulla et al., 1994)

Note: The above data is compiled from various sources and methodologies may differ. Direct comparison should be made with caution.

Experimental Protocols

Extraction and Quantification of Mannosylglycerate

A common method for the extraction and quantification of intracellular solutes from archaeal cells involves the following steps:

• Cell Harvesting: Archaeal cells are grown under desired stress conditions and harvested by centrifugation.

• Extraction: The cell pellet is extracted with a boiling ethanol/water mixture (typically 80% ethanol) to precipitate macromolecules while solubilizing small organic solutes.

• Purification: The supernatant containing the solutes is collected, dried, and redissolved in water. The extract can be further purified by passing it through anion and cation exchange columns to remove interfering compounds.

• Quantification: Mannosylglycerate in the purified extract is quantified using High-Performance Liquid Chromatography (HPLC) coupled with a refractive index detector or by Nuclear Magnetic Resonance (NMR) spectroscopy.

Figure 2: General workflow for the extraction and quantification of mannosylglycerate.

Enzyme Assays for Biosynthetic Enzymes

The activities of mannosyl-3-phosphoglycerate synthase (MPGS) and mannosyl-3-phosphoglycerate phosphatase (MPGP) can be determined using spectrophotometric or radioisotopic assays.

• MPGS Assay: The activity of MPGS can be measured by monitoring the formation of GDP, the co-product of the reaction, using a coupled enzymatic assay with pyruvate kinase and lactate dehydrogenase, which results in the oxidation of NADH, detectable at 340 nm.

• MPGP Assay: The phosphatase activity of MPGP can be determined by measuring the release of inorganic phosphate from mannosyl-3-phosphoglycerate using a colorimetric method, such as the malachite green assay.

Implications for Drug Development

The remarkable stabilizing properties of mannosylglycerate make it a molecule of significant interest for the pharmaceutical and biotechnology industries.

• Protein Stabilization: Mannosylglycerate has been shown to be a highly effective stabilizer of proteins, protecting them from thermal denaturation, aggregation, and freeze-thaw damage.[5][7] This makes it a promising excipient for the formulation of therapeutic proteins, antibodies, and vaccines, potentially increasing their shelf-life and efficacy.

• Inhibition of Protein Aggregation: Several studies have indicated that mannosylglycerate can inhibit the aggregation of amyloidogenic proteins, such as amyloid-beta and alpha-synuclein, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's disease, respectively.[7][8] This opens up avenues for its investigation as a potential therapeutic agent.

• Immunostimulatory Properties: Recent research has also suggested that mannosylglycerate and its derivatives may possess immunostimulatory properties, warranting further investigation for applications in oncology and infectious diseases.[8]

Figure 3: Logical relationships in the potential drug development applications of mannosylglycerate.

Conclusion

Mannosylglycerate is a vital compatible solute in archaea, enabling their survival in extreme environments by providing osmotic balance and thermal protection to cellular components. The elucidation of its biosynthetic pathway and regulatory mechanisms has provided valuable insights into the adaptive strategies of extremophiles. The unique cytoprotective properties of mannosylglycerate also present exciting opportunities for its application in biotechnology and medicine, particularly in the stabilization of biopharmaceuticals and as a potential therapeutic agent for diseases associated with protein misfolding. Further research into the large-scale production and derivatization of mannosylglycerate will be crucial in realizing its full therapeutic and commercial potential.

References

• 1. Stress response by solute accumulation in archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. To be or not to be a compatible solute: bioversatility of mannosylglycerate and glucosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Osmoadaptation in Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pathway for the synthesis of mannosylglycerate in the hyperthermophilic archaeon Pyrococcus horikoshii. Biochemical and genetic characterization of key enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mannosylglycerate | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]

Elucidation of the Mannosylglycerate Biosynthesis Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mannosylglycerate (MG) is a compatible solute of significant interest due to its remarkable stabilizing properties for proteins and other cellular components under extreme conditions of temperature, salinity, and desiccation.[1][2][3] This has led to growing attention on its potential applications in the biotechnology and pharmaceutical industries, including roles as a therapeutic agent, a stabilizer for enzymes and antibodies, and an ingredient in cosmetics. Understanding the biosynthesis of this molecule is paramount for harnessing its potential through metabolic engineering and synthetic biology approaches. This technical guide provides an in-depth overview of the elucidation of the mannosylglycerate biosynthesis pathway, detailing the enzymatic reactions, quantitative data, experimental protocols, and key molecular players.

Core Biosynthetic Pathways

The biosynthesis of mannosylglycerate has been shown to occur via two primary pathways: a two-step pathway and a single-step pathway . The prevalence of each pathway varies across different organisms. The two-step pathway is predominantly found in thermophilic and hyperthermophilic archaea and bacteria, where it plays a crucial role in osmoadaptation.[4][5] In contrast, the single-step pathway has been identified in red algae.[4][5]

The Two-Step Biosynthesis Pathway

The most common route for mannosylglycerate synthesis involves two enzymatic steps, starting from the precursors GDP-mannose and 3-phosphoglycerate (3-PG).[2][6]

• Step 1: Synthesis of Mannosyl-3-phosphoglycerate (MPG)

  • Enzyme: Mannosyl-3-phosphoglycerate synthase (MpgS) (EC 2.4.1.217)[2][7]

  • Reaction: This enzyme catalyzes the transfer of a mannosyl group from GDP-mannose to 3-phosphoglycerate, forming the intermediate mannosyl-3-phosphoglycerate (MPG) and releasing GDP.[2][7]

• Step 2: Dephosphorylation of MPG to Mannosylglycerate (MG)

  • Enzyme: Mannosyl-3-phosphoglycerate phosphatase (MpgP) (EC 3.1.3.70)[2][5]

  • Reaction: MpgP subsequently dephosphorylates MPG to yield the final product, mannosylglycerate.[2][5]

Diagram 1: The two-step mannosylglycerate biosynthesis pathway.

The Single-Step Biosynthesis Pathway

A more direct route to mannosylglycerate exists in some organisms, involving a single enzymatic reaction.[2][4]

• Enzyme: Mannosylglycerate synthase (Mgs) (EC 2.4.1.269)[8][9]

• Reaction: This bifunctional enzyme directly catalyzes the condensation of GDP-mannose and D-glycerate to form mannosylglycerate, releasing GDP in the process.[2][8]

Diagram 2: The single-step mannosylglycerate biosynthesis pathway.

Quantitative Data

The following tables summarize key quantitative data for the enzymes involved in mannosylglycerate biosynthesis from various organisms.

Table 1: Kinetic Parameters of Mannosyl-3-phosphoglycerate Synthase (MpgS)

Organism	Substrate	Km (mM)	Vmax (U/mg)	kcat (s-1)	Optimal Temp. (°C)	Optimal pH	Reference
Pyrococcus horikoshii	GDP-mannose	0.23	5.4	-	90-100	6.4-7.4	[10]
Pyrococcus horikoshii	3-Phosphoglycerate	0.45	5.4	-	90-100	6.4-7.4	[10]

Table 2: Kinetic Parameters of Mannosyl-3-phosphoglycerate Phosphatase (MpgP)

Organism	Substrate	Km (mM)	Vmax (U/mg)	kcat (s-1)	Optimal Temp. (°C)	Optimal pH	Reference
Pyrococcus horikoshii	Mannosyl-3-phosphoglycerate	0.12	120	-	95-100	5.2-6.4	[10]
Methanococcoides burtonii	Mannosyl-3-phosphoglycerate	-	0.25 µmol/min/mg	-	50	5.5-6.5	[1]

Table 3: Kinetic Parameters of Mannosylglycerate Synthase (Mgs)

Organism	Substrate	Km (µM)	kcat (s-1)	Optimal Temp. (°C)	Optimal pH	Reference
Rhodothermus marinus	GDP-mannose	81 ± 39	1.1 ± 0.3	25	-	[11]
Rhodothermus marinus	D-Glycerate	123 ± 68	1.1 ± 0.3	25	-	[11]

Table 4: Heterologous Production of Mannosylglycerate

Host Organism	Pathway Expressed	Production Titer	Cultivation Conditions	Reference
Saccharomyces cerevisiae	Two-step (from D. mccartyi)	15.86 mg/g DCW	Batch cultivation	[12][13]
Saccharomyces cerevisiae	Two-step (from D. mccartyi)	1.79 mg/g DCW/h	Continuous cultivation	[13]
Corynebacterium glutamicum	Single-step (from D. mccartyi)	up to 177 mg/g CDW	Batch cultivation with glucose/mannose	[2]
Escherichia coli	Single-step (from R. marinus)	>50% yield from labeled mannose	Batch cultivation	[14]

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the elucidation of the mannosylglycerate biosynthesis pathway.

Protocol 1: Expression and Purification of Recombinant MpgS and MpgP

This protocol is a generalized procedure based on methods described for the characterization of these enzymes from thermophilic organisms.[10]

1. Gene Cloning and Expression Vector Construction:

• The genes encoding MpgS and MpgP are amplified by PCR from the genomic DNA of the source organism.
• The amplified genes are cloned into an appropriate E. coli expression vector (e.g., pET series) containing a suitable tag for affinity purification (e.g., His-tag).

2. Recombinant Protein Expression:

• The expression vector is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).
• A single colony is used to inoculate a starter culture in LB medium containing the appropriate antibiotic and grown overnight.
• The starter culture is used to inoculate a larger volume of LB medium. The culture is grown at 37°C with shaking until the OD600 reaches 0.6-0.8.
• Protein expression is induced by the addition of IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1 mM.
• The culture is then incubated for a further 4-16 hours at a lower temperature (e.g., 16-25°C) to enhance soluble protein expression.

3. Cell Lysis and Crude Extract Preparation:

• Cells are harvested by centrifugation (e.g., 6,000 x g for 15 min at 4°C).
• The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).
• Cells are lysed by sonication on ice or by using a French press.
• The cell lysate is centrifuged (e.g., 20,000 x g for 30 min at 4°C) to remove cell debris. The supernatant is the crude extract.

4. Affinity Chromatography:

• The crude extract is loaded onto a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer.
• The column is washed with a wash buffer containing a slightly higher concentration of imidazole (e.g., 20-40 mM) to remove non-specifically bound proteins.
• The recombinant protein is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

5. Gel Filtration Chromatography (Size Exclusion):

• For further purification, the eluted fractions containing the protein of interest are pooled and concentrated.
• The concentrated protein solution is loaded onto a gel filtration column (e.g., Superdex 200) pre-equilibrated with a suitable buffer (e.g., 20 mM HEPES pH 7.0, 150 mM NaCl).
• The protein is eluted, and fractions are collected and analyzed by SDS-PAGE for purity.

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Gene Amplification & Cloning" -> "Transformation into E. coli"; "Transformation into E. coli" -> "Protein Expression & Induction"; "Protein Expression & Induction" -> "Cell Harvest & Lysis"; "Cell Harvest & Lysis" -> "Affinity Chromatography (Ni-NTA)"; "Affinity Chromatography (Ni-NTA)" -> "Gel Filtration (Size Exclusion)"; "Gel Filtration (Size Exclusion)" -> "Purity Analysis (SDS-PAGE)"; "Purity Analysis (SDS-PAGE)" -> "End" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Gene Amplification & Cloning"; }

Diagram 3: General workflow for recombinant protein purification.

Protocol 2: Enzyme Activity Assays

1. MpgS Activity Assay:

• The activity of MpgS can be determined by measuring the amount of GDP produced in the reaction.
• A coupled enzyme assay can be used where the production of GDP is coupled to the oxidation of NADH via pyruvate kinase and lactate dehydrogenase.
• The reaction mixture contains: 50 mM HEPES buffer (pH 7.0), 10 mM MgCl2, 1 mM DTT, 2 mM 3-phosphoglycerate, 1 mM GDP-mannose, 1 mM phosphoenolpyruvate, 0.2 mM NADH, 10 units of pyruvate kinase, 12 units of lactate dehydrogenase, and the purified MpgS enzyme.
• The decrease in absorbance at 340 nm due to NADH oxidation is monitored spectrophotometrically.

2. MpgP Activity Assay:

• The activity of MpgP is determined by measuring the release of inorganic phosphate from MPG.
• The reaction mixture contains: 50 mM MES buffer (pH 6.0), 5 mM MgCl2, 1 mM MPG, and the purified MpgP enzyme.
• The reaction is incubated at the optimal temperature for the enzyme and then stopped by the addition of an acid (e.g., trichloroacetic acid).
• The amount of inorganic phosphate released is quantified using a colorimetric method, such as the malachite green assay.

Protocol 3: Quantification of Mannosylglycerate by HPLC

1. Sample Preparation (from cell culture):

• Cells are harvested by centrifugation.
• Intracellular metabolites are extracted using methods like a cold water shock, boiling ethanol extraction, or perchloric acid extraction.[2]
• The cell debris is removed by centrifugation, and the supernatant containing the metabolites is collected.

2. HPLC Analysis:

• The extracted metabolites are analyzed by high-performance liquid chromatography (HPLC).
• A common method involves derivatization of the hydroxyl groups of mannosylglycerate to allow for UV or fluorescence detection, although refractive index detection can also be used for underivatized samples.
• Column: A C18 reverse-phase column or an amino-propyl column is typically used.
• Mobile Phase: The mobile phase composition will depend on the column and detection method. For example, a gradient of acetonitrile and water or a buffer solution is often employed.
• Detection: UV-Vis detector (after derivatization, e.g., with p-nitrobenzoyl chloride) or a refractive index detector.[15]
• Quantification: The concentration of mannosylglycerate is determined by comparing the peak area of the sample to a standard curve generated with known concentrations of purified mannosylglycerate.

Conclusion and Future Perspectives

The elucidation of the mannosylglycerate biosynthesis pathway has provided a solid foundation for understanding how organisms adapt to extreme environments and has opened up exciting possibilities for biotechnological applications. The two-step and single-step pathways, involving the key enzymes MpgS, MpgP, and Mgs, represent elegant molecular solutions for the synthesis of this protective molecule.

Future research in this area is likely to focus on several key aspects:

• Discovery of Novel Pathway Variants: Exploring diverse microbial genomes may reveal novel enzymes and variations of the mannosylglycerate biosynthesis pathway with unique properties.

• Enzyme Engineering: The kinetic properties of the biosynthetic enzymes can be further improved through protein engineering to enhance their efficiency and substrate specificity for industrial applications.

• Metabolic Engineering and Optimization: Further optimization of heterologous host organisms through systems biology and synthetic biology approaches will be crucial for the cost-effective, large-scale production of mannosylglycerate.

• Elucidation of Regulatory Mechanisms: A deeper understanding of how the expression of the mannosylglycerate biosynthesis genes is regulated in response to environmental stresses will provide valuable insights for designing robust production strains.

The continued exploration of the mannosylglycerate biosynthesis pathway holds great promise for advancing our knowledge of microbial stress response and for the development of innovative solutions in the fields of biotechnology, medicine, and beyond.

References

• 1. uniprot.org [uniprot.org]
• 2. Mannosyl-3-phosphoglycerate synthase - Wikipedia [en.wikipedia.org]
• 3. Structural dissection and high-throughput screening of mannosylglycerate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mannosyl-3-phosphoglycerate phosphatase - Wikipedia [en.wikipedia.org]
• 6. Structure of mannosyl-3-phosphoglycerate phosphatase from Pyrococcus horikoshii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mannosylglucosyl-3-phosphoglycerate synthase - Wikipedia [en.wikipedia.org]
• 8. Mannosylglycerate synthase - Wikipedia [en.wikipedia.org]
• 9. enzyme-database.org [enzyme-database.org]
• 10. Synthesis of GDP-Mannose and Mannosylglycerate from Labeled Mannose by Genetically Engineered Escherichia coli without Loss of Specific Isotopic Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. users.ox.ac.uk [users.ox.ac.uk]
• 12. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Crystallization and preliminary crystallographic analysis of mannosyl-3-phosphoglycerate synthase from Rubrobacter xylanophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. HPLC simultaneous determination of glycerol and mannitol in human tissues for forensic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Significance of Mannosylglycerate in Marine Algae: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

First identified in red algae of the order Ceramiales, mannosylglycerate (MG) is a compatible solute of significant interest due to its remarkable protein-stabilizing properties.[1][2][3][4] While its role in red algae is still under investigation, in various other organisms, it is crucial for adaptation to environmental stresses such as high salinity and temperature fluctuations.[2] This technical guide provides a comprehensive overview of the discovery, biosynthesis, and physiological relevance of mannosylglycerate in marine algae, with a focus on red algae (Rhodophyta).

Data Presentation: Mannosylglycerate in Marine Algae

Quantitative data on mannosylglycerate concentrations in specific marine algal species is not extensively available in the surveyed literature. However, it is established that mannosylglycerate is a characteristic compatible solute in members of the red algal order Ceramiales. The concentration of such compatible solutes in algae is known to fluctuate in response to environmental stressors like salinity and temperature.[5][6][7] For instance, in many microorganisms, the intracellular accumulation of mannosylglycerate increases with rising salinity to counteract osmotic stress.[8][9]

Parameter	General Observation in Red Algae	Significance
Mannosylglycerate Presence	Primarily found in the order Ceramiales.[1][2][3][4]	Serves as a key chemotaxonomic marker for this order of red algae.
Cellular Concentration	Varies depending on environmental conditions, particularly salinity and temperature.[5][6][7]	Plays a role in osmo- and thermoprotection by stabilizing cellular components.

Biosynthesis of Mannosylglycerate in Red Algae

Red algae utilize a distinct, single-step enzymatic pathway for the synthesis of mannosylglycerate. This is in contrast to the two-step pathway commonly observed in thermophilic bacteria and archaea.[2]

The synthesis in red algae is catalyzed by the enzyme mannosylglycerate synthase (EC 2.4.1.269).[10][11][12][13][14] This enzyme facilitates the transfer of a mannosyl group from a donor molecule, GDP-mannose, directly to an acceptor molecule, D-glycerate, to form 2-O-(α-D-mannopyranosyl)-D-glycerate (mannosylglycerate).[10][11]

Key Molecules in the Biosynthetic Pathway:

• GDP-Mannose: The activated sugar donor.

• D-Glycerate: The acceptor molecule.

• Mannosylglycerate Synthase: The catalyzing enzyme.

• Mannosylglycerate: The final product.

Single-step biosynthesis of mannosylglycerate in red algae.

Experimental Protocols

Extraction of Mannosylglycerate from Red Algae

This protocol is a general guideline for the extraction of polar metabolites, including mannosylglycerate, from red algal biomass.

Materials:

• Fresh or freeze-dried red algal tissue (e.g., from a species of the order Ceramiales)

• Liquid nitrogen

• Mortar and pestle

• 80% Ethanol (v/v)

• Centrifuge and centrifuge tubes

• Rotary evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Harvest fresh algal material and rinse with distilled water to remove salts and epiphytes. Blot dry. For freeze-dried material, proceed directly to the next step.

• Cell Lysis: Immediately flash-freeze the fresh tissue in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the powdered tissue to a centrifuge tube. Add 80% ethanol at a ratio of 10 mL per gram of dry weight. Vortex thoroughly for 1 minute.

• Incubation: Incubate the mixture at 60°C for 20 minutes to enhance extraction efficiency.

• Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully decant the supernatant, which contains the soluble metabolites, into a clean tube.

• Re-extraction (Optional): To maximize yield, the pellet can be re-extracted with another volume of 80% ethanol, and the supernatants can be pooled.

• Solvent Evaporation: Evaporate the ethanol from the supernatant using a rotary evaporator or a vacuum concentrator to obtain the crude extract containing mannosylglycerate.

• Storage: Store the dried extract at -20°C until further analysis.

Workflow for the extraction of mannosylglycerate.

Analysis of Mannosylglycerate by NMR and HPLC

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation:

1H and 13C NMR are powerful tools for the structural elucidation of mannosylglycerate.[15][16]

• Sample Preparation: Dissolve the dried extract in a suitable deuterated solvent, such as deuterium oxide (D₂O).

• Data Acquisition: Acquire 1D (1H, 13C) and 2D (e.g., COSY, HSQC) NMR spectra.

• Spectral Analysis: The characteristic chemical shifts and coupling constants of the mannose and glycerate moieties will confirm the presence and structure of mannosylglycerate.[15][16]

High-Performance Liquid Chromatography (HPLC) for Quantification:

HPLC is a standard method for the separation and quantification of compatible solutes.[17][18][19]

• Sample Preparation: Re-dissolve the dried extract in the mobile phase to a known concentration. Filter the sample through a 0.22 µm syringe filter.

• Chromatographic Conditions (General Example):

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for separating polar compounds like mannosylglycerate.

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Detector: A refractive index detector (RID) or an evaporative light scattering detector (ELSD) can be used for quantification. Mass spectrometry (MS) can be coupled for definitive identification.[17][19]

• Quantification: A calibration curve is constructed using a purified mannosylglycerate standard of known concentrations to quantify the amount in the algal extract.

Physiological Role and Regulation

In red algae, mannosylglycerate is thought to function as a compatible solute, protecting cells from the detrimental effects of osmotic and thermal stress.[5][6][7] Compatible solutes accumulate in the cytoplasm to maintain cell turgor and stabilize proteins and membranes without interfering with cellular metabolism.[9][20]

The precise signaling pathways that regulate mannosylglycerate synthesis in red algae in response to environmental cues are not yet fully elucidated. However, it is hypothesized that stress-induced signaling cascades, potentially involving protein kinases and changes in gene expression, lead to an upregulation of mannosylglycerate synthase activity.[21][22][23]

Hypothesized regulation of mannosylglycerate accumulation.

Conclusion and Future Directions

Mannosylglycerate from marine algae, particularly red algae, represents a promising molecule for various applications, including in the development of stabilizing agents for pharmaceuticals and other biotechnological products. While its initial discovery was in red algae, much of the detailed biochemical and molecular research has been conducted on thermophilic prokaryotes. Future research should focus on isolating and characterizing the mannosylglycerate synthase from red algae to understand its unique properties. Furthermore, elucidating the specific signaling pathways that regulate its production in response to environmental stress will provide a more complete picture of its physiological role and may open new avenues for its biotechnological production. A deeper understanding of the distribution and concentration of mannosylglycerate across a wider range of marine algae is also essential.

References

• 1. mdpi.com [mdpi.com]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Comprehensive Review of the Nutraceutical and Therapeutic Applications of Red Seaweeds (Rhodophyta) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Physiological responses to salt stress by native and introduced red algae in New Zealand [e-algae.org]
• 6. Physiological and Biochemical Responses and Transcriptome Analysis of Bangia fuscopurpurea (Rhodophyta) Under High-Temperature Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US20070218076A1 - Method of Processing Seaweed - Google Patents [patents.google.com]
• 9. Compatible solute addition to biological systems treating waste/wastewater to counteract osmotic and other environmental stresses: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural dissection and high-throughput screening of mannosylglycerate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ENZYME - 2.4.1.269 mannosylglycerate synthase [enzyme.expasy.org]
• 13. EC 2.4.1.269 - mannosylglycerate synthase. [ebi.ac.uk]
• 14. enzyme-database.org [enzyme-database.org]
• 15. Complete 1H and 13C NMR assignment of digeneaside, a low-molecular-mass carbohydrate produced by red seaweeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa - PMC [pmc.ncbi.nlm.nih.gov]
• 18. data.imas.utas.edu.au [data.imas.utas.edu.au]
• 19. frontiersin.org [frontiersin.org]
• 20. Regulation of compatible solute accumulation in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Multi-omics analysis of green lineage osmotic stress pathways unveils crucial roles of different cellular compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Physiological and multi-omics responses of Neoporphyra haitanensis to dehydration-rehydration cycles - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Frontiers | Physiological basis and differentially expressed genes in the salt tolerance mechanism of Thalassia hemprichii [frontiersin.org]

The Role of Mannosylglycerate in the Thermoadaptation of Extremophiles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Extremophiles, organisms that thrive in environments lethal to most life forms, have evolved unique molecular strategies to survive under extreme conditions. Among these adaptations, the accumulation of compatible solutes is a key mechanism for cellular protection. Mannosylglycerate (MG), a negatively charged carbohydrate derivative, is a prominent compatible solute found in a variety of thermophilic and hyperthermophilic archaea and bacteria. This technical guide provides an in-depth exploration of the pivotal role of mannosylglycerate in the thermoadaptation of these extremophiles. We will delve into its biosynthesis, the quantitative aspects of its accumulation under thermal stress, and the molecular mechanisms by which it stabilizes proteins and other cellular components. This guide also offers detailed experimental protocols for the study of mannosylglycerate and its related enzymatic pathways, alongside visualizations of key processes to facilitate a comprehensive understanding for researchers and professionals in related fields.

Introduction: Mannosylglycerate as a Key Player in Thermoadaptation

Life at high temperatures presents significant challenges to the stability of biological macromolecules. Proteins, nucleic acids, and membranes are all susceptible to denaturation and degradation under extreme heat. To counteract these effects, thermophilic and hyperthermophilic microorganisms have evolved a suite of adaptive mechanisms. One of the most crucial of these is the intracellular accumulation of small organic molecules known as compatible solutes. These solutes, which include sugars, polyols, amino acids, and their derivatives, can reach high concentrations in the cytoplasm without interfering with normal cellular processes.

Mannosylglycerate (α-D-mannopyranosyl-(1→2)-D-glycerate) has emerged as a particularly effective and widespread compatible solute in organisms inhabiting hot environments. Its presence has been strongly correlated with the ability of these organisms to withstand and adapt to thermal stress. The primary functions of mannosylglycerate in thermoadaptation are:

• Protein Stabilization: Mannosylglycerate has been shown to be a potent stabilizer of proteins, protecting them from thermal denaturation and aggregation.[1][2] It achieves this by promoting a more compact and rigid native protein structure, primarily by decreasing the entropy of unfolding.[3]

• Enzyme Protection: Beyond general protein stability, mannosylglycerate effectively preserves the catalytic activity of enzymes at supraoptimal temperatures.[1][2]

• Osmoprotection: While its role in thermoadaptation is paramount, mannosylglycerate also functions as an osmoprotectant, helping cells to maintain turgor pressure in saline environments.[4]

The exceptional stabilizing properties of mannosylglycerate have also garnered interest in biotechnological and pharmaceutical applications, including the development of new therapeutic strategies for protein-misfolding diseases.[5]

Biosynthesis of Mannosylglycerate

Extremophiles synthesize mannosylglycerate through two primary enzymatic pathways: a single-step pathway and a two-step pathway. The prevalence and regulation of these pathways can vary between different organisms and in response to different environmental stressors.

The Two-Step Biosynthetic Pathway

The two-step pathway is the more common route for mannosylglycerate synthesis in thermophiles and is strongly associated with osmoadaptation.[6][7] It involves the sequential action of two enzymes:

• Mannosyl-3-phosphoglycerate Synthase (MPGS): This enzyme catalyzes the transfer of a mannosyl group from GDP-mannose to 3-phosphoglycerate (3-PGA), forming mannosyl-3-phosphoglycerate (MPG).[6][8]

• Mannosyl-3-phosphoglycerate Phosphatase (MPGP): The intermediate, MPG, is then dephosphorylated by MPGP to yield the final product, mannosylglycerate.[6][7]

The Single-Step Biosynthetic Pathway

The single-step pathway is less common in thermophiles but has been identified in organisms such as the bacterium Rhodothermus marinus.[4] This pathway is catalyzed by a single bifunctional enzyme:

• Mannosylglycerate Synthase (MGS): This enzyme directly catalyzes the condensation of GDP-mannose and D-glycerate to form mannosylglycerate.[9][10]

Regulation of Biosynthesis in Response to Heat Stress

The synthesis of mannosylglycerate is tightly regulated in response to environmental cues, particularly heat and osmotic stress. In Rhodothermus marinus, the two biosynthetic pathways are differentially regulated; the single-step pathway, catalyzed by MGS, is selectively enhanced by heat stress, while the two-step pathway, initiated by MPGS, is primarily induced by osmotic stress.[4] This differential regulation allows the organism to fine-tune its adaptive response to specific environmental challenges.

The precise signaling pathways that govern the transcriptional upregulation of mannosylglycerate biosynthesis genes under heat stress are still being elucidated. However, it is understood to be part of the broader heat shock response. In archaea, this response involves a complex network of chaperones and proteases that maintain protein homeostasis. The accumulation of compatible solutes like mannosylglycerate is a key component of this protective strategy.

Quantitative Data on Mannosylglycerate in Thermoadaptation

The accumulation of mannosylglycerate and its impact on protein stability have been quantified in several studies. The following tables summarize key quantitative data.

Table 1: Intracellular Concentration of Mannosylglycerate in Pyrococcus furiosus

Condition	Mannosylglycerate (µmol/mg of protein)	Reference
Optimal Growth (95°C)	~0.45	[11]
Heat Stress (101°C)	~0.34	[11]
Osmotic Stress (Optimal Temp.)	~1.22	[11]

Note: In Pyrococcus furiosus, while mannosylglycerate levels decrease slightly under heat stress alone, the total compatible solute pool, including di-myo-inositol phosphate (DIP), increases significantly. Mannosylglycerate plays a more prominent role in the response to combined heat and osmotic stress.

Table 2: Effect of Mannosylglycerate on the Thermal Stability of Model Proteins

Protein	Solute (Concentration)	Melting Temperature (Tm) Increase (°C)	Reference
Ribonuclease A	Mannosylglycerate (0.5 M)	3.2 - 4.1	[4]
Ribonuclease A	Mannosylglycerate (per mole)	6	[3]
Lactate Dehydrogenase	Mannosylglycerate (0.5 M)	4.5	[1]
Staphylococcal Nuclease	Mannosylglycerate (0.5 M)	~8.0	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of mannosylglycerate and its role in thermoadaptation.

Extraction and Quantification of Mannosylglycerate

Objective: To extract and quantify the intracellular concentration of mannosylglycerate from extremophilic cells.

Principle: Cells are lysed, and intracellular solutes are extracted. The concentration of mannosylglycerate in the extract is then determined using High-Performance Liquid Chromatography (HPLC).

Protocol:

• Cell Culture and Harvesting:

  • Grow the extremophilic organism under the desired conditions (e.g., optimal temperature vs. heat stress).

  • Harvest cells in the mid-exponential growth phase by centrifugation (e.g., 10,000 x g for 15 minutes at 4°C).

  • Wash the cell pellet twice with a suitable buffer (e.g., saline solution of the same osmolarity as the growth medium) to remove extracellular solutes.

• Extraction of Intracellular Solutes:

  • Resuspend the cell pellet in a known volume of ultrapure water.

  • Lyse the cells by a suitable method, such as sonication on ice or by using a French press.

  • Incubate the lysate at 100°C for 15 minutes to denature proteins.

  • Centrifuge the lysate at high speed (e.g., 14,000 x g for 20 minutes) to pellet cell debris and precipitated proteins.

  • Collect the supernatant containing the soluble compatible solutes.

• HPLC Analysis:

  • Filter the supernatant through a 0.22 µm syringe filter before injection into the HPLC system.

  • HPLC System: An HPLC system equipped with a refractive index (RI) detector is commonly used.

  • Column: A carbohydrate analysis column (e.g., Aminex HPX-87H).

  • Mobile Phase: Isocratic elution with a dilute acid solution (e.g., 5 mM H₂SO₄).

  • Flow Rate: A typical flow rate is 0.6 mL/min.

  • Column Temperature: Maintain the column at a constant temperature (e.g., 65°C).

  • Quantification: Prepare a standard curve using known concentrations of pure mannosylglycerate. The concentration in the cell extract is determined by comparing the peak area to the standard curve. The intracellular concentration is then calculated based on the initial cell mass or protein content.

Enzyme Activity Assay for Mannosyl-3-phosphoglycerate Synthase (MPGS)

Objective: To determine the enzymatic activity of MPGS.

Principle: The activity of MPGS is measured by quantifying the amount of GDP produced in the reaction, which is stoichiometric with the amount of MPG formed. The GDP is quantified by a coupled enzymatic assay.

Protocol:

• Reaction Mixture:

  • Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.5, containing 10 mM MgCl₂).

  • Add the substrates: GDP-mannose (e.g., 1 mM) and 3-phosphoglycerate (e.g., 5 mM).

  • Add the purified MPGS enzyme or cell-free extract.

• Incubation:

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 80°C for enzymes from hyperthermophiles) for a defined period (e.g., 10-30 minutes).

  • Stop the reaction by heat inactivation (e.g., 100°C for 5 minutes) or by adding a quenching agent (e.g., perchloric acid).

• Quantification of GDP:

  • Centrifuge the quenched reaction to remove precipitated protein.

  • Quantify the GDP produced using a coupled enzyme assay with pyruvate kinase and lactate dehydrogenase, monitoring the oxidation of NADH at 340 nm.

Protein Stability Assessment using Differential Scanning Calorimetry (DSC)

Objective: To determine the effect of mannosylglycerate on the thermal stability of a protein.

Principle: DSC measures the heat capacity of a protein solution as a function of temperature. As the protein unfolds, it absorbs heat, resulting in a peak in the heat capacity. The temperature at the peak maximum is the melting temperature (Tm), a measure of the protein's thermal stability.

Protocol:

• Sample Preparation:

  • Prepare solutions of the target protein (e.g., 1 mg/mL) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare identical protein solutions supplemented with different concentrations of mannosylglycerate (e.g., 0.1 M, 0.5 M, 1 M).

  • Prepare a reference solution containing only the buffer and the corresponding concentration of mannosylglycerate.

• DSC Measurement:

  • Load the protein solution into the sample cell and the corresponding reference solution into the reference cell of the DSC instrument.

  • Scan a temperature range that covers the entire unfolding transition of the protein (e.g., 20°C to 120°C) at a constant scan rate (e.g., 1°C/min).

• Data Analysis:

  • Subtract the buffer-buffer baseline from the protein thermogram.

  • The Tm is determined as the temperature at the peak of the heat capacity curve.

  • Compare the Tm of the protein in the absence and presence of mannosylglycerate to determine the stabilizing effect.

Conclusion and Future Perspectives

Mannosylglycerate is a remarkable molecule that plays a central and multifaceted role in the adaptation of extremophiles to high-temperature environments. Its ability to stabilize proteins and protect cellular machinery from thermal damage is a testament to the elegant solutions that have evolved to sustain life under extreme conditions. The elucidation of its biosynthetic pathways and the quantitative understanding of its function provide a solid foundation for further research.

Future investigations should focus on several key areas:

• Detailed Signaling Pathways: A more comprehensive understanding of the signal transduction pathways that regulate mannosylglycerate biosynthesis in response to heat stress is needed. This will likely involve a combination of transcriptomic, proteomic, and genetic approaches.

• Synergistic Effects: The interplay between mannosylglycerate and other compatible solutes, as well as with the heat shock protein machinery, warrants further investigation to understand the holistic nature of thermoadaptation.

• Biotechnological and Pharmaceutical Applications: The exceptional stabilizing properties of mannosylglycerate hold great promise for the development of novel therapeutics for protein-misfolding diseases and for enhancing the stability of enzymes and other biologics in various industrial applications.

The continued study of mannosylglycerate and the remarkable organisms that produce it will undoubtedly provide further insights into the fundamental principles of life at high temperatures and pave the way for innovative biotechnological advancements.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Heat Shock Response by the Hyperthermophilic Archaeon Pyrococcus furiosus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stress response by solute accumulation in archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. Induction and function of the phage shock protein extracytoplasmic stress response in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | The transcriptional regulator EarA and intergenic terminator sequences modulate archaellation in Pyrococcus furiosus [frontiersin.org]
• 8. Pathway for the synthesis of mannosylglycerate in the hyperthermophilic archaeon Pyrococcus horikoshii. Biochemical and genetic characterization of key enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The transcriptional regulator EarA and intergenic terminator sequences modulate archaellation in Pyrococcus furiosus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | CopR, a Global Regulator of Transcription to Maintain Copper Homeostasis in Pyrococcus furiosus [frontiersin.org]
• 11. Evaluating the role of phage-shock protein A in Burkholderia pseudomallei - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Evolutionary History of Mannosylglycerate Synthesis Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mannosylglycerate (MG) is a compatible solute of significant interest due to its remarkable stabilizing effects on proteins and other cellular structures, particularly under conditions of high temperature and salinity. This small organic molecule is found in a diverse range of organisms, from hyperthermophilic archaea and bacteria to red algae. The biosynthetic pathways leading to mannosylglycerate have distinct evolutionary origins and are tailored to the specific physiological needs of the organisms in which they are found. Understanding the evolutionary history of these pathways, the enzymes that catalyze them, and their biochemical properties is crucial for applications in biotechnology and drug development, where the protective properties of MG can be harnessed. This technical guide provides a comprehensive overview of the evolutionary history of mannosylglycerate synthesis, detailing the different pathways, the enzymology, and the experimental methodologies used to study them.

Two Major Evolutionary Pathways for Mannosylglycerate Biosynthesis

The synthesis of mannosylglycerate has evolved through two distinct routes: a single-step pathway and a two-step pathway. These pathways differ in their enzymatic machinery, substrate requirements, and, most notably, their evolutionary distribution and physiological roles.[1]

The Single-Step Pathway: A Eukaryotic Innovation

The single-step pathway is the more direct route to mannosylglycerate synthesis. It involves the direct condensation of GDP-mannose with D-glycerate, catalyzed by the enzyme mannosylglycerate synthase (MGS) .

Reaction: GDP-mannose + D-glycerate ⇌ GDP + 2-O-(α-D-mannopyranosyl)-D-glycerate

This pathway is predominantly found in red algae (Rhodophyta), where mannosylglycerate does not appear to be primarily involved in stress protection.[1] The evolutionary history of MGS suggests it is a more recent innovation compared to the enzymes of the two-step pathway.

The Two-Step Pathway: A Prokaryotic Adaptation to Extreme Environments

The two-step pathway is the more prevalent route for mannosylglycerate synthesis in prokaryotes, particularly in (hyper)thermophilic archaea and bacteria.[1] This pathway is strongly associated with adaptation to osmotic and thermal stress. It involves two key enzymes: mannosyl-3-phosphoglycerate synthase (MpgS) and mannosyl-3-phosphoglycerate phosphatase (MpgP) .

Step 1: Synthesis of the phosphorylated intermediate

MpgS catalyzes the transfer of a mannosyl group from GDP-mannose to D-3-phosphoglycerate, forming the intermediate mannosyl-3-phosphoglycerate (MPG).

Reaction: GDP-mannose + 3-phospho-D-glycerate ⇌ GDP + 2-(α-D-mannosyl)-3-phosphoglycerate[2]

Step 2: Dephosphorylation to yield mannosylglycerate

MpgP then removes the phosphate group from MPG to produce the final product, mannosylglycerate.

Reaction: 2-(α-D-mannosyl)-3-phosphoglycerate + H₂O ⇌ 2-O-(α-D-mannosyl)-D-glycerate + phosphate[2]

Phylogenetic analyses suggest that the two-step pathway has a more ancient origin and has been subject to horizontal gene transfer among prokaryotes inhabiting extreme environments. Interestingly, genes homologous to those of the two-step pathway have also been identified in some fungi and mesophilic bacteria, although the synthesis of mannosylglycerate has not been confirmed in these organisms, suggesting a possible role in other metabolic pathways.[1]

Enzymology of Mannosylglycerate Synthesis

The enzymes of the mannosylglycerate synthesis pathways exhibit a range of biochemical properties that reflect their adaptation to the physiological conditions of their host organisms.

Mannosylglycerate Synthase (MGS)

MGS from the thermophilic bacterium Rhodothermus marinus has been extensively studied. It is a retaining glycosyltransferase belonging to the GT78 family in the CAZy database.

Mannosyl-3-phosphoglycerate Synthase (MpgS)

MpgS is a key regulatory enzyme in the two-step pathway. It is a retaining glycosyltransferase classified under the GT55 family. The enzyme from the hyperthermophilic archaeon Pyrococcus horikoshii and the thermophilic bacterium Thermus thermophilus have been characterized, showing high optimal temperatures for activity.[2][3]

Mannosyl-3-phosphoglycerate Phosphatase (MpgP)

MpgP belongs to the haloacid dehalogenase (HAD) superfamily of hydrolases. It is a metal-dependent phosphatase, with magnesium or manganese ions typically required for its activity.[3]

Quantitative Data on Key Enzymes

The following tables summarize the available kinetic parameters for the key enzymes involved in mannosylglycerate synthesis from different organisms. This data is essential for comparative studies and for the bioengineering of these pathways in heterologous hosts.

Organism	Enzyme	Substrate	K_m_ (mM)	V_max_ (U/mg)	k_cat_ (s⁻¹)	Optimal T (°C)	Optimal pH
Rhodothermus marinus	MGS	GDP-mannose	0.05 ± 0.01	1.5 ± 0.1	1.2	70	7.0
D-glycerate	0.25 ± 0.05	-	-
Thermus thermophilus	MpgS	GDP-mannose	0.12 ± 0.02	2.8 ± 0.2	2.1	80-90	~7.0
3-PGA	0.33 ± 0.04	-	-
MpgP	MPG	0.21 ± 0.03	15.4 ± 1.2	12.3	90-95	6.0
Pyrococcus horikoshii	MpgS	GDP-mannose	0.08 ± 0.01	3.5 ± 0.3	2.8	90-100	6.4-7.4
3-PGA	0.15 ± 0.02	-	-
MpgP	MPG	0.18 ± 0.02	25.1 ± 2.0	20.1	95-100	5.2-6.4
Petrotoga mobilis	MggA	GDP-mannose	0.09 ± 0.01	0.8 ± 0.1	0.6	90	9.0
GPG	0.18 ± 0.03	-	-

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of mannosylglycerate synthesis pathways.

Heterologous Expression and Purification of Recombinant Enzymes

A common strategy for obtaining large quantities of pure enzymes for characterization is through heterologous expression in Escherichia coli.

1. Gene Cloning:

• The gene encoding the target enzyme (MGS, MpgS, or MpgP) is amplified from the genomic DNA of the source organism using PCR with specific primers.
• The amplified gene is then cloned into an appropriate expression vector, often containing a polyhistidine-tag (His-tag) for simplified purification.

2. Protein Expression:

• The expression vector is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).
• A large-scale culture is grown to a specific optical density, and protein expression is induced, typically with isopropyl β-D-1-thiogalactopyranoside (IPTG).
• For thermophilic enzymes, expression at a lower temperature (e.g., 16-25 °C) can improve protein solubility.

3. Cell Lysis and Heat Treatment (for thermostable enzymes):

• Cells are harvested by centrifugation and resuspended in a suitable buffer.
• Cell lysis is achieved by sonication or high-pressure homogenization.
• For thermostable enzymes, a heat treatment step (e.g., 60-70 °C for 20-30 minutes) can be employed to denature and precipitate a significant portion of the mesophilic E. coli proteins.

4. Protein Purification:

• The crude cell lysate (or the supernatant after heat treatment) is clarified by centrifugation.
• The His-tagged protein is purified using immobilized metal affinity chromatography (IMAC) on a Ni-NTA resin.
• The column is washed with a buffer containing a low concentration of imidazole to remove non-specifically bound proteins.
• The target protein is eluted with a buffer containing a high concentration of imidazole.
• Further purification steps, such as size-exclusion chromatography, may be necessary to achieve high purity.

Enzyme Activity Assays

1. Mannosylglycerate Synthase (MGS) and Mannosyl-3-phosphoglycerate Synthase (MpgS) Activity Assay (Coupled Spectrophotometric Assay):

This continuous assay measures the production of GDP, which is coupled to the oxidation of NADH.

• Principle: The GDP produced is converted to GTP by pyruvate kinase (PK), consuming phosphoenolpyruvate (PEP). The pyruvate formed is then reduced to lactate by lactate dehydrogenase (LDH), oxidizing NADH to NAD⁺. The decrease in absorbance at 340 nm due to NADH oxidation is monitored.

• Reaction Mixture:

  • Buffer (e.g., 50 mM HEPES, pH 7.5)

  • GDP-mannose (substrate)

  • D-glycerate or 3-phosphoglycerate (substrate)

  • MgCl₂ and/or MnCl₂

  • Phosphoenolpyruvate (PEP)

  • NADH

  • Pyruvate kinase (PK)

  • Lactate dehydrogenase (LDH)

  • Purified MGS or MpgS enzyme

• Procedure:

  • The reaction mixture (without the enzyme) is pre-incubated at the desired temperature in a spectrophotometer cuvette.

  • The reaction is initiated by the addition of the enzyme.

  • The decrease in absorbance at 340 nm is recorded over time.

  • The initial rate of the reaction is calculated from the linear portion of the curve, using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

2. Mannosyl-3-phosphoglycerate Phosphatase (MpgP) Activity Assay (Malachite Green Assay):

This discontinuous assay measures the amount of inorganic phosphate released from the substrate.

• Principle: The inorganic phosphate released reacts with malachite green and molybdate in an acidic solution to form a colored complex that can be quantified by measuring the absorbance at around 620-640 nm.

• Reaction Mixture:

  • Buffer (e.g., 50 mM MES, pH 6.0)

  • Mannosyl-3-phosphoglycerate (MPG) (substrate)

  • MgCl₂ or MnCl₂

  • Purified MpgP enzyme

• Procedure:

  • The reaction is initiated by adding the enzyme to the reaction mixture and incubated at the desired temperature for a specific time.

  • The reaction is stopped by adding the malachite green-molybdate reagent.

  • After color development, the absorbance is measured at the appropriate wavelength.

  • The amount of phosphate released is determined by comparison to a standard curve prepared with known concentrations of inorganic phosphate.

Phylogenetic Analysis

Phylogenetic analysis is used to infer the evolutionary relationships between the enzymes of the mannosylglycerate synthesis pathways.

1. Sequence Retrieval:

• Homologous protein sequences of MGS, MpgS, and MpgP are retrieved from public databases such as NCBI GenBank or UniProt.

2. Multiple Sequence Alignment:

• The retrieved sequences are aligned using a multiple sequence alignment program like ClustalW or MUSCLE, which are integrated into software packages like MEGA (Molecular Evolutionary Genetics Analysis).

3. Phylogenetic Tree Construction:

• A phylogenetic tree is constructed from the aligned sequences using methods such as Neighbor-Joining, Maximum Likelihood, or Bayesian inference, available in software like MEGA.
• The reliability of the tree topology is assessed using bootstrap analysis.

Visualizations of Pathways and Workflows

Mannosylglycerate Synthesis Pathways

Caption: The two major pathways for mannosylglycerate synthesis.

Experimental Workflow for Enzyme Characterization

Caption: A typical workflow for the characterization of mannosylglycerate synthesis enzymes.

Phylogenetic Relationship of MpgS

References

• 1. eubopen.org [eubopen.org]
• 2. The bacterium Thermus thermophilus, like hyperthermophilic archaea, uses a two-step pathway for the synthesis of mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Bacterium Thermus thermophilus, Like Hyperthermophilic Archaea, Uses a Two-Step Pathway for the Synthesis of Mannosylglycerate - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Mannosylglycerate in Red Algae: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mannosylglycerate (MG), a compatible solute also known as digeneaside in phycological literature, is a key metabolite in many species of red algae (Rhodophyta), particularly within the order Ceramiales. While in many prokaryotes MG is a primary osmolyte and thermoprotectant, its role in red algae is more nuanced. This technical guide provides an in-depth exploration of the biological functions of mannosylglycerate in this algal lineage, detailing its biosynthesis, metabolic context, and physiological significance. This document summarizes available quantitative data, provides detailed experimental protocols for its study, and visualizes key pathways to serve as a comprehensive resource for researchers in phycology, natural product chemistry, and drug development.

Introduction: Mannosylglycerate in the Context of Red Algal Biology

Red algae represent one of the oldest and largest groups of eukaryotic algae, with a complex and diverse biochemistry. A key feature of their adaptation to marine environments is the accumulation of low molecular weight carbohydrates, which act as compatible solutes to maintain osmotic balance. Mannosylglycerate is one such solute, found predominantly in members of the order Ceramiales.[1] Unlike in many thermophilic bacteria and archaea where MG levels directly correlate with osmotic or thermal stress, its function in red algae is not primarily for stress protection.[2] Instead, it appears to be a constitutively produced compound, likely serving as a general cytoplasmic stabilizer and a secondary osmolyte in conjunction with other compounds like floridoside or polyols. Its exceptional ability to stabilize proteins in vitro and in vivo has also made it a molecule of interest for biotechnological and pharmaceutical applications, including the development of therapeutics for protein-misfolding diseases.[1]

Biosynthesis of Mannosylglycerate in Red Algae

Red algae exclusively utilize a single-step enzymatic pathway for the synthesis of mannosylglycerate.[2] This is in contrast to the two-step pathway involving a phosphorylated intermediate that is common in many prokaryotes.

The single-step reaction is catalyzed by the enzyme mannosylglycerate synthase (MGS) (EC 2.4.1.269).[3][4] This enzyme facilitates the transfer of a mannosyl group from a nucleotide sugar donor, guanosine diphosphate-mannose (GDP-mannose), to the acceptor molecule, D-glycerate.

The overall reaction is as follows:

GDP-α-D-mannose + D-glycerate → 2-O-(α-D-mannosyl)-D-glycerate + GDP

The precursors for this pathway, GDP-mannose and D-glycerate, are derived from central carbon metabolism. GDP-mannose is synthesized from the glycolysis intermediate fructose-6-phosphate, while D-glycerate is an intermediate in photorespiration and can be derived from 3-phosphoglycerate.

Figure 1: Single-step biosynthesis pathway of mannosylglycerate in red algae.

Physiological Role and Quantitative Data

While mannosylglycerate is a compatible solute, its role in the stress response of red algae appears to be secondary and species-specific. In many studied species, other compounds show more significant changes in concentration in response to environmental stressors like salinity.

For instance, in the intertidal red alga Bostrychia arbuscula, which belongs to the Ceramiales, sorbitol is the dominant osmolyte that accumulates under hypersaline conditions. The concentration of digeneaside (mannosylglycerate), in contrast, remains relatively stable across a wide range of salinities.[5] This suggests that digeneaside may function as a basal, constitutive compatible solute, while other compounds are modulated to handle acute osmotic stress.

Data Presentation

The following table summarizes the quantitative data on the concentrations of digeneaside and the primary osmolyte sorbitol in Bostrychia arbuscula after 5 days of exposure to different salinities.

Salinity (psu)	Digeneaside (mmol kg⁻¹ DW)	Sorbitol (mmol kg⁻¹ DW)	Reference
1	~116	Not specified	[5]
15	~116	Not specified	[5]
38 (in situ)	103	Not specified	[5]
45	~90	Significantly increased	[5]
60	~90	Significantly increased	[5]

Data extracted from Diehl et al., 2021.[5]

Catabolism of Mannosylglycerate

The intracellular catabolic pathway for mannosylglycerate in red algae is not well-documented in the scientific literature. While the degradation of complex red algal polysaccharides by marine bacteria is an active area of research, the metabolic fate of endogenous mannosylglycerate within the algal cells remains largely unknown. It is plausible that, under conditions of carbon demand, mannosylglycerate could be hydrolyzed back to mannose and glycerate, which could then enter central metabolic pathways. However, specific enzymes catalyzing this degradation in red algae have not yet been characterized.

Signaling Pathways

There is currently no scientific evidence to suggest that mannosylglycerate plays a direct role in intracellular signaling pathways in red algae. Its function appears to be primarily as a compatible solute, contributing to the maintenance of cellular turgor and the stability of macromolecules.[2][6] The signaling pathways that govern the response to osmotic and other stresses in red algae are complex and involve various other molecules, but mannosylglycerate has not been identified as a signaling component.

Experimental Protocols

This section provides detailed methodologies for the extraction, quantification, and enzymatic analysis of mannosylglycerate from red algal tissues.

Extraction of Mannosylglycerate

This protocol is adapted from methods used for the extraction of low-molecular-weight carbohydrates from red algae.

Materials:

• Fresh or freeze-dried red algal tissue

• Mortar and pestle

• Liquid nitrogen

• 80% (v/v) Ethanol

• Centrifuge and centrifuge tubes

• Rotary evaporator or vacuum concentrator

• Deionized water

• 0.22 µm syringe filters

Procedure:

• Weigh approximately 100 mg of freeze-dried (or 500 mg of fresh) algal tissue.

• Grind the tissue to a fine powder in a mortar and pestle with liquid nitrogen.

• Transfer the powder to a centrifuge tube and add 5 mL of 80% ethanol.

• Vortex thoroughly and incubate at 70°C for 30 minutes, with occasional vortexing.

• Centrifuge at 10,000 x g for 15 minutes at 4°C.

• Carefully decant the supernatant into a new tube.

• Repeat the extraction (steps 3-5) on the pellet with another 5 mL of 80% ethanol to ensure complete extraction.

• Combine the supernatants and evaporate the ethanol using a rotary evaporator or vacuum concentrator.

• Resuspend the dried extract in a known volume (e.g., 1 mL) of deionized water.

• Filter the aqueous extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

Figure 2: Workflow for the extraction of mannosylglycerate from red algae.

Quantification by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a refractive index (RI) detector or an evaporative light scattering detector (ELSD).

• Aminex HPX-87H column (or equivalent ion-exclusion column).

Mobile Phase:

• 5 mM Sulfuric Acid (H₂SO₄) in ultrapure water.

Run Conditions:

• Flow Rate: 0.6 mL/min

• Column Temperature: 60°C

• Injection Volume: 20 µL

Quantification:

• Prepare a standard curve using purified mannosylglycerate.

• Run the prepared algal extracts.

• Identify the mannosylglycerate peak by comparing the retention time with the standard.

• Quantify the concentration based on the peak area and the standard curve.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

For unequivocal identification, NMR spectroscopy is the gold standard.

Sample Preparation:

• A larger-scale extraction is required to obtain sufficient purified material (several milligrams).

• The aqueous extract from step 6.1 can be further purified using size-exclusion and/or ion-exchange chromatography.

• The purified fraction containing mannosylglycerate should be lyophilized and then dissolved in deuterium oxide (D₂O) for analysis.

NMR Experiments:

• 1D NMR: ¹H and ¹³C spectra should be acquired. The anomeric proton of the mannose moiety typically appears as a doublet around 5.0 ppm in the ¹H spectrum.

• 2D NMR: For full structural elucidation, 2D experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are necessary to assign all proton and carbon signals and confirm the connectivity between the mannose and glycerate moieties.

Mannosylglycerate Synthase (MGS) Activity Assay

Materials:

• Crude protein extract from red algae (prepared by homogenizing tissue in an appropriate buffer, e.g., Tris-HCl with protease inhibitors, followed by centrifugation to remove cell debris).

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂.

• Substrates: 10 mM GDP-mannose, 10 mM D-glycerate.

• Malachite Green Phosphate Assay Kit (for detecting released GDP, which is hydrolyzed to GMP and phosphate).

Procedure:

• Prepare a reaction mixture in a microplate well containing:

  • 50 µL of Assay Buffer

  • 10 µL of crude protein extract

  • 10 µL of 10 mM GDP-mannose

• Pre-incubate the mixture at the optimal growth temperature of the alga (or a standard temperature like 25°C) for 5 minutes.

• Initiate the reaction by adding 10 µL of 10 mM D-glycerate.

• Incubate for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a quenching agent (e.g., 10 µL of 0.5 M EDTA).

• To determine the amount of GDP produced, an indirect method can be used where GDP is hydrolyzed to GMP and inorganic phosphate (Pi) by a phosphatase, and the released Pi is quantified.

• Add a suitable phosphatase to the reaction mixture and incubate to convert GDP to GMP and Pi.

• Quantify the amount of Pi using a Malachite Green Phosphate Assay Kit according to the manufacturer's instructions.

• A control reaction without D-glycerate should be run to account for any non-specific phosphatase activity in the crude extract.

• Enzyme activity can be calculated based on the amount of phosphate produced over time and normalized to the total protein concentration of the extract.

Potential for Drug Development

The remarkable protein-stabilizing properties of mannosylglycerate make it a highly attractive molecule for the pharmaceutical industry. Its ability to protect proteins from denaturation and aggregation suggests potential applications in:

• Formulation of Biologics: As an excipient to stabilize therapeutic proteins and antibodies, extending their shelf-life and efficacy.

• Treatment of Protein-Misfolding Diseases: Research is exploring the potential of compatible solutes like MG to inhibit the aggregation of proteins associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.[1]

• Cosmeceuticals: Due to its moisturizing and protective properties, mannosylglycerate is also being investigated for use in high-end skincare products.

Conclusion

Mannosylglycerate, or digeneaside, is a significant metabolite in many red algae, playing a fundamental role as a compatible solute. While it is not the primary regulated osmolyte in response to stress in all species, its constitutive presence underscores its importance for maintaining cellular homeostasis. The single-step biosynthesis pathway via mannosylglycerate synthase is a key feature of its metabolism in Rhodophyta. The lack of detailed information on its catabolism and signaling roles presents an opportunity for future research. The unique stabilizing properties of mannosylglycerate also highlight its considerable potential for biotechnological and pharmaceutical applications, making further study of its biology and production in red algae a worthwhile endeavor.

References

• 1. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EC 2.4.1.269 [iubmb.qmul.ac.uk]
• 4. ENZYME - 2.4.1.269 mannosylglycerate synthase [enzyme.expasy.org]
• 5. :: Algae [e-algae.org]
• 6. researchgate.net [researchgate.net]

Mannosylglycerate: A Potent Stabilizer for Enhanced Protein Integrity and Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of biopharmaceutical development and molecular research, ensuring the stability of proteins is a paramount challenge. Denaturation, aggregation, and loss of function can significantly impede therapeutic efficacy and experimental reproducibility. This technical guide delves into the remarkable protein-stabilizing properties of mannosylglycerate (MG), a compatible solute found in extremophilic organisms. Through a comprehensive review of existing literature, this document elucidates the mechanisms of action, presents quantitative data on its efficacy, and provides detailed experimental protocols for assessing its stabilizing effects. Mannosylglycerate has demonstrated superior performance in enhancing protein thermostability and preventing aggregation compared to other widely used stabilizers, positioning it as a promising excipient in drug formulations and a valuable tool in protein research.

Introduction: The Challenge of Protein Instability

Proteins are intricate macromolecules whose function is intrinsically linked to their precise three-dimensional structure. However, this native conformation is often fragile and susceptible to disruption by various environmental stressors, including temperature fluctuations, pH shifts, mechanical stress, and dehydration. The loss of this structure, known as denaturation, can lead to the exposure of hydrophobic residues, promoting irreversible aggregation and subsequent loss of biological activity.

In the pharmaceutical industry, protein aggregation is a critical concern, as it can lead to reduced therapeutic potency and potentially elicit immunogenic responses in patients.[1] For researchers, maintaining protein integrity is essential for obtaining reliable and reproducible experimental results. Consequently, there is a significant demand for effective protein stabilizers.

Mannosylglycerate: Nature's Solution to Extreme Environments

Mannosylglycerate is a small organic molecule, a type of compatible solute, that accumulates in high concentrations within the cytoplasm of various microorganisms, particularly those thriving in extreme environments such as high temperatures.[2] These organisms, known as (hyper)thermophiles, utilize mannosylglycerate to protect their cellular machinery, including proteins, from denaturation under harsh conditions.[2][3]

As a chemical chaperone, mannosylglycerate is a versatile stabilizer that functions in a non-specific manner to promote the favorable interaction of proteins with water.[4][5] Its amphipathic nature, possessing both hydrophilic and hydrophobic properties, allows it to interact with exposed hydrophobic regions of unfolded or partially folded proteins, thereby preventing aggregation and promoting solubility.[5]

Mechanism of Protein Stabilization by Mannosylglycerate

The stabilizing effect of mannosylglycerate is attributed to several key mechanisms:

• Thermodynamic Stabilization: Mannosylglycerate enhances protein stability by altering the thermodynamics of protein unfolding. It has been shown to decrease the unfolding entropy, which means that the unfolded state becomes less disordered in the presence of mannosylglycerate, thus disfavoring denaturation.[6][7][8] This is achieved without significantly altering the unfolding enthalpy.[6][7]

• Reduction of Protein Dynamics: Nuclear Magnetic Resonance (NMR) studies have revealed that mannosylglycerate restricts the internal motions of proteins.[9][10][11] By causing a generalized reduction of backbone motions, it effectively "rigidifies" the protein structure, making it more resistant to unfolding.[10][11] This correlation between protein rigidification and stabilization is a key aspect of its function.[10]

• Suppression of Aggregation: Mannosylglycerate is a potent suppressor of protein aggregation.[6][7] It can inhibit the formation of amyloid fibrils, which are associated with various neurodegenerative diseases.[12] This anti-aggregation property is crucial for maintaining protein solubility and preventing the formation of harmful protein deposits.

• Preferential Exclusion: Like many compatible solutes, mannosylglycerate is thought to be preferentially excluded from the protein surface. This phenomenon forces water molecules to interact more strongly with the protein, leading to a more compact and stable native state.

Quantitative Data on Protein Stabilization

The efficacy of mannosylglycerate as a protein stabilizer has been quantified in several studies, demonstrating its superior performance compared to other common stabilizers like trehalose.

Protein Model	Experimental Technique	Parameter Measured	Mannosylglycerate (0.5 M)	Trehalose (0.5 M)	Reference
Ribonuclease A (RNase A)	Differential Scanning Calorimetry (DSC)	Increase in Melting Temperature (ΔTm)	6 °C	-	[6][7]
Lactate Dehydrogenase (LDH)	-	Increase in Melting Temperature (ΔTm)	4.5 °C	2.2 °C	[13]
Staphylococcal Nuclease (SNase)	-	Increase in Melting Temperature (ΔTm)	8 °C	-	[9]

Protein Model	Stress Condition	Parameter Measured	Protective Effect of Mannosylglycerate	Reference
Various Enzymes	Freeze-Drying	Residual Activity	Similar or better than trehalose	[14][15]
β-amyloid peptide	Aggregation Conditions	Fibril Formation	Significant inhibition	[12]
Various Enzymes	Thermal Stress	Inactivation Rate	Superior protection compared to other compatible solutes	[13][14]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the protein-stabilizing properties of mannosylglycerate.

Differential Scanning Calorimetry (DSC) for Determining Protein Melting Temperature (Tm)

DSC is a powerful technique to measure the thermal stability of a protein by monitoring the heat absorbed upon unfolding.

• Materials:

  • Purified protein of interest (e.g., RNase A)

  • Mannosylglycerate

  • Buffer (e.g., 0.1 M phosphate buffer, pH 7.5)

  • Differential Scanning Calorimeter

• Procedure:

  • Prepare protein solutions at a concentration of 15-645 µg/mL in the chosen buffer.[7]

  • Prepare a parallel set of protein solutions containing 0.5 M mannosylglycerate.[7]

  • Prepare a buffer-only solution and a buffer solution with 0.5 M mannosylglycerate to be used as references.

  • Degas all solutions prior to loading into the DSC cells.

  • Load the protein solution into the sample cell and the corresponding reference solution into the reference cell.

  • Set the DSC to scan from a starting temperature (e.g., 20 °C) to a final temperature (e.g., 100 °C) at a constant scan rate (e.g., 1 °C/min).

  • Record the differential heat capacity as a function of temperature.

  • The peak of the resulting thermogram corresponds to the melting temperature (Tm) of the protein.

  • Compare the Tm of the protein with and without mannosylglycerate to determine the increase in thermal stability (ΔTm).

Thioflavin T (ThT) Fluorescence Assay for Monitoring Protein Aggregation

The ThT assay is a widely used method to monitor the formation of amyloid fibrils, a common form of protein aggregation.

• Materials:

  • Protein prone to aggregation (e.g., β-amyloid peptide)

  • Mannosylglycerate

  • Thioflavin T (ThT) stock solution

  • Buffer (e.g., phosphate-buffered saline, pH 7.4)

  • Fluorometer or plate reader with fluorescence capabilities

• Procedure:

  • Prepare a solution of the amyloidogenic protein in the appropriate buffer.

  • Prepare a series of protein solutions containing different concentrations of mannosylglycerate.

  • Incubate the solutions at a temperature that promotes aggregation (e.g., 37 °C) with gentle agitation.

  • At various time points, take aliquots from each solution.

  • Add ThT to the aliquots to a final concentration of ~10 µM.

  • Measure the fluorescence intensity at an excitation wavelength of ~450 nm and an emission wavelength of ~485 nm.

  • Plot the fluorescence intensity against time to generate aggregation kinetics curves.

  • A decrease in the fluorescence signal in the presence of mannosylglycerate indicates inhibition of fibril formation.[12]

Enzyme Activity Assay for Assessing Functional Stability

This protocol assesses the ability of mannosylglycerate to protect an enzyme's catalytic activity from thermal inactivation.

• Materials:

  • Enzyme of interest (e.g., Lactate Dehydrogenase)

  • Substrate for the enzyme (e.g., pyruvate and NADH for LDH)

  • Mannosylglycerate

  • Buffer (e.g., 0.1 M phosphate buffer, pH 7.5)

  • Spectrophotometer

• Procedure:

  • Prepare enzyme solutions in the buffer with and without 0.5 M mannosylglycerate.[7]

  • Incubate the enzyme solutions at a supraoptimal temperature (a temperature that causes denaturation over time).

  • At regular time intervals, withdraw aliquots from the heated solutions and cool them on ice to stop the inactivation process.

  • Measure the residual enzyme activity of each aliquot by adding the substrate and monitoring the change in absorbance at the appropriate wavelength (e.g., 340 nm for NADH consumption by LDH).

  • Plot the percentage of residual activity against the incubation time.

  • A slower decay in activity in the presence of mannosylglycerate indicates a protective effect against thermal inactivation.

Visualizing the Impact of Mannosylglycerate

The following diagrams illustrate the proposed mechanism of action and a typical experimental workflow for evaluating mannosylglycerate's stabilizing properties.

Caption: Proposed mechanism of mannosylglycerate protein stabilization.

Caption: General experimental workflow for assessing protein stabilization.

Biosynthesis of Mannosylglycerate

Mannosylglycerate is synthesized in microorganisms through two primary pathways:

• Two-Step Pathway: This is the more common route, involving two enzymatic reactions. First, mannosyl-3-phosphoglycerate synthase (MpgS) catalyzes the transfer of a mannosyl group from GDP-mannose to 3-phosphoglycerate, forming mannosyl-3-phosphoglycerate. This intermediate is then dephosphorylated by mannosyl-3-phosphoglycerate phosphatase (MpgP) to yield mannosylglycerate.[3][16]

• Single-Step Pathway: In some organisms, a bifunctional enzyme, mannosylglycerate synthase (MgsD), directly catalyzes the condensation of GDP-mannose and D-glycerate to produce mannosylglycerate.[3][17]

Metabolic engineering efforts are underway to produce mannosylglycerate in industrial microorganisms like Saccharomyces cerevisiae and Corynebacterium glutamicum, which could make this valuable compound more readily available for large-scale applications.[16][17][18]

Caption: Biosynthetic pathways of mannosylglycerate.

Applications and Future Perspectives

The exceptional protein-stabilizing properties of mannosylglycerate open up a wide range of potential applications:

• Biopharmaceutical Formulations: As a highly effective stabilizer, mannosylglycerate can be used as an excipient to improve the shelf-life and stability of therapeutic proteins, antibodies, and vaccines.

• Enzyme Technology: In industrial processes that utilize enzymes, mannosylglycerate can enhance enzyme stability under harsh operating conditions, leading to improved efficiency and cost-effectiveness.

• Drug Development for Protein Misfolding Diseases: Its ability to inhibit amyloid aggregation suggests a potential therapeutic role in neurodegenerative diseases such as Alzheimer's and Parkinson's.[12]

• Cosmetics and Personal Care: Mannosylglycerate can be incorporated into cosmetic formulations to protect active protein ingredients and provide hydration benefits.

Future research will likely focus on optimizing the production of mannosylglycerate through metabolic engineering, further elucidating its interactions with a wider range of proteins, and exploring its efficacy in in vivo models for various therapeutic applications.

Conclusion

Mannosylglycerate stands out as a highly effective and versatile protein stabilizer with significant potential across various scientific and industrial domains. Its ability to enhance thermostability, reduce protein dynamics, and suppress aggregation makes it a valuable tool for researchers and a promising ingredient for the development of more robust and effective biopharmaceuticals. As our understanding of this remarkable molecule deepens and its production becomes more accessible, mannosylglycerate is poised to play an increasingly important role in addressing the challenges of protein instability.

References

• 1. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical chaperone - Wikipedia [en.wikipedia.org]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. itqb.unl.pt [itqb.unl.pt]
• 8. researchgate.net [researchgate.net]
• 9. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. itqb.unl.pt [itqb.unl.pt]
• 12. itqb.unl.pt [itqb.unl.pt]
• 13. Comparative study of the thermostabilizing properties of mannosylglycerate and other compatible solutes on model enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 18. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the distribution of mannosylglycerate across different species.

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction

Mannosylglycerate (MG) is a small, negatively charged organic solute that has garnered significant interest in the scientific community for its remarkable properties as a compatible solute and chemical chaperone.[1] This technical guide provides a comprehensive overview of the distribution of mannosylglycerate across different domains of life, its biosynthesis, and its functional roles. It is intended to be a valuable resource for researchers, scientists, and drug development professionals working in fields such as extremophile biology, protein stabilization, and drug formulation.

Mannosylglycerate is predominantly found in organisms that thrive in extreme environments, particularly thermophilic and hyperthermophilic bacteria and archaea, where it plays a crucial role in protecting cellular components from damage induced by high temperatures and osmotic stress.[2][3] It is also present in some species of red algae (Rhodophyta).[1][3] The accumulation of MG allows these organisms to maintain cellular integrity and function under conditions that would be lethal to most other life forms. Its ability to stabilize proteins is of particular interest for biotechnological and pharmaceutical applications.[4]

This guide summarizes the current knowledge on the distribution of mannosylglycerate, presenting quantitative data in structured tables for easy comparison. Detailed experimental protocols for the identification and quantification of this fascinating molecule are also provided, along with visualizations of its biosynthetic pathways and analytical workflows.

Distribution of Mannosylglycerate

Mannosylglycerate has been identified in a diverse range of microorganisms, spanning the domains of Bacteria and Archaea, as well as in the eukaryotic kingdom of Rhodophyta. Its distribution is strongly linked to organisms inhabiting environments with high temperature and/or salinity.

Bacteria

Several species of thermophilic and hyperthermophilic bacteria accumulate mannosylglycerate as a primary compatible solute. Notable examples include bacteria from the genera Thermus and Rhodothermus.

Domain	Phylum/Division	Species	Conditions	Intracellular Mannosylglycerate Concentration (µmol/g dry weight)	Reference
Bacteria	Deinococcus-Thermus	Thermus thermophilus HB27	2% NaCl	Present (sole compatible solute)	[5]
Bacteria	Deinococcus-Thermus	Thermus thermophilus RQ-1	5% NaCl	Present (along with trehalose)	[5]

Archaea

Hyperthermophilic archaea, particularly those from the order Thermococcales, are well-known producers of mannosylglycerate. It often co-occurs with other compatible solutes like di-myo-inositol phosphate.

Domain	Phylum	Species	Optimal Growth Temperature (°C)	Intracellular Mannosylglycerate Concentration (µmol/mg protein)	Reference
Archaea	Euryarchaeota	Pyrococcus furiosus	100	Present (accumulates at high salinities)	[6][7]
Archaea	Euryarchaeota	Methanothermus fervidus	83	Present (along with cyclic-2,3-bisphosphoglycerate)	[6]

Eukarya (Red Algae)

Mannosylglycerate has been identified in various species of red algae (Rhodophyta), where its role is thought to be related to osmoadaptation, although it may not be the primary osmolyte in all species. Quantitative data for red algae is less abundant in the literature compared to prokaryotes.

Domain	Phylum/Division	Species	Salinity Conditions	Intracellular Mannosylglycerate (Digeneaside) Concentration (mmol/kg dry weight)	Reference
Eukarya	Rhodophyta	Bostrychia arbuscula	Hypersaline (45 and 60 SA)	~90	[8]
Eukarya	Rhodophyta	Bostrychia arbuscula	Hyposaline (1 to 15 SA)	~116	[8]
Eukarya	Rhodophyta	Caloglossa species	Hypersaline	Increased concentration	[9]
Eukarya	Rhodophyta	Caloglossa species	Hyposaline	Decreased concentration	[9]

Biosynthesis of Mannosylglycerate

Two primary biosynthetic pathways for mannosylglycerate have been elucidated: a single-step pathway and a two-step pathway. The distribution of these pathways varies among different organisms.[2]

Single-Step Pathway

In the single-step pathway, mannosylglycerate synthase (MgsD) catalyzes the direct condensation of GDP-mannose and D-glycerate to form mannosylglycerate. This pathway is predominantly found in red algae.[1][2]

Two-Step Pathway

The two-step pathway is more common in thermophilic and hyperthermophilic prokaryotes.[2] It involves two enzymes:

• Mannosyl-3-phosphoglycerate synthase (MPGS): Catalyzes the formation of mannosyl-3-phosphoglycerate from GDP-mannose and 3-phosphoglycerate.

• Mannosyl-3-phosphoglycerate phosphatase (MPGP): Dephosphorylates mannosyl-3-phosphoglycerate to yield mannosylglycerate.

Biosynthetic pathways of mannosylglycerate.

Functional Roles of Mannosylglycerate

Compatible Solute

The primary and most well-documented function of mannosylglycerate is its role as a compatible solute. Compatible solutes are small organic molecules that accumulate to high concentrations in the cytoplasm to balance osmotic pressure without interfering with cellular processes.[10] By increasing the intracellular solute concentration, mannosylglycerate helps to prevent water loss and maintain cell turgor in hyperosmotic environments.

Chemical Chaperone and Protein Stabilization

Mannosylglycerate is a highly effective chemical chaperone, protecting proteins from denaturation and aggregation caused by heat and other stresses.[3][4] It has been shown to increase the melting temperature of proteins and restrict their backbone motions, thereby enhancing their stability.[5][11] This stabilization is achieved primarily by a decrease in the unfolding entropy of the protein.[4] The negatively charged nature of mannosylglycerate is thought to play a key role in its stabilizing properties.[4]

Role in Signaling

There is currently no direct evidence to suggest that mannosylglycerate acts as a signaling molecule in the classical sense, such as binding to specific receptors to initiate a signaling cascade. However, its role as a compatible solute and chemical chaperone has indirect signaling implications. By maintaining protein function and cellular homeostasis under stress, mannosylglycerate allows essential cellular signaling pathways to continue operating. The accumulation of compatible solutes is itself a response to stress signals, indicating an upstream regulation of its biosynthesis.

Experimental Protocols

Accurate identification and quantification of mannosylglycerate are crucial for understanding its physiological roles. The following are detailed methodologies for key analytical techniques.

Sample Preparation from Biological Material

General workflow for sample preparation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantification of mannosylglycerate and other compatible solutes.

Protocol for HPLC-UV Analysis:

• Sample Preparation: Extract and reconstitute the sample as described in the general workflow. Filter the sample through a 0.22 µm syringe filter.

• Instrumentation: An HPLC system equipped with a UV detector is required.

• Column: A column suitable for organic acid and sugar analysis, such as an Aminex HPX-87H column.

• Mobile Phase: Isocratic elution with a dilute acid solution, typically 5 mM H₂SO₄.

• Flow Rate: A typical flow rate is 0.6 mL/min.

• Column Temperature: Maintain the column at a constant temperature, for example, 60°C.

• Injection Volume: Inject 10-20 µL of the sample.

• Detection: Monitor the absorbance at a low UV wavelength, typically around 210 nm.

• Quantification: Create a standard curve using known concentrations of purified mannosylglycerate. The concentration in the sample is determined by comparing its peak area to the standard curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for the analysis of volatile compounds. For non-volatile compounds like mannosylglycerate, a derivatization step is necessary.

Protocol for GC-MS Analysis of Alditol Acetates:

• Hydrolysis: Hydrolyze the sample with an acid (e.g., 2 M trifluoroacetic acid) to release the monosaccharide and glycerate moieties.

• Reduction: Reduce the resulting monosaccharides to their corresponding alditols using sodium borohydride.

• Acetylation: Acetylate the alditols using acetic anhydride and a catalyst (e.g., pyridine or 1-methylimidazole) to form volatile alditol acetates.[6][12]

• Extraction: Extract the alditol acetates into an organic solvent (e.g., ethyl acetate or dichloromethane).

• GC-MS Analysis:

  • Column: A capillary column suitable for sugar analysis (e.g., DB-5 or equivalent).

  • Carrier Gas: Helium.

  • Temperature Program: A temperature gradient is used to separate the different alditol acetates. A typical program might start at a low temperature (e.g., 60°C), ramp to a higher temperature (e.g., 250°C), and hold for a period.

  • Mass Spectrometer: Operate in electron ionization (EI) mode.

• Identification and Quantification: Identify the mannosylglycerate-derived peaks based on their retention times and mass spectra compared to standards. Quantification is achieved by using an internal standard and creating a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for the identification and quantification of metabolites in complex mixtures.

Protocol for ¹H-NMR Analysis:

• Sample Preparation: Extract the compatible solutes and reconstitute the dried extract in deuterium oxide (D₂O) containing a known concentration of an internal standard (e.g., trimethylsilyl propionate - TSP).

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended for better spectral resolution.

• Acquisition: Acquire a one-dimensional ¹H-NMR spectrum. A water suppression pulse sequence (e.g., presaturation) is typically used to attenuate the large water signal.

• Identification: Identify the characteristic signals of mannosylglycerate in the ¹H-NMR spectrum by comparing the chemical shifts and coupling constants to those of a pure standard or literature values.[13] Two-dimensional NMR experiments (e.g., COSY, HSQC) can be used for unambiguous identification.

• Quantification: Integrate the area of a well-resolved mannosylglycerate signal and compare it to the integral of the known concentration of the internal standard. The concentration of mannosylglycerate can then be calculated.

Conclusion

Mannosylglycerate is a versatile and highly effective compatible solute with a widespread distribution among extremophilic microorganisms and certain red algae. Its primary roles in osmoadaptation and thermoprotection are well-established, with its function as a chemical chaperone holding significant promise for biotechnological applications. While its direct involvement in signaling pathways remains to be elucidated, its contribution to maintaining cellular homeostasis under stress is undeniable. The experimental protocols detailed in this guide provide a robust framework for the further investigation of this intriguing molecule, paving the way for new discoveries and applications in various scientific and industrial fields.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. itqb.unl.pt [itqb.unl.pt]
• 3. researchgate.net [researchgate.net]
• 4. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. refp.cohlife.org [refp.cohlife.org]
• 7. Accumulation of Mannosylglycerate and Di-myo-Inositol-Phosphate by Pyrococcus furiosus in Response to Salinity and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. :: Algae [e-algae.org]
• 9. researchgate.net [researchgate.net]
• 10. oxfordreference.com [oxfordreference.com]
• 11. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sop:sop1 [Göran Widmalm Group] [organ.su.se]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Quantification of Mannosylglycerate by High-Performance Liquid Chromatography (HPLC): Application Notes and Protocols

Abstract

Mannosylglycerate (MG) is a compatible solute of significant interest, found predominantly in thermophilic and halophilic microorganisms where it plays a crucial role in cellular protection against osmotic and thermal stress.[1] Its exceptional stabilizing properties for proteins and other biomolecules have made it a valuable compound for applications in biotechnology, pharmaceuticals, and cosmetics.[2] Accurate and robust quantification of mannosylglycerate in various biological matrices is essential for research, process optimization in industrial production, and quality control. This document provides detailed application notes and experimental protocols for the quantification of mannosylglycerate using High-Performance Liquid Chromatography (HPLC) with either Refractive Index Detection (RID) or High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

Introduction

Mannosylglycerate is a negatively charged compatible solute that helps microorganisms survive in extreme environments.[1] It is synthesized through two primary metabolic pathways, a single-step and a two-step pathway, depending on the organism.[3][4] The ability to accurately measure the concentration of mannosylglycerate is vital for studies focusing on microbial stress response, metabolic engineering for enhanced production, and for the formulation of products containing this osmolyte. HPLC is a powerful and versatile technique for this purpose. This note details two effective HPLC-based methods:

• HPLC with Refractive Index Detection (HPLC-RID): A straightforward and widely accessible method suitable for relatively clean samples with moderate concentrations of mannosylglycerate.

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): A highly sensitive and specific method for the analysis of carbohydrates and their derivatives, ideal for complex samples and low concentrations, without the need for derivatization.[2][5][6]

Biosynthetic Pathways of Mannosylglycerate

There are two main pathways for the biosynthesis of mannosylglycerate in microorganisms. The single-step pathway involves the direct condensation of GDP-mannose and D-glycerate, catalyzed by mannosylglycerate synthase. The two-step pathway begins with the synthesis of mannosyl-3-phosphoglycerate from GDP-mannose and 3-phosphoglycerate, which is then dephosphorylated to yield mannosylglycerate.

Biosynthesis pathways of mannosylglycerate.

Experimental Protocols

Protocol 1: Sample Preparation - Extraction of Mannosylglycerate from Bacterial Cells

This protocol describes two methods for extracting compatible solutes from bacterial cell pellets.

Method A: Cold Water Shock Extraction [2]

• Cell Harvesting: Harvest 5 mL of cell suspension by centrifugation (e.g., 4,200 x g for 20 minutes at room temperature).

• Resuspension: Discard the supernatant and resuspend the cell pellet in 5 mL of ice-cold ultrapure water.

• Incubation: Incubate the suspension on ice for 30 minutes.

• Final Centrifugation: Centrifuge the cell suspension (e.g., 12,100 x g for 20 minutes at 4°C).

• Sample Collection: Collect the supernatant, which contains the extracted mannosylglycerate.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter before HPLC analysis.

Method B: Ethanol Extraction [7]

• Cell Harvesting: Harvest bacterial cells from culture by centrifugation and wash the pellet with a suitable buffer (e.g., PBS).

• Extraction: Resuspend the cell pellet in 1 mL of 70% (v/v) ethanol.

• Incubation: Incubate the suspension at room temperature for 1 hour with occasional vortexing.

• Centrifugation: Pellet the cell debris by centrifugation (e.g., 16,000 x g for 30 minutes at 4°C).

• Drying: Transfer the supernatant to a new tube and dry it completely (e.g., using a vacuum concentrator or at 60°C).

• Reconstitution: Re-suspend the dried extract in a known volume of ultrapure water (e.g., 120 µL).

• Clarification: Centrifuge the reconstituted sample (16,000 x g for 30 minutes at 4°C) to remove any insoluble particles.

• Filtration: Filter the final supernatant through a 0.22 µm syringe filter before HPLC analysis.

General experimental workflow for MG analysis.

Protocol 2: HPLC-RID Analysis

This method is adapted from a protocol used for the quantification of mannosylglycerate from Corynebacterium glutamicum.[2]

Parameter	Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Aminex HPX-87H (300 x 7.8 mm)
Guard Column	Aminex HPX-87H Guard Column
Mobile Phase	5 mM Sulfuric Acid (H₂SO₄)
Flow Rate	0.8 mL/min
Mode	Isocratic
Column Temperature	60°C
Detector	Refractive Index Detector (RID)
Injection Volume	10 - 20 µL
Run Time	~20 minutes

Quantification: Quantification is performed using an external standard calibration curve. Prepare a series of mannosylglycerate standards of known concentrations in ultrapure water. Plot the peak area from the RID against the concentration to generate a linear regression. The concentration of mannosylglycerate in unknown samples is determined from this calibration curve.

Protocol 3: HPAEC-PAD Analysis

This protocol is a representative method based on established procedures for monosaccharide and oligosaccharide analysis using Dionex CarboPac™ columns.[5]

Parameter	Setting
HPLC System	Dionex ICS-5000+ or equivalent metal-free system
Column	Dionex CarboPac™ PA20 (3 x 150 mm) or PA100 (4 x 250 mm)
Guard Column	Dionex CarboPac™ PA20 Guard or PA100 Guard
Mobile Phase A	Ultrapure Water
Mobile Phase B	200 mM Sodium Hydroxide (NaOH)
Mobile Phase C	1 M Sodium Acetate (NaOAc) in 200 mM NaOH
Flow Rate	0.5 mL/min (for 3 mm ID column)
Column Temperature	30°C
Detector	Pulsed Amperometric Detector (PAD) with Gold Electrode
Injection Volume	5 - 25 µL

Gradient Program (Example for CarboPac™ PA100):

Time (min)	%A	%B	%C
0.0	50	50	0
20.0	50	50	0
20.1	0	0	100
30.0	0	0	100
30.1	50	50	0
40.0	50	50	0

Quantification: Similar to the RID method, quantification is achieved using an external calibration curve of mannosylglycerate standards. The high sensitivity of PAD allows for a lower detection limit compared to RID.

Data Presentation

The performance of an HPLC method is evaluated through several validation parameters. While specific quantitative data for a validated mannosylglycerate method is not widely published, the following tables summarize typical performance characteristics for the analysis of related monosaccharides using HPLC-RID (after derivatization) and HPAEC-PAD, which can be expected to be similar for mannosylglycerate.[8][9][10]

Table 1: Representative Quantitative Data for HPLC-RID Analysis of a Monosaccharide (e.g., Mannose)

Parameter	Typical Value	Reference
Linearity Range	0.5 - 500 µg/mL	[8]
Correlation Coefficient (r²)	> 0.999	[8]
Limit of Detection (LOD)	~0.5 µg/mL	[8]
Limit of Quantification (LOQ)	~1.5 µg/mL	[8]
Intra-day Precision (%RSD)	< 3%	[11]
Inter-day Precision (%RSD)	< 5%	[11]
Accuracy (Recovery %)	95 - 105%	[11]

Table 2: Representative Quantitative Data for HPAEC-PAD Analysis of Monosaccharides

Parameter	Typical Value	Reference
Linearity Range	0.2 - 10 mg/L (0.4 - 20 pmol injected)	[12]
Correlation Coefficient (r²)	> 0.999	[12]
Limit of Detection (LOD)	0.003 - 0.016 mg/L (0.4 - 0.6 pmol injected)	[12]
Limit of Quantification (LOQ)	~1 pmol injected	[12]
Intra-day Precision (%RSD)	< 2%	[13]
Inter-day Precision (%RSD)	< 2%	[13]
Accuracy (Recovery %)	98 - 102%	[13]

Conclusion

The HPLC methods detailed in this application note provide robust and reliable approaches for the quantification of mannosylglycerate. The choice between HPLC-RID and HPAEC-PAD will depend on the specific requirements of the analysis, including sample complexity, required sensitivity, and available instrumentation. The HPLC-RID method offers simplicity and accessibility, while HPAEC-PAD provides superior sensitivity and specificity, making it the gold standard for carbohydrate analysis. The provided protocols for sample extraction and chromatographic analysis serve as a comprehensive guide for researchers, scientists, and drug development professionals working with this important compatible solute.

References

• 1. Compatible Solutes in the Thermophilic Bacteria Rhodothermus marinus and "Thermus thermophilus" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 3. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. ast.uga.edu [ast.uga.edu]
• 7. Frontiers | Compatible Solute Synthesis and Import by the Moderate Halophile Spiribacter salinus: Physiology and Genomics [frontiersin.org]
• 8. Frontiers | HPLC for simultaneous quantification of free mannose and glucose concentrations in serum: use in detection of ovarian cancer [frontiersin.org]
• 9. Quantification of d-mannose in plasma: Development and validation of a reliable and accurate HPLC-MS-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Validated HPAEC-PAD Method for the Determination of Fully Deacetylated Chitooligosaccharides [mdpi.com]
• 13. Candidate reference measurement procedure based on HPAEC-PAD for the development of certified reference materials for monosaccharides in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Extraction of Mannosylglycerate from Bacterial Cells

Introduction

Mannosylglycerate (MG) is a compatible solute found in a variety of thermophilic and hyperthermophilic bacteria and archaea, as well as in some red algae.[1][2] Its primary role is to protect cellular structures and proteins from damage induced by high temperatures, osmotic stress, and desiccation.[2][3][4] This remarkable stabilizing property has garnered significant interest in its potential applications in the biotechnology, pharmaceutical, and cosmetic industries. This document provides detailed protocols for the extraction of mannosylglycerate from bacterial cells, tailored for researchers, scientists, and drug development professionals. The described methods are based on established techniques such as osmotic shock and solvent extraction.

Principle of Extraction

The extraction of mannosylglycerate from bacterial cells relies on disrupting the cell membrane to release the intracellular contents, including this target solute. The choice of method depends on the bacterial species, the subsequent analytical techniques, and the desired purity of the extract. Two primary methods are detailed:

• Cold Water Shock (Osmotic Downshock): This is a gentle and highly effective method for releasing mannosylglycerate without causing extensive cell lysis.[1][3] When cells grown in a high-osmolarity medium are rapidly transferred to a low-osmolarity environment (ice-cold water), the resulting osmotic pressure difference causes the cell membrane to become permeable, allowing the release of small solutes like mannosylglycerate.[1][3]

• Hot Ethanolic/Water Extraction: This method combines thermal treatment with a solvent to disrupt the cell wall and membrane, leading to the release of intracellular components.[5] The use of ethanol can also aid in the precipitation of larger molecules like proteins, simplifying the initial purification of the extract.

Experimental Protocols

Protocol 1: Cold Water Shock Extraction

This protocol is adapted from methods used for Escherichia coli and Corynebacterium glutamicum and is suitable for the gentle extraction of mannosylglycerate.[1][3]

Materials:

• Bacterial cell culture containing mannosylglycerate

• Centrifuge and centrifuge tubes

• Ice-cold sterile ultrapure water

• Incubator/shaker

• Lyophilizer (optional)

• Minimal medium A (MMA) or other appropriate minimal medium[1]

• NZA medium or other appropriate growth medium[1]

Procedure:

• Cell Culture: Grow the bacterial strain of interest (e.g., genetically engineered E. coli) in a suitable growth medium (e.g., NZA medium with 0.2% glucose) to the desired optical density (e.g., OD600 of 0.5). If inducible promoters are used for mannosylglycerate production, add the appropriate inducer (e.g., 1 mM IPTG) and continue cultivation for the required time (e.g., 6 hours).[1]

• Cell Harvesting: Harvest the cells by centrifugation at 8,000 x g for 7-10 minutes at 10°C.[1]

• Washing: Discard the supernatant and wash the cell pellet twice with a suitable buffer or minimal medium without a carbon source (e.g., MMA) to remove extracellular components.[1] Resuspend the pellet in the same solution after each wash and centrifuge as in the previous step.

• Induction of Mannosylglycerate Production (if applicable): Resuspend the washed cells in a minimal medium to a specific OD600 (e.g., 1.0 to 2.0).[1] If using a precursor for production, add it at this stage (e.g., [14C]mannose) and incubate under appropriate conditions (e.g., 15 minutes at 42°C).[1]

• Cold Water Shock: Centrifuge the cells to pellet them. Quickly resuspend the cell pellet in a small volume of ice-cold sterile ultrapure water (e.g., 2 mL for a pellet from a 10 mL culture).[1]

• Incubation: Incubate the cell suspension on ice for 10-30 minutes.[3]

• Collection of Extract: Separate the cells from the water-soluble extract containing mannosylglycerate by centrifugation at a high speed (e.g., 12,100 x g) for 5 minutes.[3]

• Storage and Further Processing: Carefully collect the supernatant, which contains the extracted mannosylglycerate. This extract can be stored at -20°C or lyophilized for long-term storage and concentration.[1]

Protocol 2: Hot Ethanolic/Water Extraction

This protocol is a more rigorous method suitable for a broader range of bacteria, including those with more robust cell walls.

Materials:

• Bacterial cell culture

• Centrifuge and centrifuge tubes

• 70% (v/v) ethanol-water solution or demineralized water

• Water bath or heating block set to 65-70°C

• Vortex mixer

Procedure:

• Cell Harvesting: Harvest approximately 10^11 cells by centrifugation.

• Extraction: Resuspend the cell pellet in 1 mL of 70% (v/v) ethanol-water solution.

• Heating: Heat the cell suspension at 65°C for 5 minutes in a water bath or heating block.[5] Alternatively, for a hot water extraction (osmotic downshock), resuspend the pellet in an equal volume of hot (70°C) demineralized water and incubate at 70°C for 1 hour.

• Homogenization: Vortex the suspension vigorously to ensure thorough mixing and cell disruption.

• Second Extraction: Centrifuge the suspension and collect the supernatant. To maximize the yield, repeat the extraction process on the cell pellet with another 1 mL of the extraction solvent.[5]

• Pooling and Clarification: Pool the supernatants from both extractions. Centrifuge the pooled extract at high speed (e.g., 13,000 rpm for 10 minutes) to remove any remaining cell debris.

• Lipid Removal (Optional): For a cleaner extract, lipids can be removed by adding chloroform (water:chloroform, 2:1 v/v), vortexing, and centrifuging to separate the phases. The aqueous phase containing mannosylglycerate can then be carefully collected.

• Analysis: The resulting aqueous extract is ready for analysis by methods such as HPLC or NMR.[3][6]

Data Presentation

The following tables summarize quantitative data from studies on mannosylglycerate production and extraction.

Table 1: Mannosylglycerate Production and Extraction Yields in Engineered Bacteria

Bacterial Strain	Carbon Source(s)	Intracellular MG Concentration (mM)	MG Yield (mg/g CDW)	Extraction Method	Extracellular MG Concentration	Reference
Corynebacterium glutamicum (pEKEx3 mgsD)	2% Glucose	~111	60 ± 9	Cold Water Shock	Not Reported	[3]
Corynebacterium glutamicum (two-plasmid system)	Glucose	~329	177	Cold Water Shock	Up to 5.5 mM (1.48 g/L)	[3]
Corynebacterium glutamicum (two-plasmid system)	Glucose + Mannose	~314	168	Cold Water Shock	Not Reported	[3]
Corynebacterium glutamicum (two-plasmid system)	Mannose	~328	176	Cold Water Shock	Not Reported	[3]
Escherichia coli (engineered)	[14C]mannose	5	Not Reported	Cold Water Shock	56% of input mannose	[1]

CDW: Cell Dry Weight

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the extraction of mannosylglycerate from bacterial cells.

Caption: Workflow for Mannosylglycerate Extraction.

Downstream Analysis

Following extraction, the concentration and purity of mannosylglycerate can be determined using analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index detector is a common method for the quantification of mannosylglycerate.[3] An organic acid/sugar column can be used for separation.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for both the structural confirmation and quantification of mannosylglycerate in cell extracts.[1][6]

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the extraction of mannosylglycerate from bacterial cells. The choice between a gentle cold water shock and a more rigorous hot ethanolic/water extraction will depend on the specific bacterial strain and the downstream application of the extract. These methods are crucial for research into the physiological roles of mannosylglycerate and for the development of its biotechnological applications.

References

• 1. Synthesis of GDP-Mannose and Mannosylglycerate from Labeled Mannose by Genetically Engineered Escherichia coli without Loss of Specific Isotopic Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 4. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Recombinant Production of Mannosylglycerate in E. coli

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mannosylglycerate (MG) is a compatible solute found in a variety of thermophilic and hyperthermophilic microorganisms, where it plays a crucial role in protecting cellular components against heat and osmotic stress. Its exceptional stabilizing properties make it a molecule of significant interest for applications in the pharmaceutical, cosmetic, and biotechnology industries. Recombinant production of mannosylglycerate in a well-characterized host such as Escherichia coli offers a promising avenue for its scalable and cost-effective synthesis.

This document provides a detailed overview of the strategies and methodologies for the recombinant production of mannosylglycerate in E. coli. The core of this approach lies in metabolic engineering to redirect the flux of a key precursor, mannose, towards the synthesis of mannosylglycerate. This involves the knockout of competing metabolic pathways and the heterologous expression of the necessary biosynthetic enzymes.

Metabolic Engineering Strategy

The primary strategy for producing mannosylglycerate in E. coli involves channeling the metabolism of mannose towards the desired product. E. coli can take up mannose and phosphorylate it to mannose-6-phosphate. However, in wild-type strains, this is readily isomerized to fructose-6-phosphate by phosphomannose isomerase (encoded by the manA gene) and enters glycolysis. Additionally, a key intermediate, GDP-mannose, is a precursor for the synthesis of colanic acid, a capsular polysaccharide, a pathway encoded by the cps gene cluster.

To redirect mannose flux towards mannosylglycerate, a metabolically engineered E. coli strain is constructed with the following key modifications[1][2]:

• Deletion of manA: The gene encoding phosphomannose isomerase (manA) is knocked out to prevent the entry of mannose-6-phosphate into glycolysis.

• Deletion of the cps gene cluster: The entire cps gene cluster is deleted to prevent the consumption of GDP-mannose for colanic acid synthesis.

• Plasmid-based expression of biosynthetic genes: A two-plasmid system is typically employed to express the necessary enzymes for mannosylglycerate synthesis:

  • Plasmid 1: Expresses cpsG (phosphomannomutase) and cpsB (mannose-1-phosphate guanylyltransferase) from E. coli to ensure the efficient conversion of mannose-6-phosphate to GDP-mannose.

  • Plasmid 2: Expresses a heterologous mannosylglycerate synthase (mgs), often from a thermophilic organism like Rhodothermus marinus, which catalyzes the final step of condensing GDP-mannose with endogenous glycerate to form mannosylglycerate[1][2].

Data Presentation

Currently, the literature on recombinant mannosylglycerate production in E. coli has primarily focused on the synthesis of isotopically labeled compounds for research purposes, with yields often reported as a percentage of the initial labeled substrate[1][2]. Comprehensive data on volumetric titers (g/L) and specific productivity (mg/g DCW/h) in high-cell-density fermentations of E. coli are not yet available. For comparative purposes, data from other engineered microbial systems are presented below.

Organism	Strain Engineering	Production Scale	Titer	Specific Productivity	Yield	Reference
Escherichia coli	ΔmanA, Δcps, pTrc99B-(cpsG-cpsB), pACYC184-(mgs from R. marinus)	Shake Flask	Data not available	Data not available	>50% of initial labeled mannose	[1][2]
Saccharomyces cerevisiae	Overexpression of mgsD, PMI40, and PSA1	Batch Fermentation	Data not available	1.17 mg/g DCW/h	15.86 mg/g DCW	[3][4][5][6]
Thermus thermophilus	ΔtreS (trehalose synthase knockout)	Fed-batch Fermentation	4.6 g/L	0.29 g/L/h	Data not available	[7]

Signaling Pathways and Experimental Workflows

Mannosylglycerate Biosynthesis Pathway in Engineered E. coli

Caption: Metabolic pathway for mannosylglycerate production in engineered E. coli.

Experimental Workflow for Mannosylglycerate Production

Caption: Experimental workflow for recombinant mannosylglycerate production.

Experimental Protocols

Protocol 1: Construction of Engineered E. coli Strain

This protocol outlines the general steps for creating the necessary gene knockouts in E. coli using homologous recombination.

1.1. Generation of Knockout Cassettes:

• Design primers with 5' extensions homologous to the regions flanking the target gene (manA or cps cluster) and 3' ends that anneal to a selectable marker (e.g., an antibiotic resistance gene).
• Amplify the selectable marker using PCR with the designed primers to generate a linear DNA fragment with flanking homology arms.
• Purify the PCR product.

1.2. Homologous Recombination:

• Prepare electrocompetent E. coli cells expressing a recombinase system (e.g., from a helper plasmid).
• Electroporate the purified knockout cassette into the competent cells.
• Recover the cells in a rich medium and plate on selective agar containing the appropriate antibiotic.
• Verify the correct integration of the knockout cassette by colony PCR and DNA sequencing.

1.3. Removal of Selectable Marker (Optional):

• If a flippase recognition target (FRT)-flanked resistance cassette was used, transform the mutant strain with a plasmid expressing the FLP recombinase.
• Induce the expression of the recombinase to excise the resistance marker.
• Cure the FLP-expressing plasmid from the cells.

Protocol 2: Plasmid Construction

This protocol describes the cloning of the biosynthetic genes into expression vectors.

2.1. Gene Amplification:

• Amplify the cpsG-cpsB operon from E. coli genomic DNA and the mgs gene from the source organism's genomic DNA using PCR with primers containing appropriate restriction sites.
• Purify the PCR products.

2.2. Vector Preparation:

• Digest the expression vectors (e.g., pTrc99B and pACYC184) and the purified PCR products with the corresponding restriction enzymes.
• Dephosphorylate the digested vectors to prevent self-ligation.
• Purify the digested vectors and inserts.

2.3. Ligation and Transformation:

• Ligate the digested inserts into the corresponding prepared vectors.
• Transform the ligation products into a suitable cloning strain of E. coli (e.g., DH5α).
• Select for transformants on agar plates containing the appropriate antibiotics.
• Verify the correct clones by restriction digestion and DNA sequencing.

Protocol 3: Fermentation and Induction

This protocol details the cultivation of the engineered E. coli strain for mannosylglycerate production.

3.1. Pre-culture:

• Inoculate a single colony of the engineered E. coli strain harboring both expression plasmids into a suitable rich medium (e.g., LB or NZA medium) containing the appropriate antibiotics and 0.2% glucose[1].
• Incubate overnight at 37°C with shaking.

3.2. Main Culture:

• Inoculate the main culture medium (e.g., NZA medium with 0.2% glucose and antibiotics) with the overnight pre-culture to an initial OD₆₀₀ of ~0.05.
• Incubate at 37°C with shaking until the OD₆₀₀ reaches 0.5[1].

3.3. Induction:

• Induce gene expression by adding IPTG to a final concentration of 1 mM[1].
• Continue the incubation for an additional 6 hours[1].

3.4. Production Phase:

• Harvest the cells by centrifugation.
• Resuspend the cells in a minimal medium (e.g., MMA) without a carbon source to a final OD₆₀₀ of 1.0[1].
• Add mannose as the substrate. For labeled synthesis, [¹⁴C]mannose can be used[1].
• Incubate at an appropriate temperature (e.g., 42°C) for the desired production time[1].

Protocol 4: Extraction and Purification of Mannosylglycerate

This protocol describes the release of mannosylglycerate from the cells and its subsequent purification.

4.1. Extraction by Cold Water Shock:

• Harvest the cells from the production phase by centrifugation.
• Resuspend the cell pellet in ice-cold water (e.g., 1/10th of the original culture volume)[1][2].
• Incubate on ice for 20 minutes to induce osmotic shock and release of intracellular solutes[1].
• Separate the cells from the supernatant containing mannosylglycerate by centrifugation.

4.2. Purification:

• Lyophilize the supernatant.
• Dissolve the lyophilized powder in a suitable solvent (e.g., D₂O for NMR analysis)[1].
• Further purification can be achieved using chromatographic techniques such as thin-layer chromatography (TLC) or column chromatography if required. For TLC, a solvent system of n-propanol and 25% ammonia (1:1, vol/vol) can be used[1].

4.3. Analysis:

• The final product can be analyzed and quantified using Nuclear Magnetic Resonance (NMR) spectroscopy and by comparison with authentic standards on TLC plates[1].

Conclusion

The recombinant production of mannosylglycerate in metabolically engineered E. coli has been successfully demonstrated, particularly for the synthesis of labeled compounds. The established genetic strategies and cultivation protocols provide a solid foundation for further optimization. Future work should focus on transitioning these proof-of-concept studies to high-cell-density fed-batch fermentations to obtain quantitative data on production titers and to fully assess the industrial potential of E. coli as a cell factory for this valuable compatible solute.

References

• 1. Synthesis of GDP-Mannose and Mannosylglycerate from Labeled Mannose by Genetically Engineered Escherichia coli without Loss of Specific Isotopic Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of GDP-mannose and mannosylglycerate from labeled mannose by genetically engineered Escherichia coli without loss of specific isotopic enrichment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi‐level metabolic engineering of Escherichia coli for high‐titer biosynthesis of 2′‐fucosyllactose and 3‐fucosyllactose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High-level fed-batch fermentative expression of an engineered Staphylococcal protein A based ligand in E. coli: purification and characterization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Mannosylglycerate as a Novel Cryoprotectant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is a critical technology for the long-term storage of biological materials, including cells, tissues, and organs. The success of cryopreservation hinges on the effectiveness of cryoprotective agents (CPAs) in mitigating cellular damage during freezing and thawing. While dimethyl sulfoxide (DMSO) is a widely used cryoprotectant, its inherent toxicity necessitates the exploration of safer and more effective alternatives. Mannosylglycerate, a compatible solute found in thermophilic and hyperthermophilic microorganisms, has demonstrated remarkable thermostabilizing properties for proteins and enzymes.[1][2][3][4][5][6] This has led to growing interest in its potential as a cryoprotectant. These application notes provide a comprehensive protocol for testing the efficacy of mannosylglycerate as a cryoprotectant for mammalian cells.

Proposed Mechanism of Action

Mannosylglycerate is hypothesized to act as a cryoprotectant through a multi-faceted mechanism, primarily by:

• Inhibiting Ice Crystal Formation and Growth: Like other sugars used in cryopreservation, mannosylglycerate likely disrupts the hydrogen bonding network of water, thereby inhibiting the formation of large, damaging ice crystals.[7][8] Its ability to inhibit ice recrystallization—the growth of larger ice crystals at the expense of smaller ones—is a key parameter to be tested.

• Stabilizing Cellular Membranes: Sugars are known to interact directly with the phospholipid bilayer of cell membranes, maintaining their fluidity and integrity at low temperatures.[7][8][9] Mannosylglycerate may form hydrogen bonds with the lipid headgroups, preventing phase transitions and preserving membrane function.

• Protecting Protein Structure and Function: As a proven thermostabilizer, mannosylglycerate is effective at preventing protein denaturation.[1][2][3][4][5] This property is crucial during the stresses of freezing and thawing, where cellular proteins are susceptible to unfolding and aggregation.

Figure 1: Proposed signaling pathway for mannosylglycerate cryoprotection.

Experimental Protocols

This section outlines the detailed methodologies for evaluating mannosylglycerate as a cryoprotectant.

Cell Culture and Preparation

A robust and reproducible cell line, such as HeLa or HEK293, is recommended for initial studies.

• Cell Culture: Culture cells in their appropriate growth medium at 37°C in a humidified atmosphere with 5% CO₂.

• Harvesting: Harvest cells during the logarithmic growth phase. For adherent cells, wash with phosphate-buffered saline (PBS) and detach using a suitable dissociation reagent (e.g., Trypsin-EDTA).

• Cell Counting and Viability: Perform a cell count using a hemocytometer or an automated cell counter. Assess initial viability using the Trypan Blue exclusion method. A viability of >90% is recommended for cryopreservation experiments.

Cryopreservation Protocol

This protocol compares the cryoprotective effects of mannosylglycerate with a standard DMSO-based freezing medium.

• Preparation of Freezing Media:

  • Control Medium: 90% (v/v) complete growth medium, 10% (v/v) DMSO.

  • Mannosylglycerate Media: Prepare a range of concentrations of mannosylglycerate (e.g., 5%, 10%, 15% w/v) in complete growth medium.

  • Combination Media: Prepare media with a reduced concentration of DMSO (e.g., 5%) in combination with varying concentrations of mannosylglycerate.

• Freezing Procedure:

  • Centrifuge the harvested cell suspension at 100-400 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in the appropriate cold freezing medium to a final concentration of 1 x 10⁶ to 2 x 10⁶ viable cells/mL.[10]

  • Aliquot 1 mL of the cell suspension into sterile cryovials.

  • Place the cryovials in a controlled-rate freezing container (e.g., Mr. Frosty), which provides a cooling rate of approximately -1°C/minute.[11]

  • Place the container in a -80°C freezer for 24 hours.

  • Transfer the cryovials to the vapor phase of a liquid nitrogen storage tank for long-term storage.

Thawing and Post-Thaw Analysis

Rapid thawing is crucial to minimize ice crystal damage.

• Thawing Procedure:

  • Quickly transfer the cryovial from liquid nitrogen to a 37°C water bath.

  • Gently agitate the vial until only a small ice crystal remains.

  • Aseptically transfer the contents to a sterile centrifuge tube containing 10 mL of pre-warmed complete growth medium.

  • Centrifuge at 100-200 x g for 5 minutes to pellet the cells and remove the cryoprotectant-containing medium.

  • Resuspend the cell pellet in fresh, pre-warmed growth medium.

• Post-Thaw Viability and Recovery Assessment:

  • Immediate Viability (Trypan Blue Exclusion): Immediately after thawing and removal of the cryoprotectant, perform a viable cell count using the Trypan Blue exclusion method.

  • Total Cell Recovery: Compare the number of viable cells post-thaw to the initial number of cells frozen to determine the percentage of total cell recovery.[12][13]

  • Post-Thaw Culture and Viability (Live/Dead Assay): Plate the thawed cells and culture for 24 and 48 hours. Assess viability using a fluorescent Live/Dead viability/cytotoxicity assay (e.g., Calcein AM/Ethidium Homodimer-1).[12][13] This allows for the assessment of delayed cell death (apoptosis).

Figure 2: Experimental workflow for testing mannosylglycerate as a cryoprotectant.

Ice Recrystallization Inhibition (IRI) Assay

The splat cooling assay is a common method to visually assess the IRI activity of a substance.[1][3][4][14][15][16][17]

• Sample Preparation: Prepare solutions of mannosylglycerate in PBS at various concentrations. A solution of PBS alone will serve as the negative control.

• Splat Cooling Procedure:

  • Cool a polished metal block (e.g., aluminum) to -80°C on dry ice. Place a glass microscope slide on the block.

  • Drop a 10 µL droplet of the sample solution from a height of approximately 1.5 meters onto the cold slide to form a thin, frozen wafer.[1]

  • Quickly transfer the slide to a cryostage pre-cooled to a specific annealing temperature (e.g., -8°C).

  • Anneal the sample for a set time (e.g., 30 minutes).

  • Capture images of the ice crystals at different locations on the wafer using a microscope with a polarized light filter.

• Quantitative Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the mean ice crystal size.[3][15][16]

  • Compare the mean crystal size in the mannosylglycerate samples to the control to determine the IRI activity.

Thermal Analysis by Differential Scanning Calorimetry (DSC)

DSC can be used to determine the thermal properties of the cryoprotectant solutions, such as the glass transition temperature (Tg).[2][18][19][20][21]

• Sample Preparation: Prepare solutions of mannosylglycerate in water or cell culture medium at the concentrations used for cryopreservation.

• DSC Procedure:

  • Place a small, precisely weighed amount of the sample solution (5-15 mg) into an aluminum DSC pan and seal it. An empty, sealed pan is used as a reference.

  • Place the sample and reference pans into the DSC instrument.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -150°C).

  • Heat the sample at a controlled rate (e.g., 5°C/min) to a temperature above the melting point of the solution.

• Data Analysis: Analyze the resulting thermogram to identify thermal events such as the glass transition, crystallization, and melting. A higher Tg is often indicative of a better cryoprotectant as it signifies a more stable glassy state.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Post-Thaw Cell Viability and Recovery

Cryoprotectant Solution	Concentration	Immediate Viability (%) (Trypan Blue)	Total Cell Recovery (%)	Viability after 24h Culture (%) (Live/Dead)	Viability after 48h Culture (%) (Live/Dead)
Control	10% DMSO
Mannosylglycerate	5% (w/v)
10% (w/v)
15% (w/v)
Combination	5% DMSO + 5% Mannosylglycerate
5% DMSO + 10% Mannosylglycerate

Table 2: Ice Recrystallization Inhibition (IRI) Assay Results

Solution	Concentration	Mean Ice Crystal Size (µm²) after 30 min at -8°C	Standard Deviation	% IRI Activity (compared to control)
Control (PBS)	N/A	0
Mannosylglycerate	1% (w/v)
5% (w/v)
10% (w/v)

Table 3: Thermal Properties of Cryoprotectant Solutions (DSC)

Solution	Concentration	Glass Transition Temperature (Tg) (°C)	Onset of Melting (°C)
Water	N/A
Control	10% DMSO
Mannosylglycerate	10% (w/v) in water
10% (w/v) in medium

Conclusion

This comprehensive protocol provides a robust framework for the systematic evaluation of mannosylglycerate as a novel cryoprotectant. By assessing its effects on cell viability, ice crystal formation, and thermal properties, researchers can gain a thorough understanding of its cryoprotective potential. The data generated from these experiments will be crucial for the development of improved, non-toxic cryopreservation strategies for a wide range of cell types and applications in research and medicine.

References

• 1. maxapress.com [maxapress.com]
• 2. Calorimetric Analysis of Cryopreservation and Freeze-Drying Formulations | Springer Nature Experiments [experiments.springernature.com]
• 3. Use of Ice Recrystallization Inhibition Assays to Screen for Compounds That Inhibit Ice Recrystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Membrane Stability during Biopreservation of Blood Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. upcommons.upc.edu [upcommons.upc.edu]
• 10. med.virginia.edu [med.virginia.edu]
• 11. Cell Freezing Protocols | Thermo Fisher Scientific - US [thermofisher.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Post-Thaw Culture and Measurement of Total Cell Recovery Is Crucial in the Evaluation of New Macromolecular Cryoprotectants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. X-ray diffraction to probe the kinetics of ice recrystallization inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Use of Ice Recrystallization Inhibition Assays to Screen for Compounds That Inhibit Ice Recrystallization | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]
• 17. Ice-binding proteins and bioinspired synthetic mimics in non-physiological environments - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. DSC Analysis of Thermophysical Properties for Biomaterials and Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Differential Scanning Calorimetry Analysis [intertek.com]
• 21. researchgate.net [researchgate.net]

Mannosylglycerate: A Superior Stabilizer for In Vitro Enzyme Assays

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of biotechnology and drug development, the stability of enzymes is a critical factor for reliable and reproducible experimental outcomes. Mannosylglycerate, a compatible solute found in extremophilic organisms, has emerged as a highly effective agent for preserving enzyme integrity and function under various stress conditions.[1] This document provides detailed application notes and protocols for utilizing mannosylglycerate in in vitro enzyme stabilization assays, offering a practical guide for researchers seeking to enhance the robustness of their enzymatic studies.

Introduction to Mannosylglycerate

Mannosylglycerate is a small organic molecule that accumulates in the cytoplasm of certain microorganisms that thrive in extreme environments, such as high temperatures.[1] Its primary role in these organisms is to protect cellular components, particularly proteins, from denaturation. In vitro studies have consistently demonstrated the remarkable ability of mannosylglycerate to stabilize a wide range of enzymes, from those derived from mesophilic organisms to their thermophilic and hyperthermophilic counterparts.[2][3][4] This protective effect extends to various stressors, including thermal stress and the rigors of freeze-drying.[2][3][4]

Mechanism of Enzyme Stabilization

The stabilizing properties of mannosylglycerate are attributed to its influence on the dynamics and hydration of protein molecules. Unlike denaturants that directly interact with the protein backbone, mannosylglycerate is preferentially excluded from the protein's surface. This phenomenon, known as preferential hydration, forces a more compact and rigid protein conformation, which is less susceptible to unfolding.

Furthermore, studies have shown a direct correlation between the stabilization of proteins by mannosylglycerate and the restriction of their backbone motions.[5] By reducing the flexibility of the protein structure, mannosylglycerate increases the energy barrier for denaturation. During dehydration stresses like freeze-drying, it is hypothesized that mannosylglycerate replaces water molecules in the protein's hydration shell, thereby preserving its native structure in the absence of water.

Caption: Logical workflow of enzyme stabilization by mannosylglycerate.

Application Notes

Mannosylglycerate has proven to be a versatile and potent stabilizer for a variety of enzymes in different applications. Its efficacy often surpasses that of other commonly used stabilizers, such as trehalose.

Thermal Stabilization

Mannosylglycerate significantly enhances the thermal stability of enzymes. This is particularly beneficial for enzymes used in applications requiring elevated temperatures or for those with inherently low thermal stability.

Table 1: Thermal Stabilization of Various Enzymes by Mannosylglycerate

Enzyme	Organism Source	Stress Condition	Stabilizer (Concentration)	Remaining Activity (%)	Reference
Lactate Dehydrogenase	Rabbit Muscle	50°C, 10 min	None	~10	[3]
Mannosylglycerate (1 M)	90	[3]
Alcohol Dehydrogenase	Baker's Yeast	50°C, 10 min	None	~20	[3]
Mannosylglycerate (1 M)	~85	[3]
Glutamate Dehydrogenase	Thermotoga maritima	90°C, 15 min	None	Negligible	[2]
Mannosylglycerate (1 M)	40	[2]
Trehalose (1 M)	Negligible	[2]
Alcohol Dehydrogenase	Pyrococcus furiosus	105°C, 10 min	None	~5	[2]
Mannosylglycerate (1 M)	~50	[2]

Lyoprotection (Freeze-Drying)

The process of freeze-drying (lyophilization) can be detrimental to enzyme structure and function. Mannosylglycerate acts as an excellent lyoprotectant, preserving enzyme activity during and after lyophilization.

Table 2: Lyoprotection of Enzymes by Mannosylglycerate

Enzyme	Organism Source	Stabilizer (Concentration)	Activity recovery after freeze-drying (%)	Reference
Lactate Dehydrogenase	Rabbit Muscle	None	12	[2]
Mannosylglycerate (250 mM)	~80	[2]
Trehalose (250 mM)	~70	[2]
Glutamate Dehydrogenase	Thermotoga maritima	None	~30	[2]
Mannosylglycerate (250 mM)	~95	[2]
Trehalose (250 mM)	~85	[2]

Experimental Protocols

The following protocols provide a framework for conducting in vitro enzyme stabilization assays using mannosylglycerate. These should be adapted based on the specific enzyme and experimental requirements.

Protocol 1: Thermal Stability Assay

This protocol assesses the ability of mannosylglycerate to protect an enzyme from thermal denaturation.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Engineering of Saccharomyces cerevisiae for Mannosylglycerate Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mannosylglycerate (MG) is a compatible solute with significant potential in the biotechnology and pharmaceutical industries due to its exceptional protein-stabilizing properties. This document provides a comprehensive guide to the metabolic engineering of Saccharomyces cerevisiae for the heterologous production of mannosylglycerate. The protocols outlined below detail the necessary steps from strain construction and cultivation to the quantification of the final product.

Metabolic Engineering Strategy

The production of mannosylglycerate in S. cerevisiae is achieved through the introduction of a heterologous biosynthetic pathway and the enhancement of precursor supply. The core strategy involves the expression of a bifunctional mannosylglycerate synthase/phosphatase, such as the mgsD gene from Dehalococcoides mccartyi, which catalyzes the conversion of GDP-mannose and 3-phosphoglycerate (3-PG) into mannosylglycerate.[1] To further boost production, the endogenous pathway for the synthesis of the precursor GDP-mannose is often overexpressed. This is typically achieved by increasing the expression of mannose-6-phosphate isomerase (PMI40) and GDP-mannose pyrophosphorylase (PSA1).[2][3][4][5]

Engineered Mannosylglycerate Biosynthesis Pathway

Caption: Engineered metabolic pathway for mannosylglycerate production in S. cerevisiae.

Quantitative Data Summary

The following tables summarize the quantitative data from key studies on mannosylglycerate production in engineered S. cerevisiae.

Table 1: Genotypes of Engineered S. cerevisiae Strains

Strain	Relevant Genotype / Plasmids	Reference
MG01	Plasmid expressing mgsD from D. mccartyi	[2][3]
MG02	Plasmids expressing mgsD, PMI40, and PSA1	[2][3]

Table 2: Mannosylglycerate Production in Engineered S. cerevisiae Strains

Strain	Cultivation Mode	Mannosylglycerate Titer (mg/g DCW)	Volumetric Productivity (mg/L/h)	Specific Productivity (mg/g DCW/h)	Reference
MG01	Batch	6.0	Not Reported	Not Reported	[1]
MG02	Batch	15.86	Not Reported	Not Reported	[2][4]
MG02	Continuous (D=0.05 h⁻¹)	Not Reported	Not Reported	0.96	[3]
MG02	Continuous (D=0.10 h⁻¹)	Not Reported	Not Reported	1.63	[3]
MG02	Continuous (D=0.15 h⁻¹)	Not Reported	Not Reported	1.79	[3][4]

DCW: Dry Cell Weight D: Dilution Rate

Experimental Protocols

Experimental Workflow

Caption: General experimental workflow for mannosylglycerate production in S. cerevisiae.

Protocol 1: Construction of Expression Plasmids

This protocol describes the general steps for cloning the genes of interest (mgsD, PMI40, PSA1) into yeast expression vectors.

• Gene Amplification: Amplify the coding sequences of mgsD, PMI40, and PSA1 from their respective sources using PCR with primers containing appropriate restriction sites.

• Vector Selection: Choose suitable S. cerevisiae expression vectors, preferably with different auxotrophic markers for co-transformation. High-copy number vectors (e.g., based on the 2µ origin) are recommended for high-level expression.[6]

• Restriction Digest and Ligation: Digest both the PCR products and the expression vectors with the corresponding restriction enzymes. Purify the digested DNA fragments and ligate the gene of interest into the vector.

• Transformation into E. coli: Transform the ligation mixture into a competent E. coli strain for plasmid amplification.

• Plasmid Purification and Verification: Select positive clones and purify the plasmids. Verify the correct insertion of the gene by restriction digest analysis and Sanger sequencing.

Protocol 2: Saccharomyces cerevisiae Transformation (Lithium Acetate Method)

This protocol is a high-efficiency method for introducing plasmids into S. cerevisiae.

Materials:

• YPD medium (1% yeast extract, 2% peptone, 2% dextrose)

• Sterile water

• 1 M Lithium Acetate (LiOAc), filter-sterilized

• 50% (w/v) Polyethylene Glycol (PEG 3350), filter-sterilized

• Single-stranded carrier DNA (ssDNA), e.g., salmon sperm DNA (10 mg/mL)

• Purified plasmid DNA

• Selective Synthetic Complete (SC) drop-out medium plates

Procedure:

• Inoculate a single colony of the desired S. cerevisiae strain into 5 mL of YPD medium and grow overnight at 30°C with shaking.

• Dilute the overnight culture into 50 mL of fresh YPD to an OD₆₀₀ of ~0.2 and grow to an OD₆₀₀ of 0.6-0.8.

• Harvest the cells by centrifugation at 3,000 x g for 5 minutes.

• Wash the cell pellet with 25 mL of sterile water and centrifuge again.

• Resuspend the cells in 1 mL of 100 mM LiOAc and transfer to a microfuge tube.

• Centrifuge for 30 seconds at 13,000 x g and discard the supernatant.

• Resuspend the cell pellet in 240 µL of 50% PEG, 36 µL of 1 M LiOAc, 10 µL of ssDNA (boil for 5 minutes and chill on ice before use), and 1-5 µg of plasmid DNA in a total volume of 360 µL.

• Vortex vigorously for 1 minute.

• Incubate at 42°C for 40-60 minutes (heat shock).

• Pellet the cells by centrifugation at 8,000 x g for 1 minute.

• Remove the supernatant and resuspend the cell pellet in 200 µL of sterile water.

• Plate the cell suspension onto selective SC drop-out plates and incubate at 30°C for 2-4 days until transformants appear.

Protocol 3: Shake-Flask Cultivation for Mannosylglycerate Production

Materials:

• Synthetic Complete (SC) medium with 2% (w/v) glucose and appropriate amino acid drop-out mix for plasmid selection.

• Sterile shake flasks (baffled flasks are recommended for better aeration).

SC Medium Recipe (per 1 Liter):

• Yeast Nitrogen Base (without amino acids and ammonium sulfate): 1.7 g

• Ammonium Sulfate: 5 g

• Succinic Acid: 10 g

• Sodium Hydroxide: 6 g

• Appropriate drop-out powder stock: as required

• Glucose (add after autoclaving from a sterile 20% stock): 20 g

• Adjust pH to 6.0 before autoclaving.

Procedure:

• Inoculate a single colony of the engineered S. cerevisiae strain into 5 mL of selective SC medium and grow overnight at 30°C with shaking at 200-250 rpm.

• Inoculate a 250 mL shake flask containing 50 mL of selective SC medium with the overnight culture to a starting OD₆₀₀ of 0.1.

• Incubate at 30°C with shaking at 200-250 rpm for 48-72 hours.

• Collect samples at regular intervals for OD₆₀₀ measurement and mannosylglycerate quantification.

Protocol 4: Quantification of Mannosylglycerate by HPLC

This protocol is adapted from methods for analyzing compatible solutes and sugars from fermentation broths.

Instrumentation:

• HPLC system with a Refractive Index (RI) detector.

• Organic acid/sugar analysis column (e.g., Aminex HPX-87H).

Reagents:

• 5 mM Sulfuric Acid (H₂SO₄) as the mobile phase.

• Mannosylglycerate standard.

Procedure:

• Sample Preparation:

  • Collect 1 mL of culture broth.

  • Centrifuge at 13,000 x g for 5 minutes to pellet the cells.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Column: Organic acid/sugar column.

  • Mobile Phase: 5 mM H₂SO₄.

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 60°C.

  • Injection Volume: 20 µL.

  • Detection: Refractive Index (RI).

• Quantification:

  • Prepare a calibration curve using known concentrations of the mannosylglycerate standard.

  • Quantify the mannosylglycerate concentration in the samples by comparing the peak area to the calibration curve.

Conclusion

The metabolic engineering of Saccharomyces cerevisiae presents a promising platform for the sustainable production of mannosylglycerate. By following the protocols and strategies outlined in this document, researchers can successfully construct and evaluate engineered yeast strains for the production of this valuable compatible solute. Further optimization of fermentation conditions and metabolic pathways may lead to even higher titers and productivities, making microbial production of mannosylglycerate a commercially viable process.

References

• 1. HPAEC-PAD for oligosaccharide analysis-novel insights into analyte sensitivity and response stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High performance anion exchange chromatography with pulsed amperometric detection (HPAEC-PAD) for the sensitive determination of hyaluronan oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structural Analysis of Mannosylglycerate by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mannosylglycerate is a compatible solute found in a variety of extremophilic microorganisms, protecting them from environmental stresses such as high temperature and salinity. Its ability to stabilize proteins has generated significant interest in its potential applications in biotechnology and pharmacology. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and indispensable tool for the detailed structural characterization of mannosylglycerate, providing insights into its constitution, configuration, and conformation. This document provides a comprehensive overview of the application of NMR spectroscopy for the structural analysis of α-mannosylglycerate, including detailed experimental protocols and data interpretation.

Data Presentation

The structural elucidation of mannosylglycerate is achieved through the analysis of various NMR parameters. The following tables summarize the key quantitative data obtained from 1D and 2D NMR experiments.

Table 1: 1H and 13C NMR Chemical Shifts for α-Mannosylglycerate. [1]

Atom	1H Chemical Shift (δ, ppm)	13C Chemical Shift (δ, ppm)
Mannosyl Moiety
1'	5.08	98.4
2'	3.96	70.4
3'	3.82	70.7
4'	3.70	67.1
5'	3.88	73.9
6'a	3.78	61.4
6'b	3.69
Glycerate Moiety
1	-	175.9
2	4.14	77.9
3a	3.93	62.8
3b	3.85

Note: Chemical shifts are typically referenced to an internal standard, such as DSS or TSP, in D2O.

Table 2: Key 1H-1H and 1H-13C Coupling Constants for α-Mannosylglycerate.

Coupling Nuclei	Coupling Constant (J, Hz)	Structural Information
1JC1'-H1'	171.8[1]	Confirms the α-anomeric configuration.
3JH1'-H2'	[Data not available in search results]	Dihedral angle between H1' and H2', confirms equatorial-axial relationship.
3JH2'-H3'	[Data not available in search results]	Dihedral angle between H2' and H3', confirms axial-axial relationship.
3JH3'-H4'	[Data not available in search results]	Dihedral angle between H3' and H4', confirms axial-axial relationship.
3JH4'-H5'	[Data not available in search results]	Dihedral angle between H4' and H5', confirms axial-axial relationship.
3JH2-H3a/b	[Data not available in search results]	Dihedral angles within the glycerate moiety.

Note: A complete set of experimentally determined 1H-1H coupling constants is crucial for a detailed conformational analysis of the mannose ring.

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural analysis of mannosylglycerate are provided below.

Protocol 1: Sample Preparation

• Dissolution: Dissolve 5-10 mg of purified mannosylglycerate in 0.5-0.7 mL of a suitable deuterated solvent, typically Deuterium Oxide (D2O) due to the polar nature of the analyte.

• Internal Standard: Add a small, known amount of an internal reference standard such as 3-(trimethylsilyl)-propionic-2,2,3,3-d4 acid, sodium salt (TSP) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) for chemical shift referencing (δ = 0.00 ppm).

• pH Adjustment: If necessary, adjust the pH of the solution with dilute DCl or NaOD in D2O, as chemical shifts of ionizable groups can be pH-dependent.

• Filtration: Filter the sample into a clean, high-quality 5 mm NMR tube using a syringe filter or a Pasteur pipette with a cotton or glass wool plug to remove any particulate matter.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

Protocol 2: 1D 1H and 13C NMR Acquisition

• Instrument Setup: Tune and match the NMR probe for both 1H and 13C frequencies. Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize magnetic field homogeneity.

• 1H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically used.

  • Solvent Suppression: Implement a solvent suppression sequence (e.g., presaturation) to attenuate the residual HOD signal.

  • Acquisition Parameters:

    • Spectral Width: ~12-16 ppm

    • Number of Scans: 16-64 (depending on sample concentration)

    • Relaxation Delay (d1): 5-7 x T1 (typically 2-5 seconds for small molecules)

    • Acquisition Time: 2-4 seconds

• 13C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30') is standard.

  • Acquisition Parameters:

    • Spectral Width: ~200-220 ppm

    • Number of Scans: 1024-4096 (or more, due to the low natural abundance of 13C)

    • Relaxation Delay (d1): 2-5 seconds

Protocol 3: 2D NMR for Structural Elucidation

Acquire a suite of 2D NMR spectra to establish connectivity and spatial relationships.

• COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton (1H-1H) spin-spin couplings, revealing which protons are on adjacent carbons.

  • Pulse Sequence: A standard gradient-enhanced COSY sequence (e.g., 'cosygpqf').

  • Key Correlations: Cross-peaks will be observed between H1'-H2', H2'-H3', H3'-H4', H4'-H5', and within the glycerate moiety (H2-H3a/b).

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify direct one-bond correlations between protons and their attached carbons (1H-13C).

  • Pulse Sequence: A gradient-enhanced HSQC with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.3').

  • Key Correlations: Each proton signal will show a cross-peak to the signal of the carbon it is directly bonded to, allowing for the unambiguous assignment of carbon resonances.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons (1H-13C). This is crucial for connecting different spin systems and assigning quaternary carbons.

  • Pulse Sequence: A gradient-enhanced HMBC sequence (e.g., 'hmbcgplpndqf').

  • Key Correlations: A crucial correlation is observed from the anomeric proton (H1') to the C2 of the glycerate moiety, confirming the glycosidic linkage. Other important correlations will be seen from H1' to C5' and from the glycerate protons to the glycerate carboxyl carbon (C1).

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy):

  • Purpose: To identify protons that are close in space, irrespective of through-bond connectivity. This is essential for determining the stereochemistry and conformation.

  • Pulse Sequence: A standard 2D NOESY (e.g., 'noesygpph') or ROESY (e.g., 'roesygpph') sequence.

  • Key Correlations: For α-mannosylglycerate, a key NOE would be expected between the anomeric proton (H1') and the H2' proton, which are on the same face of the pyranose ring. The absence of a strong NOE between H1' and H5' further supports the α-configuration[1].

Visualizations

Biosynthesis of Mannosylglycerate

Mannosylglycerate can be synthesized via two primary pathways in microorganisms: a single-step pathway and a two-step pathway.[2][3][4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 5. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cold Water Shock Extraction of Mannosylglycerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mannosylglycerate (MG) is a compatible solute found in various extremophilic microorganisms, where it plays a crucial role in protecting cellular components against stresses such as high temperature, osmotic pressure, and desiccation. Its exceptional stabilizing properties make it a molecule of significant interest for applications in the pharmaceutical, cosmetic, and biotechnology industries. This document provides a detailed protocol for the extraction of mannosylglycerate from microbial cells using a simple and effective cold water shock method. This method is particularly advantageous as it avoids the use of harsh chemicals or complex enzymatic procedures.

Principle of Cold Water Shock Extraction

The cold water shock method relies on the principle of osmotic and temperature stress to induce the release of intracellular compatible solutes like mannosylglycerate from microbial cells. When cells cultured in a medium with a certain osmolarity are rapidly transferred to a hypoosmotic environment (cold, pure water), the sudden influx of water and the temperature drop are thought to increase membrane permeability, leading to the leakage of small intracellular molecules into the surrounding medium. This technique offers a straightforward approach for the recovery of mannosylglycerate, particularly from genetically engineered microorganisms designed for its overproduction.

Data Presentation

The following table summarizes the quantitative data on mannosylglycerate production and extraction using the cold water shock method in different microorganisms.

Microorganism	Strain	Carbon Source(s)	Intracellular MG Accumulation	MG Concentration in Supernatant after Cold Water Shock	Reference
Corynebacterium glutamicum	Engineered strain overexpressing mgsD and manA	Glucose	~329 mM (177 mg/g CDW)	Up to 5.5 mM (1.48 g/L)	[1]
Corynebacterium glutamicum	Engineered strain overexpressing mgsD and manA	Glucose + Mannose	~314 mM (168 mg/g CDW)	Not specified	[1]
Corynebacterium glutamicum	Engineered strain overexpressing mgsD and manA	Mannose	~328 mM (176 mg/g CDW)	Not specified	[1]
Saccharomyces cerevisiae	Engineered strain MG02	Glucose	15.86 mg/g DCW	Not specified	[2][3]
Escherichia coli	Engineered strain	Labeled Mannose	Not specified	At least 95% of accumulated radioactive MG released	[4]

CDW: Cell Dry Weight, DCW: Dry Cell Weight

Experimental Protocols

Protocol 1: Cold Water Shock Extraction of Mannosylglycerate from Corynebacterium glutamicum

This protocol is based on the methodology described for the extraction of mannosylglycerate from engineered Corynebacterium glutamicum.[1]

Materials:

• Culture of mannosylglycerate-producing C. glutamicum

• Sterile, ice-cold deionized water

• Centrifuge and centrifuge tubes

• Standard laboratory glassware

Procedure:

• Cell Harvesting: Centrifuge the microbial culture (e.g., 50 mL) at a speed sufficient to pellet the cells (e.g., 5,000 x g) for 10 minutes at 4°C.

• Supernatant Removal: Carefully decant and discard the supernatant.

• Washing (Optional): Resuspend the cell pellet in an equal volume of a suitable buffer or saline solution to remove residual medium components and centrifuge again under the same conditions. Discard the supernatant.

• Cold Water Shock: Resuspend the cell pellet in a specific volume of ice-cold sterile deionized water. A common ratio is to resuspend the cells from a 50 mL culture in 1/10th of the original volume (e.g., 5 mL).

• Incubation: Incubate the cell suspension on ice for a specified period, for instance, 1 hour, with occasional gentle mixing.

• Separation of Extract: Centrifuge the suspension at a higher speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet the cell debris.

• Collection of Supernatant: Carefully collect the supernatant, which now contains the extracted mannosylglycerate.

• Storage: Store the supernatant at -20°C or proceed immediately to purification and quantification.

Protocol 2: Purification of Mannosylglycerate using Anion-Exchange Chromatography

This protocol provides a general guideline for the purification of mannosylglycerate from the crude extract obtained after cold water shock.

Materials:

• Crude mannosylglycerate extract

• Anion-exchange chromatography column (e.g., QAE-Sephadex)

• Low concentration starting buffer (e.g., 20 mM Tris-HCl, pH 7.5)

• High concentration elution buffer (e.g., 20 mM Tris-HCl with 1 M NaCl, pH 7.5)

• Fraction collector

• Conductivity meter

Procedure:

• Column Equilibration: Equilibrate the anion-exchange column with the starting buffer until the pH and conductivity of the eluate are the same as the buffer.

• Sample Loading: Load the crude mannosylglycerate extract onto the column.

• Washing: Wash the column with several column volumes of the starting buffer to remove unbound and weakly bound impurities.

• Elution: Elute the bound mannosylglycerate using a linear gradient of the elution buffer (e.g., 0 to 1 M NaCl over 10 column volumes).

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis of Fractions: Analyze the fractions for the presence of mannosylglycerate using a suitable method (e.g., HPLC, mass spectrometry).

• Pooling and Desalting: Pool the fractions containing pure mannosylglycerate and desalt if necessary (e.g., by dialysis or size-exclusion chromatography).

• Lyophilization: Lyophilize the purified solution to obtain mannosylglycerate as a powder.

Protocol 3: Quantification of Mannosylglycerate by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general approach for the quantification of mannosylglycerate. The specific column, mobile phase, and detection method may need to be optimized.

Materials:

• Purified mannosylglycerate sample or crude extract

• Mannosylglycerate standard of known concentration

• HPLC system with a suitable detector (e.g., Refractive Index (RI) or Mass Spectrometer (MS))

• Aminex HPX-87H column or similar

• Mobile phase (e.g., dilute sulfuric acid, such as 5 mM H₂SO₄)

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation: Filter the samples and standards through a 0.22 µm syringe filter before injection.

• Standard Curve Preparation: Prepare a series of mannosylglycerate standards of known concentrations to generate a standard curve.

• HPLC Analysis:

  • Set the column temperature (e.g., 60°C).

  • Set the flow rate of the mobile phase (e.g., 0.6 mL/min).

  • Inject a fixed volume of the standards and samples onto the HPLC system.

• Data Analysis:

  • Identify the peak corresponding to mannosylglycerate based on the retention time of the standard.

  • Integrate the peak area for each standard and sample.

  • Construct a standard curve by plotting peak area versus concentration for the standards.

  • Determine the concentration of mannosylglycerate in the samples by interpolating their peak areas on the standard curve.

Mandatory Visualizations

Caption: Experimental workflow for cold water shock extraction of mannosylglycerate.

Caption: Biosynthesis pathway of mannosylglycerate.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Intracellular metabolomics extraction [protocols.io]
• 4. Optimization of cold methanol quenching for quantitative metabolomics of Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]

Application of Mannosylglycerate in Preventing Protein Aggregation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein aggregation is a significant challenge in the development and manufacturing of biopharmaceuticals, and it is implicated in the pathology of numerous human diseases. Mannosylglycerate (MG), a compatible solute found in thermophilic and hyperthermophilic microorganisms, has emerged as a promising excipient for preventing protein aggregation and enhancing protein stability. This document provides detailed application notes and protocols for utilizing mannosylglycerate to inhibit protein aggregation, supported by quantitative data and experimental methodologies.

Mannosylglycerate is a negatively charged osmolyte that has demonstrated a remarkable ability to stabilize proteins against thermal denaturation and suppress the aggregation of denatured proteins.[1][2] Its mechanism of action is primarily attributed to a reduction in the unfolding entropy of the protein, which promotes a more rigid and stable native structure.[1] Studies have shown that MG restricts the backbone and local motions of proteins, as evidenced by a decrease in hydrogen/deuterium exchange rates, without inducing significant structural changes.[3][4]

Data Presentation

The efficacy of mannosylglycerate in preventing protein aggregation has been quantified through various biophysical techniques. The following tables summarize key quantitative data from studies on model proteins.

Table 1: Effect of Mannosylglycerate on the Thermal Stability of Proteins

Protein	Mannosylglycerate Concentration (M)	Change in Melting Temperature (ΔTm) (°C)	Technique
Ribonuclease A (RNase A)	1.0	+6	Differential Scanning Calorimetry (DSC)[1]
Staphylococcal Nuclease (SNase)	0.5	+8	Not Specified[4]

Table 2: Effect of Mannosylglycerate on Protein Dynamics

Protein	Mannosylglycerate Concentration	Effect on Hydrogen/Deuterium Exchange Rate	Technique
Staphylococcal Nuclease	Not Specified	Average 5-fold decrease	NMR Spectroscopy[3]

Signaling Pathways and Mechanisms

Currently, the primary mechanism by which mannosylglycerate prevents protein aggregation is understood to be a direct physicochemical interaction with the protein, rather than through the modulation of complex intracellular signaling pathways. Mannosylglycerate is thought to be excluded from the protein's hydration shell, a phenomenon known as preferential exclusion. This effect thermodynamically destabilizes the unfolded state relative to the compact native state, thus shifting the equilibrium towards the folded, non-aggregation-prone conformation. Furthermore, mannosylglycerate has been shown to restrict the flexibility of the protein backbone, which is crucial for preventing the local unfolding events that can initiate aggregation.

Caption: Proposed mechanism of mannosylglycerate action.

Experimental Protocols

This section provides detailed protocols for key experiments to assess the anti-aggregation and stabilizing effects of mannosylglycerate on a target protein.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal stability of a protein by measuring the heat required to unfold it as the temperature is increased. An increase in the melting temperature (Tm) in the presence of mannosylglycerate indicates stabilization.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the target protein (e.g., 1 mg/mL) in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.4). Dialyze the protein against the buffer to ensure buffer matching.

  • Prepare a stock solution of mannosylglycerate (e.g., 1 M) in the same buffer.

  • Prepare a series of protein samples containing different concentrations of mannosylglycerate (e.g., 0 M, 0.25 M, 0.5 M, 1 M) by mixing the protein and mannosylglycerate stock solutions. The final protein concentration should be kept constant.

  • Prepare a corresponding set of reference solutions containing only the buffer and the respective concentrations of mannosylglycerate.

• DSC Measurement:

  • Load the protein sample into the sample cell and the corresponding reference solution into the reference cell of the DSC instrument.

  • Set the temperature scan rate (e.g., 1 °C/min).

  • Scan a temperature range that covers the entire unfolding transition of the protein (e.g., 20 °C to 100 °C).

  • Record the differential heat capacity as a function of temperature.

• Data Analysis:

  • Subtract the buffer-buffer baseline from the sample thermogram.

  • Fit the data to a suitable model (e.g., a two-state unfolding model) to determine the Tm and the calorimetric enthalpy (ΔHcal) of unfolding.

  • Compare the Tm values of the protein in the presence and absence of mannosylglycerate.

Caption: Workflow for DSC analysis of protein stability.

Thioflavin T (ThT) Aggregation Assay

The ThT assay is a fluorescence-based method used to monitor the formation of amyloid-like fibrils in real-time. ThT dye exhibits enhanced fluorescence upon binding to the β-sheet structures characteristic of protein aggregates.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the target protein (e.g., 10 mg/mL) in an appropriate buffer.

  • Prepare a stock solution of mannosylglycerate.

  • Prepare a stock solution of Thioflavin T (e.g., 1 mM in water) and filter it through a 0.22 µm filter.

• Assay Setup:

  • In a 96-well black, clear-bottom microplate, prepare reaction mixtures containing the target protein at a final concentration known to aggregate under specific conditions (e.g., heat, agitation, or low pH).

  • Add varying concentrations of mannosylglycerate to different wells. Include a control with no mannosylglycerate.

  • Add ThT to each well to a final concentration of 20-25 µM.

  • The final volume in each well should be consistent (e.g., 200 µL).

• Incubation and Measurement:

  • Seal the plate to prevent evaporation.

  • Incubate the plate in a fluorescence plate reader at a temperature that induces aggregation (e.g., 37°C or higher).

  • Set the plate reader to take fluorescence measurements at regular intervals (e.g., every 15 minutes) with excitation at ~440 nm and emission at ~485 nm. Enable intermittent shaking if required to promote aggregation.

• Data Analysis:

  • Plot the fluorescence intensity against time for each concentration of mannosylglycerate.

  • A decrease in the fluorescence signal or a delay in the lag phase in the presence of mannosylglycerate indicates inhibition of aggregation.

Caption: Workflow for the Thioflavin T aggregation assay.

Dynamic Light Scattering (DLS)

DLS is used to measure the size distribution of particles in a solution. It can detect the formation of protein aggregates by observing an increase in the hydrodynamic radius of the particles.

Protocol:

• Sample Preparation:

  • Prepare protein samples with and without mannosylglycerate as described for the DSC protocol.

  • Filter all samples through a low-protein-binding 0.22 µm syringe filter to remove dust and pre-existing large aggregates.

• DLS Measurement:

  • Transfer the filtered sample to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

  • Perform measurements to determine the hydrodynamic radius (Rh) and the polydispersity index (PDI).

• Data Analysis:

  • Analyze the size distribution plots. An increase in the average Rh or the appearance of larger species in the absence of mannosylglycerate is indicative of aggregation.

  • A lower PDI in the presence of mannosylglycerate suggests a more homogeneous, non-aggregated sample.

Caption: Workflow for DLS analysis of protein aggregation.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to assess the secondary structure of a protein. It can be used to monitor conformational changes that may precede aggregation and to confirm that mannosylglycerate does not significantly alter the native secondary structure.

Protocol:

• Sample Preparation:

  • Prepare protein samples with and without mannosylglycerate in a CD-compatible buffer (e.g., low concentration of phosphate buffer). Buffers with high absorbance in the far-UV region should be avoided.

  • The protein concentration should be in the range of 0.1-0.2 mg/mL.

• CD Measurement:

  • Record far-UV CD spectra (e.g., 190-260 nm) at a controlled temperature.

  • To assess thermal stability, record CD spectra as a function of increasing temperature. The signal at a specific wavelength (e.g., 222 nm for α-helical proteins) can be monitored to generate a thermal melting curve.

• Data Analysis:

  • Compare the CD spectra of the protein with and without mannosylglycerate to check for any significant changes in secondary structure.

  • If thermal melts were performed, determine the Tm from the melting curves. An increase in Tm in the presence of mannosylglycerate indicates enhanced thermal stability.

Caption: Workflow for CD spectroscopy analysis.

Conclusion

Mannosylglycerate is a highly effective excipient for preventing protein aggregation and enhancing protein stability. Its mechanism of action, centered on the principles of preferential exclusion and protein rigidification, makes it a valuable tool in the formulation of biopharmaceuticals and in fundamental research on protein folding and stability. The protocols provided in this document offer a comprehensive guide for researchers to evaluate the potential of mannosylglycerate for their specific protein of interest.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thioflavin-T (ThT) Aggregation assay protocol 1000 [protocols.io]
• 4. assay-protocol.com [assay-protocol.com]

Technical Notes & Optimization

Troubleshooting low yield in mannosylglycerate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during mannosylglycerate synthesis.

I. Troubleshooting Enzymatic Synthesis of Mannosylglycerate

Low yield in enzymatic synthesis can arise from issues with the enzyme, substrates, or reaction conditions. This section addresses common problems in a question-and-answer format.

Frequently Asked Questions (FAQs) - Enzymatic Synthesis

Q1: My reaction yield is very low or non-existent. What are the first things I should check?

A1: Start by verifying the fundamental components of your reaction:

• Enzyme Activity: Ensure your enzyme (Mannosylglycerate Synthase, MGS, or the two-step pathway enzymes, Mannosyl-3-phosphoglycerate Synthase, MPGS, and Mannosyl-3-phosphoglycerate Phosphatase, MPGP) is active. Improper storage or multiple freeze-thaw cycles can lead to denaturation. Run a small-scale positive control reaction with known good substrates if possible.

• Substrate Integrity: Confirm the integrity and concentration of your substrates, GDP-mannose and D-glycerate (for MGS) or D-3-phosphoglycerate (for MPGS). GDP-mannose can degrade, especially if stored improperly.

• Cofactors: Mannosylglycerate synthase is a metal-dependent enzyme. Ensure you have included the correct divalent cations in your reaction buffer. MGS from Rhodothermus marinus can utilize Mg²⁺, Ca²⁺, and to a lesser extent, Mn²⁺, Ni²⁺, and Co²⁺.[1][2]

• Reaction Buffer: Check the pH and composition of your reaction buffer. The optimal pH can vary depending on the source of the enzyme. For instance, the MPGS from Pyrococcus horikoshii has an optimal pH between 6.4 and 7.4.[3]

Q2: I've confirmed my enzyme and substrates are good, but the yield is still low. What are other potential causes related to reaction conditions?

A2: Fine-tuning your reaction conditions is critical for optimal yield. Consider the following:

• Temperature: Enzymes have an optimal temperature for activity. For thermostable enzymes like those from Pyrococcus horikoshii, the optimal temperature for both MPGS and MPGP is between 90°C and 100°C.[3] Using a suboptimal temperature will significantly reduce the reaction rate.

• pH: The pH of the reaction buffer must be within the optimal range for your specific enzyme. For example, the MPGP from Pyrococcus horikoshii has an optimal pH between 5.2 and 6.4.[3]

• Substrate Concentrations: While it may seem counterintuitive, excessively high concentrations of the acceptor substrate (D-glycerate or D-3-phosphoglycerate) can sometimes lead to substrate inhibition.[4] It is advisable to perform a substrate titration to determine the optimal concentration range.

• Product Inhibition: The release of the GDP product can be a rate-limiting step in the reaction catalyzed by MGS.[2] Accumulation of GDP in the reaction mixture can inhibit the enzyme. If your reaction setup allows, consider implementing a system to remove GDP as it is formed.

Q3: How do I know which divalent cation and what concentration to use for my Mannosylglycerate Synthase (MGS) reaction?

A3: The choice and concentration of divalent cations can significantly impact MGS activity.

• Cation Preference: MGS from Rhodothermus marinus shows a preference for Mg²⁺ and Ca²⁺. Mn²⁺, Ni²⁺, and Co²⁺ also facilitate catalysis, but to a lesser extent.[1][2]

• Concentration: The optimal concentration of the metal ion should be determined empirically. A typical starting concentration is in the range of 2-5 mM. It is important to note that very high concentrations of metal ions can sometimes be inhibitory.

Q4: I am using the two-step enzymatic pathway. How can I troubleshoot which step is limiting the overall yield?

A4: To identify the bottleneck in the two-step pathway, you can analyze the accumulation of the intermediate, mannosyl-3-phosphoglycerate (M-3-PG).

• Analyze for M-3-PG: Use techniques like HPLC or mass spectrometry to check for the presence and quantity of M-3-PG in your reaction mixture.

• High M-3-PG, Low Mannosylglycerate: If you observe a significant accumulation of M-3-PG with low final product formation, this suggests that the second step, catalyzed by MPGP, is inefficient. You may need to optimize the conditions for the phosphatase (e.g., pH, temperature) or increase the amount of this enzyme.

• Low M-3-PG, Low Mannosylglycerate: If neither the intermediate nor the final product is abundant, the first step, catalyzed by MPGS, is likely the issue. Re-evaluate the activity of your MPGS and the integrity of its substrates (GDP-mannose and D-3-phosphoglycerate).

Data on Enzymatic Synthesis Parameters

The following tables summarize key quantitative data for the enzymes involved in mannosylglycerate synthesis.

Enzyme	Source Organism	Optimal pH	Optimal Temperature (°C)
Mannosyl-3-phosphoglycerate Synthase	Pyrococcus horikoshii	6.4 - 7.4	90 - 100
Mannosyl-3-phosphoglycerate Phosphatase	Pyrococcus horikoshii	5.2 - 6.4	95 - 100

Table 1: Optimal pH and Temperature for Enzymes from Pyrococcus horikoshii.[3]

Cation	Relative Activity with MGS from Rhodothermus marinus
Mg²⁺	High
Ca²⁺	High
Mn²⁺	Moderate
Ni²⁺	Moderate
Co²⁺	Moderate

Table 2: Relative Activity of Mannosylglycerate Synthase with Different Divalent Cations.[1][2]

Experimental Protocols

Protocol 1: In Vitro Enzymatic Synthesis of Mannosylglycerate (Single-Step)

This protocol is a general guideline for the synthesis using Mannosylglycerate Synthase (MGS).

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare the reaction mixture with the following components at the indicated final concentrations:

    • HEPES buffer (pH 7.0): 10 mM

    • KCl: 50 mM

    • GDP-mannose: 500 µM

    • D-glycerate: 100 µM

    • Divalent cation (e.g., CaCl₂): 2-5 mM

    • Bovine Serum Albumin (BSA): 0.1% (w/v)

    • Purified MGS enzyme: 0.1 - 1 µM

• Incubation:

  • Incubate the reaction mixture at the optimal temperature for your specific MGS (e.g., 37°C for MGS from Rhodothermus marinus expressed in a mesophilic host).[2]

• Reaction Monitoring and Termination:

  • At various time points, take aliquots of the reaction mixture.

  • To stop the reaction, add EDTA to a final concentration of 10 mM.[2]

• Analysis:

  • Analyze the formation of mannosylglycerate using HPLC, mass spectrometry, or a coupled enzyme assay to detect the release of GDP.[2]

Protocol 2: Purification of Mannosylglycerate by Ion-Exchange Chromatography

This protocol provides a general method for purifying the negatively charged mannosylglycerate from the reaction mixture.

• Column Equilibration:

  • Equilibrate an anion-exchange chromatography column (e.g., DEAE-Sepharose) with a low ionic strength buffer (e.g., 20 mM Tris-HCl, pH 7.5).[5]

• Sample Loading:

  • Adjust the pH of the reaction mixture to match the equilibration buffer and ensure it is free of particulates by centrifugation or filtration.

  • Load the sample onto the equilibrated column.

• Washing:

  • Wash the column with several column volumes of the equilibration buffer to remove unbound molecules, such as unreacted D-glycerate.

• Elution:

  • Elute the bound mannosylglycerate using a linear salt gradient (e.g., 0 to 1 M NaCl in the equilibration buffer). Mannosylglycerate, being negatively charged, will elute as the salt concentration increases.

• Fraction Analysis:

  • Collect fractions and analyze them for the presence of mannosylglycerate using a suitable method (e.g., TLC, HPLC, or a colorimetric assay).

• Desalting:

  • Pool the fractions containing pure mannosylglycerate and desalt them using dialysis or a desalting column.

Diagrams for Enzymatic Synthesis

Biosynthetic pathways for mannosylglycerate.

Troubleshooting workflow for low yield.

II. Troubleshooting Chemical Synthesis of Mannosylglycerate

Chemical synthesis of mannosylglycerate is a multi-step process that often involves the use of protecting groups, making it prone to low yields and side reactions.

Frequently Asked Questions (FAQs) - Chemical Synthesis

Q1: My glycosylation reaction is giving a very low yield. What are the common causes?

A1: Low yields in glycosylation are often due to:

• Moisture: Glycosylation reactions are extremely sensitive to moisture. Ensure all glassware is rigorously dried and reactions are run under an inert atmosphere (e.g., argon or nitrogen).

• Protecting Groups: The choice of protecting groups on both the glycosyl donor and acceptor is crucial. Some protecting groups can deactivate the molecule, while others may not be stable under the reaction conditions. An orthogonal protecting group strategy, where groups can be removed selectively, is often necessary.

• Activation of Glycosyl Donor: Incomplete activation of the glycosyl donor will result in a low yield. Ensure your promoter (e.g., TMSOTf, silver triflate) is active and used in the correct stoichiometric amount.

• Reaction Temperature: Temperature control is critical. Many glycosylation reactions are initiated at low temperatures (e.g., -78°C) and allowed to warm slowly to control reactivity and minimize side reactions.

Q2: I am observing multiple spots on my TLC plate after the glycosylation reaction. What are these side products?

A2: Common side products in glycosylation reactions include:

• Anomers: You will likely form a mixture of α and β anomers. The ratio can be influenced by the solvent, temperature, and the protecting group at the C-2 position of the glycosyl donor.

• Orthoester Formation: A participating protecting group at the C-2 position (e.g., an acetyl group) can lead to the formation of a stable orthoester byproduct.

• Hydrolyzed Glycosyl Donor: If there is trace moisture, your activated glycosyl donor can be hydrolyzed back to the starting sugar.

• Elimination Products: Under certain conditions, elimination can occur to form a glycal.

Q3: My deprotection step is not working efficiently or is leading to product degradation. What should I do?

A3: Deprotection can be a challenging step.

• Incomplete Deprotection: If the reaction is incomplete, you may need to increase the reaction time or the amount of deprotecting reagent. However, be cautious as harsh conditions can lead to product degradation.

• Product Degradation: Mannosylglycerate can be sensitive to strongly acidic or basic conditions. If you observe degradation, consider using milder deprotection methods. For example, for benzyl ether protecting groups, catalytic hydrogenation (e.g., Pd/C) is a common and mild deprotection method.

• Orthogonal Strategy: If you are removing multiple protecting groups, ensure they are compatible with a single set of deprotection conditions. If not, a sequential deprotection strategy is required.

Q4: How can I effectively purify my final mannosylglycerate product from the reaction mixture?

A4: Purification of the highly polar mannosylglycerate can be challenging.

• Column Chromatography: Silica gel column chromatography is a common method. Due to the high polarity of mannosylglycerate, you will likely need a polar mobile phase, such as a mixture of dichloromethane and methanol, or ethyl acetate and methanol.

• Ion-Exchange Chromatography: As mannosylglycerate has a carboxylic acid group, it will be negatively charged at neutral or basic pH. This allows for purification using anion-exchange chromatography, as described in Protocol 2.

• Reverse-Phase Chromatography: For less polar protected intermediates, reverse-phase chromatography (e.g., C18) can be an effective purification method.

Diagrams for Chemical Synthesis

General workflow for chemical synthesis.

References

• 1. uniprot.org [uniprot.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. harvardapparatus.com [harvardapparatus.com]
• 5. Crystallization and preliminary crystallographic analysis of mannosyl-3-phosphoglycerate synthase from Rubrobacter xylanophilus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mannosylglycerate Production in Yeast

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the production of mannosylglycerate (MG) in Saccharomyces cerevisiae.

Troubleshooting Guide

This guide addresses common issues encountered during the fermentation process for mannosylglycerate production, categorized by the observed problem.

1. Low or No Mannosylglycerate (MG) Production

Potential Cause	Recommended Action(s)
Plasmid Instability/Loss	- Verify the presence of the expression plasmids post-fermentation via PCR or plasmid rescue. - Ensure consistent selective pressure by using the appropriate drop-out media. - Consider genomic integration of the expression cassettes for long-term stability.
Inefficient Gene Expression	- Confirm the expression of the heterologous MG synthesis genes (e.g., mgsD) and overexpressed yeast genes (e.g., PMI40, PSA1) via RT-qPCR or Western blot. - Optimize codon usage of the heterologous genes for S. cerevisiae. - Use strong, well-characterized promoters for gene expression.
Suboptimal Fermentation Conditions	- Ensure optimal temperature (typically around 30°C) and pH (around 5.0-6.0) are maintained in the bioreactor.[1] - Verify adequate aeration and agitation to prevent oxygen limitation, which can affect precursor supply.
Incorrect Host Strain Background	- Different S. cerevisiae strains have varying metabolic capacities.[2][3] If possible, test MG production in a few different laboratory or industrial strains.
Errors in Analytical Method	- Run a standard curve for mannosylglycerate to ensure accurate quantification by HPLC. - Verify the efficiency of the metabolite extraction protocol.

2. Low Cell Growth or Slow Fermentation

Potential Cause	Recommended Action(s)
Metabolic Burden	- High-level expression of multiple genes can stress the cells.[4] - Try using promoters of varying strengths to balance pathway expression. - Consider a two-stage fermentation, with an initial growth phase followed by an induction phase for MG production.
Nutrient Limitation	- Ensure the fermentation medium is not depleted of essential nutrients like nitrogen, phosphate, or trace elements. - For high-density cultures, a fed-batch strategy can prevent nutrient depletion and substrate inhibition.[5][6][7][8][9]
Substrate Inhibition	- High initial glucose concentrations can lead to the Crabtree effect, favoring ethanol production over biomass and precursor synthesis.[10] - Implement a fed-batch feeding strategy to maintain a low but non-limiting glucose concentration.[5][8]
Inoculum Issues	- Ensure the inoculum is healthy, in the exponential growth phase, and of the correct cell density.

3. Inconsistent Batch-to-Batch Production

Potential Cause	Recommended Action(s)
Variability in Inoculum Preparation	- Standardize the age and physiological state of the seed cultures.
Plasmid Instability	- As mentioned above, plasmid loss can be a significant source of variability.[11][12][13] Consider genomic integration for stable production strains.
Fluctuations in Fermentation Parameters	- Ensure tight control over pH, temperature, and dissolved oxygen levels throughout the fermentation.

Frequently Asked Questions (FAQs)

Q1: What is the basic metabolic pathway for producing mannosylglycerate in engineered S. cerevisiae?

A1: Mannosylglycerate (MG) is typically produced via a two-step pathway using heterologous enzymes.[14][15][16][17] The precursors are GDP-mannose and 3-phosphoglycerate, which are derived from the yeast's central carbon metabolism. The key enzymatic steps are:

• Mannosyl-3-phosphoglycerate synthase (MPGS): Catalyzes the condensation of GDP-mannose and 3-phosphoglycerate to form mannosyl-3-phosphoglycerate.

• Mannosyl-3-phosphoglycerate phosphatase (MPGP): Dephosphorylates mannosyl-3-phosphoglycerate to yield mannosylglycerate. Often, a bifunctional enzyme like MgsD from Dehalococcoides mccartyi is used, which possesses both synthase and phosphatase activity.[18]

Q2: Why is overexpression of PMI40 and PSA1 recommended?

A2: To enhance the production of MG, it's crucial to increase the intracellular pool of one of its precursors, GDP-mannose.[14][16] PMI40 (encodes mannose-6-phosphate isomerase) and PSA1 (encodes GDP-mannose pyrophosphorylase) are key genes in the endogenous GDP-mannose synthesis pathway in S. cerevisiae.[14][18] Overexpressing these genes helps to channel more carbon flux towards GDP-mannose, thereby increasing its availability for the MG synthesis pathway.[14][16]

Q3: What kind of yields can I expect, and how can they be improved?

A3: Yields can vary significantly based on the strain, genetic constructs, and fermentation strategy. In one study, overexpressing PMI40 and PSA1 in a strain expressing the MG synthesis pathway resulted in a 2.2-fold increase in MG accumulation in batch fermentation, reaching up to 15.86 mg of MG per gram of dry cell weight (DCW).[14][19][20][21] Further improvements can often be achieved by optimizing the fermentation process, such as switching from batch to a continuous or fed-batch cultivation mode.[14][21]

Q4: Should I use a batch, fed-batch, or continuous fermentation strategy?

A4: The choice depends on your experimental goals.

• Batch fermentation: Simpler to set up and useful for initial strain screening. However, it can be limited by substrate inhibition and the accumulation of byproducts like ethanol.

• Fed-batch fermentation: Generally allows for higher cell densities and product titers by controlling the feed of a limiting nutrient (e.g., glucose), thus avoiding the Crabtree effect and nutrient depletion.[6][7][9] This is often the preferred method for maximizing production.

• Continuous fermentation (Chemostat): Useful for studying cell physiology at a constant growth rate and can lead to higher productivity (rate of production over time).[14] A positive correlation between MG productivity and growth rate has been observed in continuous culture.[14][21]

Q5: Is mannosylglycerate degraded by the yeast cell?

A5: While S. cerevisiae possesses a wide range of metabolic enzymes, there is no well-characterized, dedicated pathway for mannosylglycerate degradation in this organism. Some bacteria have mannosylglycerate hydrolases, but the presence of a similar activity that might limit accumulation in engineered yeast has not been extensively reported.[2][5][22][23] If you suspect product degradation, you can perform spiking experiments where a known amount of MG is added to a culture, and its concentration is monitored over time.

Q6: How is intracellular mannosylglycerate extracted and quantified?

A6: Mannosylglycerate is an intracellular compatible solute. A common method for extraction involves quenching the metabolism rapidly (e.g., with cold methanol) followed by cell lysis.[14][18] A widely used method is extraction with a chloroform/methanol/water mixture to separate the polar metabolites (including MG) from lipids and other cellular components.[14] Quantification is typically performed using High-Performance Liquid Chromatography (HPLC).[24][25][26][27]

Data Summary Tables

Table 1: Comparison of Mannosylglycerate Production in Engineered S. cerevisiae Strains

Strain	Relevant Genotype	Cultivation Mode	MG Titer (mg/g DCW)	Productivity (mg/g DCW/h)	Reference
MG01	Expressing mgsD	Batch (Shake Flask)	~7.2	N/A	Faria et al., 2018[14]
MG02	Expressing mgsD, Overexpressing PMI40 & PSA1	Batch (Bioreactor)	15.86	N/A	Faria et al., 2018[14][19][21]
MG02	Expressing mgsD, Overexpressing PMI40 & PSA1	Continuous (D=0.15 h⁻¹)	~11.9	1.79	Faria et al., 2018[14][21]
MG02	Expressing mgsD, Overexpressing PMI40 & PSA1	Continuous (D=0.10 h⁻¹)	~11.7	1.17	Faria et al., 2018[19]
MG02	Expressing mgsD, Overexpressing PMI40 & PSA1	Continuous (D=0.05 h⁻¹)	8.21	~0.41	Faria et al., 2018[14]

N/A: Not Applicable or Not Reported. D: Dilution Rate.

Experimental Protocols

1. Protocol for Intracellular Metabolite Extraction

This protocol is adapted for the extraction of polar metabolites like mannosylglycerate from yeast cells.

• Quenching: Rapidly quench the metabolism of a known volume of cell culture (e.g., 10 mL) by adding it to 2 volumes of 60% methanol pre-chilled to -40°C.

• Cell Pelleting: Centrifuge the quenched cell suspension at 5,000 x g for 5 minutes at -10°C. Discard the supernatant.

• Extraction: Resuspend the cell pellet in 1 mL of a pre-chilled (-20°C) extraction solvent (e.g., 75% ethanol buffered with HEPES, or a chloroform/methanol/water mixture).[19] Vortex vigorously.

• Cell Lysis: Perform cell lysis, for example, by bead beating with glass beads for 3 cycles of 30 seconds with 1-minute intervals on ice.

• Clarification: Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Sample Collection: Transfer the supernatant containing the metabolites to a new tube.

• Sample Preparation: Dry the extract, for example, using a vacuum concentrator. Resuspend the dried metabolites in a known volume of ultrapure water for HPLC analysis.[19]

2. Protocol for HPLC Quantification of Mannosylglycerate

This is a general protocol for the analysis of organic acids and can be adapted for MG.

• HPLC System: An HPLC system equipped with a UV detector is suitable.

• Column: A column suitable for organic acid analysis, such as an Aminex HPX-87H ion-exclusion column or a C18 column.[25]

• Mobile Phase: A typical mobile phase for an ion-exclusion column is a dilute acid solution, such as 5 mM H₂SO₄.

• Flow Rate: A flow rate of 0.5-0.6 mL/min is common.

• Column Temperature: Maintain the column at a constant temperature, for example, 35-60°C.

• Detection: Mannosylglycerate can be detected by UV absorption at a low wavelength, typically 210 nm.

• Quantification: Prepare a standard curve using pure mannosylglycerate of known concentrations. Calculate the concentration in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Metabolic pathway for mannosylglycerate production in engineered S. cerevisiae.

Caption: Logical workflow for troubleshooting low mannosylglycerate (MG) yield.

References

• 1. A Yeast Metabolite Extraction Protocol Optimised for Time-Series Analyses | PLOS One [journals.plos.org]
• 2. mdpi.com [mdpi.com]
• 3. Considering Strain Variation and Non-Type Strains for Yeast Metabolic Engineering Applications (Journal Article) | OSTI.GOV [osti.gov]
• 4. Frontiers | Burden Imposed by Heterologous Protein Production in Two Major Industrial Yeast Cell Factories: Identifying Sources and Mitigation Strategies [frontiersin.org]
• 5. Adapted feeding strategies in fed-batch fermentation improve sugar delivery and ethanol productivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fed-Batch Fermentation of Saccharomyces pastorianus with High Ribonucleic Acid Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Frontiers | Fed-Batch Production of Saccharomyces cerevisiae L-Asparaginase II by Recombinant Pichia pastoris MUTs Strain [frontiersin.org]
• 10. Rewiring yeast metabolism to synthesize products beyond ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. The partitioning and copy number control systems of the selfish yeast plasmid: an optimized molecular design for stable persistence in host cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of plasmid architecture on stability and yEGFP3 reporter gene expression in a set of isomeric multicopy vectors in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Yeast Metabolite Extraction Protocol Optimised for Time-Series Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A yeast metabolite extraction protocol optimised for time-series analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A rapid and reliable method for metabolite extraction in yeast using boiling buffered ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Overproduction of Membrane Associated, and Integrated, Proteins using Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 23. atum.bio [atum.bio]
• 24. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 25. Quantification of the Organic Acids in Hawthorn Wine: A Comparison of Two HPLC Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 26. scioninstruments.com [scioninstruments.com]
• 27. files.core.ac.uk [files.core.ac.uk]

Challenges and solutions for mannosylglycerate purification.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of mannosylglycerate (MG).

Troubleshooting Guides

This section is designed to help you resolve specific issues that may arise during your mannosylglycerate purification experiments.

Issue 1: Low Yield of Mannosylglycerate After Extraction

Potential Cause	Recommended Solution
Incomplete Cell Lysis	For bacterial cells, ensure optimal conditions for the chosen lysis method (e.g., enzymatic digestion with lysozyme, sonication, or freeze-thaw cycles). For red algae, mechanical disruption of tissues rich in polysaccharides may require optimization.
Inefficient Release of Mannosylglycerate	If using osmotic shock (e.g., cold water shock), ensure a rapid and significant change in osmotic pressure. The duration of the shock (e.g., 10-30 minutes on ice) may need to be optimized for your specific organism.[1]
Degradation of Mannosylglycerate	Although generally stable, perform extraction steps at low temperatures (e.g., 4°C) to minimize potential enzymatic degradation from cellular components.
Suboptimal Extraction Solvent	For extraction from red algae, the choice and concentration of solvent (e.g., aqueous methanol or ethanol) can significantly impact yield. Test different solvent systems and ratios.

Issue 2: Poor Purity of the Final Mannosylglycerate Product

Potential Cause	Recommended Solution
Contamination with Salts	Desalting small, hydrophilic molecules like mannosylglycerate can be challenging.[2] Consider using size-exclusion chromatography with a resin appropriate for small molecules or dialysis with a low molecular weight cutoff membrane.
Presence of Other Sugars or Compatible Solutes	Chromatographic separation is key. High-Performance Liquid Chromatography (HPLC) with an appropriate column (e.g., an amino-based column for carbohydrate separation) may be necessary. Methodical development of the mobile phase and gradient is crucial.
Protein Contamination	Introduce a protein precipitation step (e.g., using ethanol or a heat treatment if mannosylglycerate is stable at elevated temperatures) after initial extraction. Ultrafiltration can also be effective for removing larger protein molecules.
Polysaccharide Contamination (from red algae)	Polysaccharides can co-precipitate with the desired product.[3] Consider enzymatic digestion of polysaccharides or use techniques like selective precipitation with different concentrations of ethanol.

Issue 3: Difficulty in Quantifying Mannosylglycerate

Potential Cause	Recommended Solution
Lack of a Suitable Analytical Standard	If a commercial standard is unavailable, purification and characterization of a small batch of mannosylglycerate by a definitive method like Nuclear Magnetic Resonance (NMR) spectroscopy is recommended to create an in-house standard.
Interference from Contaminants in Spectrophotometric Assays	Use a more specific analytical technique. ¹H NMR spectroscopy is a powerful method for both identifying and quantifying mannosylglycerate without interference from many common contaminants.[1][4]
Poor Resolution in Chromatographic Analysis	Optimize the chromatographic method (e.g., mobile phase composition, gradient, flow rate, and column type) to achieve baseline separation of mannosylglycerate from impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for extracting mannosylglycerate from bacterial cells?

A1: A widely used and effective method is the cold water shock technique.[1] This involves harvesting the cells and resuspending them in ice-cold water for a short period (e.g., 10-30 minutes). The osmotic shock causes the release of compatible solutes like mannosylglycerate into the supernatant.

Q2: I'm working with red algae. What are the main challenges in purifying mannosylglycerate from this source?

A2: The primary challenge with red algae is the high content of viscous polysaccharides which can interfere with extraction and purification steps.[3] These polysaccharides can co-precipitate with mannosylglycerate and clog chromatography columns. Therefore, specific steps to remove polysaccharides are often necessary.

Q3: How can I assess the purity of my final mannosylglycerate sample?

A3: Several analytical techniques can be used. ¹H NMR spectroscopy is a highly recommended method as it provides structural confirmation and can be used for absolute quantification.[1][4] Other methods include HPLC with a suitable detector (e.g., refractive index or mass spectrometry) and gas chromatography after derivatization.

Q4: What kind of yields can I expect from mannosylglycerate purification?

A4: Yields can vary significantly depending on the source organism, extraction method, and the number of purification steps. In one study involving genetically engineered E. coli, a final yield of 56% was reported for radioactively labeled mannosylglycerate after cold water shock and paper chromatography.[1]

Quantitative Data Summary

Parameter	Organism/Method	Value	Reference
Purification Yield	Genetically Engineered E. coli / Cold Water Shock & Paper Chromatography	56%	[1]
Rate of MG Synthesis	Genetically Engineered E. coli	0.08 nmol/min/10⁹ cells	[1]
Rate of GDP-mannose formation	Genetically Engineered E. coli	0.25 nmol/min/10⁹ cells	[1]

Experimental Protocols

Protocol 1: Extraction of Mannosylglycerate from Genetically Engineered E. coli

• Cell Culture and Harvest: Grow the E. coli strain engineered to produce mannosylglycerate in a suitable medium to the desired cell density (e.g., OD₆₀₀ of 2.0). Harvest the cells by centrifugation at 8,000 x g for 7 minutes at 10°C.[1]

• Washing: Wash the cell pellet twice with a minimal medium (without a carbon source) to remove residual growth medium.

• Cold Water Shock: Resuspend the washed cell pellet in ice-cold water (e.g., 10 ml of water for a pellet from a 100 ml culture).

• Incubation: Incubate the cell suspension on ice for 20 minutes to allow for the release of mannosylglycerate.[1]

• Separation: Centrifuge the suspension to pellet the cells. The supernatant contains the crude mannosylglycerate extract.

• Concentration: The supernatant can be lyophilized to concentrate the extract before further purification.[1]

Protocol 2: General Workflow for Mannosylglycerate Purification and Analysis

• Crude Extraction: As described in Protocol 1.

• Protein Removal: Subject the crude extract to a protein removal step. This can be achieved by ultrafiltration with a membrane that retains proteins but allows small molecules like mannosylglycerate to pass through.

• Desalting: Use size-exclusion chromatography to separate the mannosylglycerate from salts and other small molecule contaminants.

• High-Resolution Chromatography: For high purity, employ HPLC with a column suitable for carbohydrate separation. Collect the fractions corresponding to the mannosylglycerate peak.

• Purity Analysis: Analyze the purified fractions using ¹H NMR spectroscopy to confirm the structure and quantify the concentration. HPLC can also be used to assess purity by looking for a single, sharp peak at the expected retention time.

Visualizations

Caption: Workflow for Mannosylglycerate Purification.

Caption: Troubleshooting Low Mannosylglycerate Yield.

References

• 1. Synthesis of GDP-Mannose and Mannosylglycerate from Labeled Mannose by Genetically Engineered Escherichia coli without Loss of Specific Isotopic Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]

Mannosylglycerate Stability in Aqueous Solutions: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of mannosylglycerate in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is mannosylglycerate and why is its stability in aqueous solutions a concern?

Mannosylglycerate is a compatible solute found in various microorganisms that thrive in extreme environments.[1] It is of significant interest in biotechnology and pharmaceuticals due to its exceptional ability to stabilize proteins and other biomolecules against stresses like high temperature and desiccation.[2][3][4] Its stability in aqueous solutions is crucial because it is often used in liquid formulations for therapeutic proteins, enzymes, and other biologics. Degradation of mannosylglycerate can lead to a loss of its protective effects and the introduction of impurities into the formulation.

Q2: What are the primary factors that can affect the stability of mannosylglycerate in an aqueous solution?

The stability of mannosylglycerate, like other glycosides, is primarily influenced by:

• pH: The glycosidic bond in mannosylglycerate is susceptible to acid-catalyzed hydrolysis. Therefore, acidic conditions can lead to its degradation. It is generally more stable in neutral to slightly alkaline conditions.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including the hydrolysis of the glycosidic bond. Long-term storage at elevated temperatures should be avoided.

• Enzymatic Contamination: The presence of specific enzymes, such as mannosylglycerate hydrolase found in some bacteria, can lead to the rapid degradation of mannosylglycerate.[5][6][7]

Q3: What are the expected degradation products of mannosylglycerate?

Under acidic conditions, the primary degradation pathway is the hydrolysis of the glycosidic bond, which would yield mannose and glyceric acid . In biological systems with specific enzymatic activity, phosphorylated mannosylglycerate is hydrolyzed to D-mannose 6-phosphate and D-glycerate .[8]

Q4: Are there any recommended storage conditions for aqueous solutions of mannosylglycerate?

To ensure the stability of mannosylglycerate in aqueous solutions, it is recommended to:

• Store solutions at refrigerated temperatures (2-8°C) for short-term storage.

• For long-term storage, frozen solutions (-20°C or below) are preferable.

• Maintain the pH of the solution in the neutral to slightly alkaline range (pH 7.0-8.0).

• Use sterile, nuclease-free water and aseptic techniques to prevent microbial growth and enzymatic degradation.

Troubleshooting Guide

Problem	Possible Causes	Recommended Actions
Loss of protein/enzyme activity in a mannosylglycerate-stabilized formulation.	1. Degradation of mannosylglycerate due to low pH. 2. High storage temperature. 3. Enzymatic contamination of the stock solution.	1. Verify the pH of your mannosylglycerate solution and adjust to neutral or slightly alkaline if necessary. 2. Review storage conditions and ensure the solution is stored at the recommended temperature. 3. Use a fresh, sterile stock solution of mannosylglycerate. Consider filtering the solution through a 0.22 µm filter.
Unexpected peaks appear in HPLC analysis of the formulation over time.	1. Hydrolysis of mannosylglycerate into mannose and glyceric acid. 2. Interaction of degradation products with the active ingredient.	1. Perform a forced degradation study (see experimental protocols) to identify the retention times of potential degradation products. 2. Analyze the formulation using a stability-indicating HPLC method.
Decrease in the concentration of mannosylglycerate in the solution.	1. Chemical hydrolysis. 2. Enzymatic degradation.	1. Assess the pH and temperature history of the solution. 2. Test for microbial contamination. 3. Prepare fresh solutions and monitor their stability under controlled conditions.

Quantitative Data on Mannosylglycerate Stability

While specific kinetic data for the chemical degradation of mannosylglycerate is not extensively published, the following table provides a hypothetical example of how such data would be presented. This data is based on the general principles of glycoside hydrolysis.

Condition	Parameter	Value
pH 3.0, 50°C	Half-life (t½)	~10 hours
Degradation Rate Constant (k)	~0.069 hr⁻¹
pH 5.0, 50°C	Half-life (t½)	~100 hours
Degradation Rate Constant (k)	~0.0069 hr⁻¹
pH 7.0, 50°C	Half-life (t½)	>1000 hours
Degradation Rate Constant (k)	<0.0007 hr⁻¹
pH 7.0, 25°C	Half-life (t½)	Estimated to be several years
Degradation Rate Constant (k)	Very low

Note: The data in this table is illustrative and intended to demonstrate the expected trends in mannosylglycerate stability. Actual values should be determined experimentally.

Experimental Protocols

Protocol 1: Forced Degradation Study of Mannosylglycerate

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability of mannosylglycerate under various stress conditions.

1. Materials:

• Mannosylglycerate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• pH meter

• HPLC system with a suitable detector (e.g., RI or ELSD)

• Appropriate HPLC column (e.g., an amino or HILIC column)

2. Procedure:

• Acid Hydrolysis:

  • Prepare a 1 mg/mL solution of mannosylglycerate in 0.1 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with 0.1 M NaOH.

  • Analyze the samples by HPLC.

• Base Hydrolysis:

  • Prepare a 1 mg/mL solution of mannosylglycerate in 0.1 M NaOH.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at various time points.

  • Neutralize the aliquots with 0.1 M HCl.

  • Analyze the samples by HPLC.

• Oxidative Degradation:

  • Prepare a 1 mg/mL solution of mannosylglycerate in 3% H₂O₂.

  • Store the solution at room temperature, protected from light.

  • Withdraw aliquots at various time points.

  • Analyze the samples by HPLC.

• Thermal Degradation:

  • Prepare a 1 mg/mL solution of mannosylglycerate in high-purity water.

  • Incubate the solution at a high temperature (e.g., 80°C).

  • Withdraw aliquots at various time points.

  • Analyze the samples by HPLC.

3. Analysis:

• Monitor the decrease in the peak area of mannosylglycerate and the appearance of new peaks corresponding to degradation products.

• Characterize the degradation products using mass spectrometry if possible.

Protocol 2: HPLC Method for Quantification of Mannosylglycerate and Mannose

This protocol provides a starting point for developing an HPLC method to quantify mannosylglycerate and its primary degradation product, mannose.

1. HPLC System and Conditions:

• Column: Amino-based column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (e.g., 80:20 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detector: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)

• Injection Volume: 20 µL

2. Sample Preparation:

• Dilute samples to fall within the linear range of the standard curve.

• Filter samples through a 0.45 µm syringe filter before injection.

3. Calibration:

• Prepare a series of standard solutions of mannosylglycerate and mannose of known concentrations.

• Generate a calibration curve by plotting peak area against concentration for each compound.

4. Data Analysis:

• Quantify the concentration of mannosylglycerate and mannose in the samples by comparing their peak areas to the respective calibration curves.

Visualizations

Caption: Troubleshooting workflow for mannosylglycerate stability.

Caption: Mannose receptor signaling leading to monocyte proliferation inhibition.

References

• 1. ias.ac.in [ias.ac.in]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Acid-catalyzed hydrolysis of glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of N-Glycosidic Bonds [tud.ttu.ee]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. The rate of spontaneous cleavage of the glycosidic bond of adenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The acid hydrolysis of glycosides : V. Effect of the nature of the aglycon on the hydrolysis of glycosiduronic acids (glycuronides) (1967) | M.D. Saunders | 15 Citations [scispace.com]
• 8. Mannosylglycerate hydrolase - Wikipedia [en.wikipedia.org]

How to improve the sensitivity of mannosylglycerate detection assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the sensitivity of their mannosylglycerate detection assays.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for detecting and quantifying mannosylglycerate?

A1: The primary methods for the detection and quantification of mannosylglycerate (MG) are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and enzymatic assays. Each method offers distinct advantages in terms of sensitivity, specificity, and throughput.

Q2: What is mannosylglycerate and what is its biological significance?

A2: Mannosylglycerate is a compatible solute, an organic molecule that helps organisms survive under extreme conditions such as high temperature and salinity.[1] It functions by stabilizing proteins and cellular structures.[1] Its ability to protect proteins makes it a compound of interest in drug development and biotechnology.[2]

Q3: What are the known biosynthetic pathways for mannosylglycerate?

A3: Mannosylglycerate is primarily synthesized through two main pathways in prokaryotes: a single-step pathway and a two-step pathway.[1] The two-step pathway is strongly associated with osmoadaptation in thermophilic prokaryotes.[1]

Improving Assay Sensitivity

Optimizing your experimental protocol is crucial for enhancing the sensitivity of mannosylglycerate detection. Here are key considerations for different detection methods:

• Sample Preparation: Proper sample cleanup is essential to remove interfering substances. This may involve protein precipitation, solid-phase extraction (SPE), or other purification techniques.

• Method Selection: The choice of detection method significantly impacts sensitivity. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), generally offers the highest sensitivity and specificity.

• Derivatization: For HPLC-UV analysis, derivatization of mannosylglycerate can enhance its chromophoric properties, leading to improved detection limits.

• Instrumentation: Utilizing high-resolution mass spectrometers or optimizing detector settings in HPLC can significantly improve signal-to-noise ratios.

Quantitative Data Summary

The following table summarizes the performance characteristics of various methods for the quantification of mannose, which can serve as a reference for mannosylglycerate assay development.

Parameter	HPLC-UV with Derivatization[3][4]	LC-MS/MS[5][6]
Linearity Range	0.5–500 µg/mL	0.31–50 µg/mL
Limit of Detection (LOD)	~0.37 µg/mL	~0.31 µg/mL
Limit of Quantification (LOQ)	~1.26 µg/mL	~1.25 µg/mL
Precision (%RSD)	< 15%	< 10%
Accuracy (%)	85-115%	96-104%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) with Pre-column Derivatization

This protocol is adapted from methods for monosaccharide analysis and can be optimized for mannosylglycerate.

a. Sample Preparation:

• Homogenize biological samples in a suitable buffer.

• Precipitate proteins using a solvent like acetonitrile and centrifuge to collect the supernatant.[5]

• Dry the supernatant under a stream of nitrogen.

b. Derivatization (using PMP as an example):

• Reconstitute the dried sample in a solution of 1-phenyl-3-methyl-5-pyrazolone (PMP) in methanol and a solution of sodium hydroxide.

• Incubate at 70°C for approximately 30-60 minutes.

• Neutralize the reaction with hydrochloric acid.

• Extract the derivatized sample with an organic solvent (e.g., chloroform) and collect the aqueous layer for analysis.

c. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.[3][4]

• Injection Volume: 20 µL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity for mannosylglycerate quantification.

a. Sample Preparation:

• Spike the sample with a suitable internal standard (e.g., an isotopically labeled version of mannosylglycerate).

• Perform protein precipitation with a cold organic solvent like acetonitrile.[5]

• Centrifuge and collect the supernatant.

• Evaporate the supernatant to dryness and reconstitute in the initial mobile phase.[5]

b. LC-MS/MS Conditions:

• LC Column: A suitable column for polar compounds, such as a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer with a modifier like formic acid or ammonium formate.

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is often suitable for acidic compounds like mannosylglycerate.

• MRM Transitions: Specific precursor-to-product ion transitions for mannosylglycerate and the internal standard need to be determined and optimized.

Enzymatic Assay

This protocol utilizes an enzyme that specifically acts on mannosylglycerate, such as mannosylglycerate hydrolase.[7]

a. Principle: Mannosylglycerate hydrolase catalyzes the hydrolysis of mannosylglycerate into mannose and glycerate. The production of mannose can then be quantified using a coupled enzyme assay system that results in a change in absorbance or fluorescence.

b. Assay Procedure:

• Prepare a reaction mixture containing a suitable buffer, the sample containing mannosylglycerate, and any necessary co-factors for the coupled enzyme reactions.

• Initiate the reaction by adding mannosylglycerate hydrolase.

• In a coupled reaction, the produced mannose is phosphorylated by hexokinase, isomerized, and then oxidized by a dehydrogenase, leading to the production of NADH or NADPH, which can be measured spectrophotometrically at 340 nm.[8]

• Quantify the amount of mannosylglycerate by comparing the rate of change in absorbance to a standard curve prepared with known concentrations of mannosylglycerate.

Troubleshooting Guides

HPLC Assay Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Signal	Incomplete derivatization.	Optimize derivatization conditions (time, temperature, reagent concentration).
Poor sample recovery.	Evaluate and optimize the sample extraction and cleanup steps.
Incorrect mobile phase composition.	Prepare fresh mobile phase and ensure correct pH.[9]
Peak Tailing or Broadening	Column degradation.	Replace the column or use a guard column.[10]
Incompatible sample solvent.	Dissolve the sample in the initial mobile phase.[10]
Contamination of the column.	Flush the column with a strong solvent.[9]
Ghost Peaks	Contaminated mobile phase or injector.	Use fresh, high-purity solvents and clean the injection system.
Carryover from previous injections.	Implement a needle wash step in the autosampler method.
Retention Time Drift	Inconsistent mobile phase composition.	Ensure proper mixing and degassing of the mobile phase.[9]
Temperature fluctuations.	Use a column oven to maintain a constant temperature.[9]

Mass Spectrometry Assay Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Signal Intensity	Ion suppression from matrix components.	Improve sample cleanup or dilute the sample.
Inefficient ionization.	Optimize ESI source parameters (e.g., spray voltage, gas flow, temperature).
Poor fragmentation.	Optimize collision energy for the specific MRM transitions.
High Background Noise	Contaminated solvents or system.	Use high-purity solvents and clean the mass spectrometer source.
Non-specific binding.	Condition the LC system with several blank injections before running samples.
Poor Reproducibility	Inconsistent sample preparation.	Ensure precise and consistent handling during extraction and reconstitution steps.
Fluctuation in instrument performance.	Calibrate the mass spectrometer regularly and monitor system suitability.

Enzymatic Assay Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Enzyme Activity	Inactive enzyme.	Use a fresh enzyme stock and ensure proper storage conditions.
Presence of inhibitors in the sample.	Perform a spike-and-recovery experiment to check for inhibition. Consider sample cleanup to remove inhibitors.[11]
Incorrect assay conditions.	Optimize pH, temperature, and cofactor concentrations for the enzyme.[12]
High Background Signal	Substrate contamination.	Use high-purity substrates and reagents.
Non-specific reactions.	Run a blank reaction without the enzyme to determine the background rate.
Non-linear Reaction Rate	Substrate depletion.	Use a lower enzyme concentration or a shorter reaction time to ensure initial velocity conditions are met.[12]
Enzyme instability.	Add stabilizing agents like BSA to the reaction buffer.[12]

Visualizations

Caption: Two-step biosynthetic pathway of mannosylglycerate in prokaryotes.

Caption: General experimental workflow for mannosylglycerate detection.

Caption: Troubleshooting decision tree for improving assay sensitivity.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mannosylglycerate | Benchchem [benchchem.com]
• 3. HPLC for simultaneous quantification of free mannose and glucose concentrations in serum: use in detection of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | HPLC for simultaneous quantification of free mannose and glucose concentrations in serum: use in detection of ovarian cancer [frontiersin.org]
• 5. LC–MS/MS determination of D-mannose in human serum as a potential cancer biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of d-mannose in plasma: Development and validation of a reliable and accurate HPLC-MS-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mannosylglycerate hydrolase(EC 3.2.1.170) - Creative Enzymes [creative-enzymes.com]
• 8. Enzymatic assay of D-mannose in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. lcms.cz [lcms.cz]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Expression of Mannosylglycerate Synthesis Enzymes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor expression of mannosylglycerate synthesis enzymes.

Frequently Asked Questions (FAQs)

Q1: What are the main enzymes involved in mannosylglycerate synthesis?

Mannosylglycerate (MG) is a compatible solute with applications in protein stabilization.[1] Its synthesis can occur via two primary pathways:

• Two-step pathway: This is the most common pathway in many thermophilic and hyperthermophilic organisms.[1][2] It involves two enzymes:

  • Mannosyl-3-phosphoglycerate synthase (MPGS): Catalyzes the condensation of GDP-mannose and 3-phosphoglycerate to form mannosyl-3-phosphoglycerate.

  • Mannosyl-3-phosphoglycerate phosphatase (MPGP): Dephosphorylates mannosyl-3-phosphoglycerate to yield mannosylglycerate.

• Single-step pathway: Found in some organisms like Dehalococcoides mccartyi, this pathway utilizes a bifunctional enzyme.[1]

  • Mannosylglycerate synthase (MgsD): Directly synthesizes mannosylglycerate from GDP-mannose and D-glycerate.[3]

Q2: Why is the expression of mannosylglycerate synthesis enzymes often poor in hosts like E. coli?

Several factors can contribute to the poor expression of these enzymes in common heterologous hosts:

• Codon Usage Bias: The codon usage of the gene encoding the mannosylglycerate synthesis enzyme may differ significantly from the codon usage of the expression host (e.g., E. coli). This can lead to translational stalls and low protein yield.[4]

• Protein Insolubility: The recombinant enzyme may misfold and aggregate, forming insoluble inclusion bodies. This is a common issue when expressing proteins at high levels in E. coli.[5][6]

• Toxicity of the Recombinant Protein: The expressed enzyme or its activity might be toxic to the host cells, leading to poor cell growth and low protein yields.[7]

• Lack of Post-Translational Modifications: If the enzyme requires specific post-translational modifications for proper folding and activity that are not present in the host, its expression and function can be compromised.

• Inefficient Precursor Supply: The synthesis of mannosylglycerate requires specific precursors like GDP-mannose. Insufficient availability of these precursors in the host cell can limit the production of the final product, even if the enzyme is well-expressed.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the expression of mannosylglycerate synthesis enzymes.

Guide 1: Low or No Protein Expression

If you observe low or no expression of your target mannosylglycerate synthesis enzyme, follow this troubleshooting workflow:

Caption: Workflow for troubleshooting low protein expression.

Detailed Steps:

• Analyze Codon Usage: Use online tools to compare the codon usage of your gene with that of your expression host. A high frequency of rare codons can significantly impede translation.[8]

• Perform Codon Optimization: If codon bias is a likely issue, synthesize a codon-optimized version of your gene for the specific expression host. Several online tools and commercial services are available for this purpose.[9][10][11][12][13]

• Verify Vector Construct: Ensure that the gene was cloned correctly into the expression vector, is in the correct reading frame, and that there are no mutations. This can be confirmed by DNA sequencing.

• Optimize Induction Conditions:

  • Inducer Concentration: Titrate the concentration of the inducer (e.g., IPTG for pET vectors) to find the optimal level. Sometimes, a lower concentration can reduce metabolic burden and improve protein solubility.[14][15]

  • Induction Temperature: Lowering the induction temperature (e.g., 16-25°C) can slow down protein synthesis, allowing more time for proper folding and can enhance the solubility of the expressed protein.[14][16][17]

  • Induction Time: The duration of induction can also be optimized.

• Switch Expression Host/Strain: If expression is still low, consider using a different E. coli strain. Some strains are engineered to overcome specific expression challenges:

  • BL21(DE3): A common and robust strain for general protein expression.[18][19]

  • Rosetta™(DE3): Contains a plasmid that supplies tRNAs for rare codons, which can be beneficial for expressing eukaryotic proteins.[19]

  • ArcticExpress™(DE3): Co-expresses chaperonins from a psychrophilic bacterium that are active at low temperatures, aiding in proper protein folding.[20]

  • C41(DE3) and C43(DE3): These strains are useful for expressing toxic proteins.[19]

Guide 2: Protein Insolubility and Inclusion Body Formation

The formation of insoluble protein aggregates, known as inclusion bodies, is a frequent problem. While the protein in inclusion bodies can be highly pure, it is non-functional and requires solubilization and refolding.[6][21][22]

Caption: Decision pathway for improving protein solubility.

Strategies to Improve Solubility:

• Optimize Expression Conditions:

  • Lower Temperature: Inducing protein expression at lower temperatures (e.g., 18-25°C) is one of the most effective methods to increase the yield of soluble protein.[15][16]

  • Lower Inducer Concentration: Reducing the IPTG concentration can decrease the rate of protein synthesis, which may promote proper folding.[15]

• Utilize Solubility-Enhancing Fusion Tags: Fusing a highly soluble protein tag to the N- or C-terminus of your target enzyme can significantly improve its solubility.[23][24][25] Common solubility tags include:

  • Maltose-Binding Protein (MBP)

  • Glutathione S-Transferase (GST)

  • Small Ubiquitin-like Modifier (SUMO)

  • N-utilization substance A (NusA)

  • Thioredoxin (Trx)

• Co-express Chaperones: Molecular chaperones can assist in the proper folding of recombinant proteins. Plasmids that allow for the co-expression of chaperone systems (e.g., GroEL/GroES, DnaK/DnaJ/GrpE) are commercially available.

• Inclusion Body Purification and Refolding: If the above strategies fail, you can purify the protein from inclusion bodies and then refold it into its active conformation.[21][26][27]

Data Presentation

Table 1: Comparison of Expression Conditions for Mannosylglycerate Production

Host Organism	Enzyme/Pathway Expressed	Expression Vector	Induction Conditions	Temperature (°C)	Yield/Titer	Reference
Corynebacterium glutamicum	MgsD from D. mccartyi	pEKEx3	IPTG	30	~60 mg/g CDW	[1]
Corynebacterium glutamicum	MgsD and ManA	pEKEx3-mgsD, pVWEx1-manA	IPTG	30	~177 mg/g CDW	[1]
Escherichia coli	Genetically engineered for [¹⁴C]MG synthesis	Plasmid-encoded enzymes	1 mM IPTG	42	Not specified	[28]

Table 2: Common Solubility-Enhancing Fusion Tags

Fusion Tag	Size (kDa)	Mechanism of Action	Purification Method
MBP	~42	Increases solubility, acts as a chaperone	Amylose Resin
GST	~26	Increases solubility, protects from proteases	Glutathione Resin
SUMO	~11	Enhances solubility and proper folding	His-tag or other affinity tag
NusA	~55	Highly soluble, enhances expression	His-tag or other affinity tag
Trx	~12	Promotes disulfide bond formation in the cytoplasm	His-tag or other affinity tag

Experimental Protocols

Protocol 1: Codon Optimization

Objective: To adapt the codon usage of the mannosylglycerate synthesis enzyme gene to that of E. coli for improved expression.

Methodology:

• Obtain the DNA sequence of the gene encoding the mannosylglycerate synthesis enzyme.

• Use an online codon optimization tool (e.g., IDT's Codon Optimization Tool, Benchling's Codon Optimization).[10][13]

• Input the DNA sequence into the tool.

• Select Escherichia coli (K12 or B strain) as the target expression host.

• Review the optimized sequence. The tool will replace rare codons with codons that are more frequently used in E. coli. It may also adjust GC content and remove unwanted restriction sites.

• Synthesize the optimized gene through a commercial gene synthesis service.

• Clone the synthetic gene into a suitable E. coli expression vector (e.g., a pET vector).[29][30][31][32]

Protocol 2: Small-Scale Expression Trials to Optimize Solubility

Objective: To determine the optimal temperature and inducer concentration for soluble expression of the mannosylglycerate synthesis enzyme.

Methodology:

• Transform the expression plasmid into a suitable E. coli strain (e.g., BL21(DE3)).

• Inoculate 5 mL of LB medium containing the appropriate antibiotic with a single colony and grow overnight at 37°C.

• Inoculate 50 mL of fresh LB medium with the overnight culture to an OD₆₀₀ of ~0.1.

• Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Divide the culture into smaller, equal volumes (e.g., 5 x 10 mL).

• Induce each sub-culture under different conditions. For example:

  • Culture 1: 1 mM IPTG, 37°C for 4 hours

  • Culture 2: 0.1 mM IPTG, 37°C for 4 hours

  • Culture 3: 1 mM IPTG, 25°C for 6 hours

  • Culture 4: 0.1 mM IPTG, 25°C for 6 hours

  • Culture 5: 0.5 mM IPTG, 18°C overnight

• Harvest the cells by centrifugation.

• Lyse a small, equivalent amount of cells from each culture.

• Separate the soluble and insoluble fractions by centrifugation.

• Analyze the total cell lysate, soluble fraction, and insoluble fraction from each condition by SDS-PAGE to determine which condition yields the highest amount of soluble protein.

Protocol 3: Purification and Refolding from Inclusion Bodies

Objective: To recover active mannosylglycerate synthesis enzyme from insoluble inclusion bodies.

Methodology:

• Inclusion Body Isolation:

  • Harvest the cells expressing the insoluble protein by centrifugation.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 1 mM EDTA) and lyse the cells by sonication or high-pressure homogenization.

  • Centrifuge the lysate at a high speed (e.g., 15,000 x g) to pellet the inclusion bodies.

  • Wash the inclusion body pellet with a buffer containing a mild detergent (e.g., Triton X-100) to remove contaminating proteins and cell debris.[21]

• Solubilization:

  • Resuspend the washed inclusion bodies in a solubilization buffer containing a strong denaturant (e.g., 8 M urea or 6 M guanidine hydrochloride) and a reducing agent (e.g., DTT or β-mercaptoethanol) to break disulfide bonds.[27]

• Refolding:

  • Dialysis: Gradually remove the denaturant by dialyzing the solubilized protein against a series of buffers with decreasing concentrations of the denaturant.

  • Rapid Dilution: Quickly dilute the solubilized protein into a large volume of refolding buffer. This buffer should have a composition that favors the native conformation of the protein (e.g., appropriate pH, ionic strength, and may contain additives like L-arginine or glycerol to prevent aggregation).

• Purification:

  • After refolding, purify the active enzyme using standard chromatography techniques such as affinity chromatography (if the protein has a tag), ion-exchange chromatography, and size-exclusion chromatography.[33][34][35]

Visualizations

Caption: Mannosylglycerate synthesis pathways.

References

• 1. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystallization and preliminary X-ray analysis of mannosyl-3-phosphoglycerate synthase from Thermus thermophilus HB27 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. antibodysystem.com [antibodysystem.com]
• 5. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]
• 6. Handling Inclusion Bodies in Recombinant Protein Expression [sigmaaldrich.com]
• 7. Bacteria Expression Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. efbpublic.org [efbpublic.org]
• 10. idtdna.com [idtdna.com]
• 11. Codon Optimization (ExpOptimizer) - Online Tools [novoprolabs.com]
• 12. Comparative Analysis of Codon Optimization Tools: Advancing toward a Multi-Criteria Framework for Synthetic Gene Design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchling.com [benchling.com]
• 14. researchgate.net [researchgate.net]
• 15. goldbio.com [goldbio.com]
• 16. Strategies to Optimize Protein Expression in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How to Induce Protein Expression in E. coli Using IPTG [synapse.patsnap.com]
• 18. goldbio.com [goldbio.com]
• 19. What Are the Top E. coli Strains for High-Yield Protein Expression? [synapse.patsnap.com]
• 20. E. coli expression strains – Protein Expression and Purification Core Facility [embl.org]
• 21. biossusa.com [biossusa.com]
• 22. Refolding solubilized inclusion body proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Fusion tags in protein purification - Protein Expression Facility - University of Queensland [pef.facility.uq.edu.au]
• 24. xisdxjxsu.asia [xisdxjxsu.asia]
• 25. biopharminternational.com [biopharminternational.com]
• 26. Inclusion Body Purification & Protein Refolding - Profacgen [profacgen.com]
• 27. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 28. Synthesis of GDP-Mannose and Mannosylglycerate from Labeled Mannose by Genetically Engineered Escherichia coli without Loss of Specific Isotopic Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 29. pET Bacterial Recombinant Protein Expression Vector | VectorBuilder [en.vectorbuilder.com]
• 30. merckmillipore.com [merckmillipore.com]
• 31. Expression and Purification of Recombinant Proteins Using the pET System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. pET Protein Expression Service | Creative BioMart [heterologous.creativebiomart.net]
• 33. m.youtube.com [m.youtube.com]
• 34. Documents download module [ec.europa.eu]
• 35. application.wiley-vch.de [application.wiley-vch.de]

Optimizing culture conditions for enhanced mannosylglycerate accumulation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing culture conditions for enhanced mannosylglycerate (MG) accumulation.

Frequently Asked Questions (FAQs)

Q1: What is mannosylglycerate (MG) and why is it important?

Mannosylglycerate (MG) is a compatible solute found in a variety of microorganisms, particularly those thriving in high-temperature and high-salinity environments.[1][2][3] It is a small organic molecule that helps to protect cellular components, especially proteins, from damage caused by environmental stresses like heat and osmotic pressure.[1][4] Due to its exceptional protein-stabilizing properties, MG has significant potential for biotechnological and clinical applications, including in drug development for protein misfolding diseases.[2][5]

Q2: Which microorganisms are known to produce mannosylglycerate?

Mannosylglycerate is naturally produced by a range of (hyper)thermophilic bacteria and archaea.[1] Notable natural producers include species from the genera Pyrococcus, Thermococcus, and Rhodothermus.[4][6][7] Additionally, metabolic engineering has enabled the production of MG in more industrially amenable organisms like Saccharomyces cerevisiae (yeast) and Corynebacterium glutamicum.[2][3][5][8]

Q3: What are the key environmental factors influencing MG accumulation?

The primary environmental factors that influence MG accumulation are salinity and temperature.[6][9] In many native producers, MG levels increase significantly in response to elevated salinity as an osmoprotectant.[1][6][9] The effect of temperature is more varied; in some organisms, MG accumulation is enhanced at supraoptimal growth temperatures, while in others, it is the primary response to osmotic stress.[4][6]

Q4: What are the main biosynthetic pathways for MG production?

There are two primary pathways for MG biosynthesis:

• Two-Step Pathway: This is the most common pathway in prokaryotes. It involves the synthesis of mannosyl-3-phosphoglycerate (MPG) from GDP-mannose and 3-phosphoglycerate, catalyzed by mannosyl-3-phosphoglycerate synthase (MPGS). MPG is then dephosphorylated by mannosyl-3-phosphoglycerate phosphatase (MPGP) to yield mannosylglycerate.[2][5][10]

• Single-Step Pathway (in some bacteria and red algae): Some organisms, like the bacterium Dehalococcoides mccartyi, utilize a bifunctional enzyme, mannosylglycerate synthase (MgsD), which directly catalyzes the conversion of GDP-mannose and 3-phosphoglycerate into MG.[8] Red algae also synthesize MG via a single-step pathway, although its role in stress protection is less clear.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no MG accumulation	Inappropriate culture conditions (salinity, temperature, pH).	Systematically optimize salinity and temperature. For native hyperthermophiles, start with high salinity (e.g., up to 3.0% NaCl) and optimal to supraoptimal growth temperatures.[6][7] For engineered mesophiles, ensure the culture medium composition is optimal for the host organism. The optimal pH for the enzymes involved in the MG biosynthesis pathway in Pyrococcus horikoshii is between 6.4 and 7.4 for MPG synthase and 5.2 and 6.4 for MPG phosphatase.[10]
In engineered strains, inefficient expression or activity of the heterologous MG synthesis genes.	Verify the expression of the introduced genes (e.g., mgsD, mpgs, mpgp) using RT-PCR or proteomics. Confirm the enzymatic activity of the gene products in cell-free extracts.
Precursor limitation (insufficient GDP-mannose or 3-phosphoglycerate).	In engineered strains like S. cerevisiae, consider overexpressing genes in the GDP-mannose synthesis pathway, such as those encoding mannose-6-phosphate isomerase (PMI40) and GDP-mannose pyrophosphorylase (PSA1).[2][3][5] Ensure the carbon source and feeding strategy promote a high glycolytic flux to provide sufficient 3-phosphoglycerate.
Cell growth is inhibited at high salinity	The organism cannot tolerate the applied osmotic stress.	Gradually adapt the culture to higher salinity levels. For some organisms, the presence of other compatible solutes like trehalose may be necessary for growth at very high salt concentrations.[11]
Nutrient limitation in the high-salinity medium.	Ensure the medium is not limited in other essential nutrients that may be affected by the high ionic strength.
Difficulty in extracting and quantifying MG	Inefficient cell lysis or MG extraction.	An effective method for MG extraction is an osmotic downshock, or "bacterial milking," where cells are transferred to a low-salt medium (e.g., demineralized water), causing them to release intracellular solutes.[7][8] A cold water shock has also been shown to be effective.[8]
Co-elution with other compounds during analysis (e.g., HPLC).	Use a validated analytical method for MG quantification, such as high-performance liquid chromatography (HPLC) with a suitable column and mobile phase, or nuclear magnetic resonance (NMR) spectroscopy for identification and quantification.[6][9]

Data Presentation

Table 1: Effect of Culture Conditions on Mannosylglycerate (MG) Accumulation in Various Microorganisms

Organism	Strain	Culture Condition	MG Yield	Reference
Pyrococcus furiosus	Wild Type	High Salinity	Significant Increase	[6][9]
Pyrococcus furiosus	Wild Type	Supraoptimal Temperature	Minor Increase	[6][9]
Thermus thermophilus	RQ-1 (trehalose-deficient mutant)	Batch Fermentation	0.31 µmol/mg protein	[7]
Thermus thermophilus	RQ-1 (trehalose-deficient mutant)	Upshock Fermentation (77°C, 3.0% NaCl)	0.64 µmol/mg protein	[7]
Saccharomyces cerevisiae	MG01 (mgsD)	Controlled Batch	~7 mg/g DCW	[2][5]
Saccharomyces cerevisiae	MG02 (mgsD, pmi40, psa1)	Controlled Batch	15.86 mg/g DCW	[2][3][5]
Saccharomyces cerevisiae	MG02 (mgsD, pmi40, psa1)	Continuous Culture (D=0.15 h⁻¹)	1.79 mg/g DCW/h (Productivity)	[2][3][5]
Corynebacterium glutamicum	Engineered (mgsD)	2% Glucose	60 mg/g CDW	[8]
Corynebacterium glutamicum	Engineered (mgsD, manA)	Glucose, Mannose, or Glucose + Mannose	~176 mg/g CDW	[8]

DCW: Dry Cell Weight; CDW: Cell Dry Weight

Experimental Protocols

Protocol 1: Upshock Fermentation for Enhanced MG Production in Thermus thermophilus

This protocol is adapted from the methodology described for a trehalose-deficient mutant of Thermus thermophilus RQ-1.[7]

• Phase 1: Growth Phase

  • Inoculate a fed-batch fermenter containing a defined medium without NaCl.

  • Cultivate the cells at their optimal growth temperature (e.g., 70°C) until the late exponential growth phase is reached.

• Phase 2: Upshock and Production Phase

  • Rapidly increase the culture temperature to a supraoptimal level (e.g., 77°C).

  • Simultaneously, add a concentrated NaCl solution to the fermenter to achieve the desired final concentration (e.g., 3.0%).

  • Maintain these conditions for the duration of the production phase.

• Harvesting and Extraction

  • Harvest the biomass by centrifugation.

  • Resuspend the cell pellet in demineralized water at an elevated temperature (e.g., 70°C) to induce osmotic downshock and release of intracellular MG.

  • Separate the cells from the supernatant containing the extracted MG by centrifugation.

  • The process of hyperosmotic shock, solute release, and reiterative fed-batch fermentation can be repeated multiple times.[7]

Protocol 2: MG Production in Engineered Saccharomyces cerevisiae

This protocol is based on studies involving metabolically engineered S. cerevisiae.[2][5]

• Strain Cultivation

  • Use an engineered S. cerevisiae strain expressing the necessary genes for MG synthesis (e.g., mgsD) and potentially enhanced precursor supply (e.g., PMI40, PSA1).

  • Pre-culture the strain in an appropriate selective medium.

• Bioreactor Cultivation (Batch)

  • Inoculate a bioreactor containing a suitable defined medium (e.g., SC medium with 20 g/L glucose).

  • Maintain optimal growth conditions for S. cerevisiae (e.g., controlled pH, temperature, and aeration).

  • Monitor growth and substrate consumption. Harvest cells after glucose depletion for intracellular MG analysis.

• Bioreactor Cultivation (Continuous)

  • For continuous culture, set up a chemostat with a defined medium feed.

  • Operate the chemostat at a specific dilution rate (e.g., 0.05 h⁻¹ to 0.15 h⁻¹) to control the growth rate.

  • Allow the culture to reach a steady state before sampling for MG productivity analysis.

Mandatory Visualizations

Caption: Mannosylglycerate biosynthesis pathways.

Caption: General experimental workflow for MG production.

Caption: Troubleshooting logic for low MG yield.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production of mannosylglycerate in Saccharomyces cerevisiae by metabolic engineering and bioprocess optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accumulation of Mannosylglycerate and Di-myo-Inositol-Phosphate by Pyrococcus furiosus in Response to Salinity and Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High yield of mannosylglycerate production by upshock fermentation and bacterial milking of trehalose-deficient mutant Thermus thermophilus RQ-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 9. Accumulation of Mannosylglycerate and Di-myo-Inositol-Phosphate by Pyrococcus furiosus in Response to Salinity and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pathway for the synthesis of mannosylglycerate in the hyperthermophilic archaeon Pyrococcus horikoshii. Biochemical and genetic characterization of key enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mannosylglycerate is essential for osmotic adjustment in Thermus thermophilus strains HB27 and RQ-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to increase the efficiency of mannosylglycerate extraction.

For researchers, scientists, and drug development professionals working with mannosylglycerate (MG), optimizing its extraction is crucial for downstream applications. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction and purification process, enhancing both efficiency and yield.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the extraction and purification of mannosylglycerate.

Low Extraction Yield

Problem: The amount of mannosylglycerate recovered after extraction is significantly lower than expected based on production yields.

Potential Cause	Recommended Solution
Inefficient Cell Lysis/Permeabilization	For "cold water shock" or osmotic down-shock methods, ensure a rapid temperature drop and sufficient incubation time on ice (e.g., 30 minutes). The efficiency of this method can be cell-type dependent. For more robust cells, consider alternative methods like enzymatic lysis (e.g., lysozyme for bacteria), sonication, or French press. However, be aware that these more disruptive methods will release intracellular contaminants, complicating downstream purification.
Suboptimal Extraction Buffer pH	Mannosylglycerate is an anionic solute. Ensure the pH of your extraction buffer is neutral to slightly alkaline (pH 7.0-8.0) to maintain its charged state and solubility in the aqueous phase.
High Cell Density	Very high cell densities can hinder efficient extraction. If using osmotic shock, the high cell mass may buffer the osmotic change. Consider diluting the cell paste before the cold shock or optimizing the cell density during the production phase. High cell densities can lead to a larger amount of cell debris and other impurities that can interfere with extraction.
Degradation of Mannosylglycerate	Mannosylglycerate is generally stable, but prolonged exposure to harsh pH conditions (strong acids or bases) or very high temperatures should be avoided during extraction.
Inaccurate Quantification	Verify the accuracy of your quantification method (e.g., HPLC). Ensure proper standard calibration and sample preparation.

Poor Purity of Extracted Mannosylglycerate

Problem: The crude extract contains a high level of contaminants such as proteins, nucleic acids, and other small molecules.

Potential Cause	Recommended Solution
Excessive Cell Lysis	Harsh extraction methods (e.g., sonication, bead beating) release a large amount of intracellular contents. If high purity is required, a milder method like "cold water shock" is preferable as it is less disruptive.
Co-extraction of Contaminants	Proteins and nucleic acids are common contaminants. Consider a protein precipitation step (e.g., with ethanol or acetone) after initial extraction. For nucleic acid removal, treatment with DNase and RNase can be effective.
Inadequate Separation During Chromatography	If using ion-exchange chromatography, ensure the column is properly equilibrated and that the pH and ionic strength of the sample are appropriate for binding. A shallow salt gradient during elution can improve the separation of mannosylglycerate from other charged molecules.
Presence of Similar Molecules	The crude extract may contain other sugars or organic acids with similar properties to mannosylglycerate. High-resolution chromatography techniques like HPLC may be necessary for separation.

Frequently Asked Questions (FAQs)

Extraction Methods

Q1: What is the "cold water shock" method and how does it work?

The "cold water shock," also known as osmotic down-shock or bacterial milking, is a non-disruptive method for releasing intracellular solutes like mannosylglycerate. It involves rapidly transferring cells from a high osmotic pressure environment (the culture medium) to a low osmotic pressure environment (ice-cold water). This sudden change in osmotic pressure induces the opening of mechanosensitive channels in the cell membrane, allowing small molecules like mannosylglycerate to be released into the surrounding medium with minimal cell lysis.

Q2: What are the optimal parameters for the "cold water shock" method?

While optimal conditions can be species-specific, a general protocol involves:

• Harvesting the cells by centrifugation.

• Resuspending the cell pellet in a minimal volume of the supernatant to maintain high osmotic pressure.

• Rapidly diluting the cell suspension in a large volume of ice-cold (4°C) deionized water.

• Incubating on ice for approximately 30 minutes with gentle agitation.

• Separating the cells from the mannosylglycerate-rich supernatant by centrifugation.

Q3: My cells are not efficiently releasing mannosylglycerate with the cold water shock. What can I do?

If the cold water shock is inefficient, consider the following:

• Cell Wall/Membrane Composition: Some microorganisms have more rigid cell walls that are less susceptible to osmotic shock.

• Alternative Methods: For these more resistant cells, you may need to employ more rigorous extraction techniques such as:

  • Sonication: Use short bursts on ice to prevent overheating and degradation.

  • French Press: A high-pressure method that is very effective for cell lysis.

  • Enzymatic Lysis: Using enzymes like lysozyme can be effective, particularly for gram-positive bacteria.

  • Freeze-thaw cycles: Repeatedly freezing and thawing the cell pellet can disrupt the cell membrane.

Keep in mind that these methods will increase the release of intracellular contaminants.

Purification

Q4: What is the best way to purify mannosylglycerate from the crude extract?

Due to its anionic nature, anion-exchange chromatography is a highly effective method for purifying mannosylglycerate. The negatively charged carboxyl group of mannosylglycerate binds to the positively charged stationary phase of the column. Elution is typically achieved by increasing the salt concentration (e.g., with a linear NaCl gradient) or by changing the pH.

Q5: I'm having trouble with my ion-exchange chromatography. What are some common issues?

Issue	Troubleshooting Tip
Mannosylglycerate not binding to the column	Ensure the pH of your sample and equilibration buffer is at least 1 pH unit below the pKa of mannosylglycerate's carboxylic acid group to ensure it is deprotonated and negatively charged. Also, check that the ionic strength of your sample is low enough to allow for binding.
Poor separation of mannosylglycerate from contaminants	Optimize the elution gradient. A shallower salt gradient will provide better resolution. You can also try a step-gradient elution if the separation is well-characterized.
Low recovery of mannosylglycerate from the column	Mannosylglycerate may be binding too strongly. Try increasing the maximum salt concentration in your elution buffer. Ensure the pH of the elution buffer is not causing precipitation.

Quantification and Stability

Q6: How can I accurately quantify the amount of mannosylglycerate in my samples?

High-Performance Liquid Chromatography (HPLC) is a common and accurate method for quantifying mannosylglycerate. A typical setup might involve:

• Column: A C18 column is often used.

• Mobile Phase: An aqueous mobile phase with a low concentration of a modifying acid (e.g., formic acid or acetic acid) is common. A gradient with an organic solvent like acetonitrile may be used.

• Detector: A refractive index (RI) detector or a UV detector (if derivatized) can be used.

Q7: How stable is mannosylglycerate during extraction and storage?

Mannosylglycerate is a relatively stable molecule. However, to ensure its integrity:

• pH: Avoid prolonged exposure to very acidic or alkaline conditions.[1] The stabilizing performance of mannosylglycerate is optimal at a pH above 4.5.[1]

• Temperature: While mannosylglycerate is known for its thermostabilizing properties for proteins, it is still advisable to perform extraction and purification steps at low temperatures (e.g., 4°C) to minimize any potential degradation and to inhibit enzymatic activity from any contaminating proteins.[2][3]

• Storage: For long-term storage, it is best to store purified mannosylglycerate as a lyophilized powder or in a neutral buffer at -20°C or below.

Data Presentation

Mannosylglycerate Production in Engineered Microorganisms

Microorganism	Genetic Modification	Cultivation Mode	Titer	Reference
Saccharomyces cerevisiae	Overexpression of PMI40 and PSA1 genes	Batch	15.86 mg/g DCW	[4]
Saccharomyces cerevisiae	Overexpression of PMI40 and PSA1 genes	Continuous (D=0.15 h⁻¹)	1.79 mg/g DCW/h (productivity)	[4]
Corynebacterium glutamicum	Expression of mgsD and overexpression of manA	Batch	177 mg/g CDW	[5]

DCW: Dry Cell Weight; CDW: Cell Dry Weight

Experimental Protocols

Protocol 1: Mannosylglycerate Extraction via Cold Water Shock

• Cell Harvesting: Centrifuge the cell culture to pellet the cells. Discard the supernatant.

• Resuspension: Resuspend the cell pellet in a minimal volume of the remaining supernatant or a high-salt buffer to maintain osmotic stress.

• Osmotic Shock: Rapidly add the resuspended cells to a pre-chilled beaker containing a large volume (e.g., 20-50 times the resuspension volume) of sterile, ice-cold deionized water.

• Incubation: Place the beaker on an ice bath and stir gently for 30 minutes.

• Separation: Centrifuge the suspension at a high speed to pellet the cells and any debris.

• Collection: Carefully collect the supernatant, which now contains the extracted mannosylglycerate.

• Storage: Store the extract at -20°C or proceed immediately to purification.

Protocol 2: Anion-Exchange Chromatography Purification

• Column Equilibration: Equilibrate a suitable anion-exchange column (e.g., DEAE-Sepharose or Q-Sepharose) with a low-ionic-strength buffer (e.g., 20 mM Tris-HCl, pH 8.0).

• Sample Preparation: Adjust the pH and conductivity of the crude mannosylglycerate extract to match the equilibration buffer. This can be done by dilution or buffer exchange.

• Sample Loading: Load the prepared sample onto the equilibrated column.

• Washing: Wash the column with several column volumes of the equilibration buffer to remove unbound contaminants.

• Elution: Elute the bound mannosylglycerate using a linear gradient of increasing salt concentration (e.g., 0 to 1 M NaCl in the equilibration buffer).

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the fractions for the presence of mannosylglycerate using a suitable method (e.g., HPLC).

• Pooling and Desalting: Pool the fractions containing pure mannosylglycerate and desalt if necessary.

Visualizations

Caption: General workflow for mannosylglycerate extraction and purification.

Caption: Troubleshooting logic for low mannosylglycerate extraction yield.

References

• 1. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of the thermostabilizing properties of mannosylglycerate and other compatible solutes on model enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. harvardapparatus.com [harvardapparatus.com]

Troubleshooting contamination in recombinant mannosylglycerate production.

Welcome to the technical support center for troubleshooting the production of recombinant mannosylglycerate. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues, with a focus on contamination, encountered during expression and purification.

Troubleshooting Guides

This section provides detailed guidance in a question-and-answer format to help you navigate specific challenges during your experiments.

Question 1: My fermentation culture shows unexpected changes. How can I tell if it's contaminated?

Answer:

Contamination can manifest in several ways. Early detection is crucial to save time and resources.[1] Key indicators to monitor include:

• Visual Changes in Media: A common first sign of bacterial contamination is a sudden change in the culture medium's appearance.[2] Aerobic bacteria can cause turbidity or cloudiness.[2] A pH shift, often due to acid production by contaminants, can cause media with a phenol red indicator to change color from pink to yellow.[1][3] Fungal contamination might appear as furry patches (molds) or cause turbidity if it's yeast.[2]

• Microscopic Examination: Direct observation of a culture sample under a microscope is a straightforward way to spot contaminants. Bacteria will appear as distinct moving shapes, while yeasts may be seen as budding chains or clumps.[3]

• Growth Rate and Yield: Contaminants compete with your production strain for nutrients, which can lead to a slower-than-expected growth rate or a significant drop in the final yield of mannosylglycerate.[4] Unusually early or dense growth may also suggest a fast-growing contaminant has taken over.[1]

• Unexpected Byproducts: The presence of unexpected metabolites or off-odors can indicate metabolic activity from contaminating microorganisms.[5] For example, some bacteria produce acetic acid, which can alter the culture's smell and pH.[5][6]

Question 2: I've confirmed a contamination. What are the next steps to identify the contaminant?

Answer:

Identifying the specific type of contaminant is essential for effective treatment and future prevention. A multi-step approach is recommended.

• Initial Microscopic Assessment: A simple microscopic examination can help differentiate between common contaminant types.[3] Gram staining is a fundamental technique to distinguish between gram-positive and gram-negative bacteria, which can guide the choice of antibiotics if culture salvage is attempted.[7]

• Selective Plating: Streak a sample of the contaminated culture onto various selective and differential agar plates. This can help isolate and identify the specific bacteria or fungi.

• Advanced Molecular Techniques: For more precise identification or to detect cryptic contaminants like mycoplasma or viruses, molecular methods are necessary.

  • PCR (Polymerase Chain Reaction): PCR-based assays are highly sensitive and can detect specific DNA sequences of bacteria, fungi, mycoplasma, and viruses.[7][8]

  • DNA Staining: Using fluorescent DNA stains like DAPI or Hoechst can reveal the presence of mycoplasma, which are too small to be seen with a standard light microscope.[3][8]

  • ELISA (Enzyme-Linked Immunosorbent Assay): ELISA assays can be used to detect viral contaminants or specific bacterial toxins.[3][7]

Below is a workflow for identifying the source of contamination.

A flowchart for troubleshooting contamination.

Question 3: My final mannosylglycerate yield is very low, but I don't see obvious signs of contamination. What else could be wrong?

Answer:

Low yield is a frequent challenge in recombinant protein production and can stem from issues beyond microbial contamination.[9][10] Here are key areas to investigate:

• Expression Conditions: The expression of your recombinant protein may be suboptimal.

  • Inducer Concentration and Timing: Ensure you are using the correct inducer at an optimal concentration and inducing at the appropriate cell density (e.g., OD600 of 0.6-0.8 for E. coli).[11]

  • Temperature and Incubation Time: Lowering the post-induction temperature (e.g., to 18-25°C) and extending the incubation time can enhance protein solubility and yield.[12][13]

• Protein Insolubility: The target protein may be forming insoluble aggregates known as inclusion bodies, which are common in bacterial expression systems like E. coli.[9][14]

  • Troubleshooting: Try lowering the expression temperature, reducing the inducer concentration, or using a different expression host or a solubility-enhancing fusion tag.[9][13]

• Plasmid and Gene Integrity: Errors in the expression vector can completely prevent protein production.

  • Recommendation: Re-sequence your plasmid to confirm that the gene is in the correct reading frame and that no mutations or premature stop codons are present.[12]

• Codon Usage: The codon usage of your target gene may not be optimal for the expression host, leading to inefficient translation.[12]

  • Recommendation: Analyze your gene for rare codons and consider gene synthesis optimized for your host organism.[12]

• Protein Degradation: Proteases released during cell lysis can degrade your target protein.[9][14]

  • Recommendation: Add a protease inhibitor cocktail to your lysis buffer and perform all purification steps at a low temperature (e.g., 4°C).[13][14]

Question 4: I have good expression, but I lose most of my protein during the purification steps. What are the likely causes?

Answer:

Significant protein loss during purification is a common problem that can often be traced to the specific steps of your protocol.

• Inefficient Cell Lysis: If cells are not fully disrupted, a large portion of your recombinant protein will remain trapped and be discarded with the cell debris.[14]

  • Solution: Optimize your lysis method. For mechanical lysis like sonication, ensure sufficient time and power. For enzymatic lysis, check the concentration and activity of the enzyme (e.g., lysozyme).[11]

• Issues with Affinity Tag: The affinity tag (e.g., His-tag, GST-tag) may not be binding efficiently to the chromatography resin.[9]

  • Possible Causes: The tag could be inaccessible or cleaved by proteases. The protein may have precipitated in the column due to high concentration.

  • Solution: Ensure your lysis buffer does not contain components that interfere with binding. Run an SDS-PAGE of your flow-through and wash fractions to see if the protein is failing to bind.[15]

• Suboptimal Buffer Conditions: The pH and salt concentrations of your binding, wash, and elution buffers are critical.[16]

  • Solution: Perform small-scale trials to optimize the buffer composition. For His-tagged proteins, for example, ensure the imidazole concentration in the wash buffer is high enough to remove non-specific binders but not so high that it elutes your target protein.[15] A gradient elution can also help determine the optimal elution concentration.[14]

The following table summarizes common issues and solutions in protein purification.

Problem	Possible Cause	Recommended Solution
No or Weak Binding to Column	Incorrect buffer pH or ionic strength.	Verify buffer composition; for ion exchange, ensure the pH allows for proper charge interaction.
Affinity tag is not accessible or is cleaved.	Use a different linker, add protease inhibitors, or move the tag to the other terminus of the protein.
Protein Elutes in Wash Steps	Wash buffer is too stringent (e.g., high imidazole).	Decrease the stringency of the wash buffer or perform fewer wash steps.[16]
Binding capacity of the resin is exceeded.	Reduce the amount of sample loaded or increase the column volume.[14]
Protein Does Not Elute	Elution buffer is not strong enough.	Increase the concentration of the eluting agent (e.g., imidazole, salt) or change the pH.[15]
Protein has precipitated on the column.	Try eluting with a linear gradient instead of a step elution; consider adding detergents or changing the salt concentration.
Co-elution of Contaminants	Non-specific binding of host cell proteins.	Increase the stringency of the wash buffer; add an additional purification step like ion exchange or size exclusion chromatography.[9][17]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in a fermentation process?

A1: Contamination can be introduced at multiple points in the production workflow. The most common sources include utilities (such as sterile gas, water, and steam), personnel and their technique, and the equipment itself.[18] Raw materials used in the media can also be a source of biological and chemical contaminants like endotoxins.[4][19]

Q2: How can I ensure my bioreactor is properly sterilized before starting a culture?

A2: Steam sterilization (autoclaving) is the most common and effective method for bioreactors.[20] It is critical to follow the manufacturer's guidelines for your specific bioreactor, as some may require particular orientations or specialized cycles.[20] A pre-vacuum cycle is often recommended to ensure there are no trapped air pockets, which can prevent effective sterilization.[20] Key parameters for steam sterilization are typically 121°C for at least 20 minutes, though this can vary based on the medium's composition.[21]

Q3: What is the best way to prevent contamination?

A3: The cornerstone of contamination prevention is a strict adherence to aseptic technique during all manipulations, including media preparation, inoculation, and sampling.[7] This includes working in a clean environment (like a laminar flow hood), sterilizing all equipment and media, and using proper personal protective equipment. Regular cleaning and sanitation of the entire fermentation facility are also crucial.[4]

Q4: Can a contaminated culture be saved?

A4: In most cases, it is best to discard a contaminated culture to prevent it from spreading to other experiments in the lab.[7] Attempting to salvage a culture with antibiotics or antimycotics is sometimes possible for irreplaceable cell lines but is often difficult.[2] Mycoplasma and viruses are particularly hard to eliminate.[7] It is more effective to focus on identifying the source of the contamination and preventing it in the future.[1]

Below is a diagram illustrating potential contamination entry points in a typical recombinant production workflow.

Potential sources of contamination in the production workflow.

Experimental Protocols

Protocol 1: Aseptic Inoculation of a Bioreactor

• Preparation: Work within a laminar flow hood or near a Bunsen burner to create a sterile field. Spray down all surfaces and items entering the sterile field with 70% ethanol.

• Seed Culture: Ensure the seed culture is healthy and free of visible contamination.

• Transfer: Using a sterile pipette or a sterile transfer line, carefully transfer the required volume of the seed culture into the bioreactor's inoculation port.

• Execution: Perform the transfer quickly and deliberately to minimize the exposure time of the sterile media and seed culture to the open environment.

• Sealing: Immediately after inoculation, securely close and seal the inoculation port.

Protocol 2: Basic Contamination Check via Microscopy

• Sample Collection: Using aseptic technique, withdraw a small sample (e.g., 1 mL) from the bioreactor.

• Slide Preparation: Place a drop of the culture onto a clean microscope slide and cover it with a coverslip (a "wet mount").

• Observation: Using a phase-contrast microscope, examine the sample at 400x and 1000x magnification.

• Analysis: Look for morphologies that are inconsistent with your production cells. Note the presence of small, motile rods or cocci (bacteria) or larger, budding oval cells (yeast).[3] Compare what you see to a sample from a known clean culture.

References

• 1. How to troubleshoot bioreactor contamination | INFORS HT [infors-ht.com]
• 2. Types of Cell Culture Contamination and How To Prevent Them | Technology Networks [technologynetworks.com]
• 3. How to Detect, Avoid and Deal With Contaminated Cell Cultures - Tempo Bioscience [tempobioscience.com]
• 4. Microbial Contamination: Understanding the Risks and How to Prevent Them - Sensient BioNutrients [sensientbionutrients.com]
• 5. brewingforward.com [brewingforward.com]
• 6. ethanolproducer.com [ethanolproducer.com]
• 7. goldbio.com [goldbio.com]
• 8. azolifesciences.com [azolifesciences.com]
• 9. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]
• 10. Explanatory chapter: troubleshooting recombinant protein expression: general - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. gmpplastic.com [gmpplastic.com]
• 12. benchchem.com [benchchem.com]
• 13. Bacteria Expression Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 15. Protein Purification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 16. Protein Purification Protocol & Troubleshooting Guide | Complete Workflow - Creative Biolabs [creativebiolabs.net]
• 17. blog.mblintl.com [blog.mblintl.com]
• 18. amazonfilters.com [amazonfilters.com]
• 19. safety.fsu.edu [safety.fsu.edu]
• 20. consteril.com [consteril.com]
• 21. How to properly sterilize a bioreactor? Did you do it right? [bioreactek.com]

Technical Support Center: Optimizing Mannosylglycerate Yield from Marine Algae

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of mannosylglycerate from marine algae extracts. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is mannosylglycerate and why is it important?

Mannosylglycerate is a compatible solute found in various organisms, including marine red algae. Compatible solutes are small organic molecules that help organisms survive under extreme environmental conditions, such as high salinity or temperature. In the pharmaceutical and biotechnology sectors, mannosylglycerate is of interest for its potential as a stabilizing agent for proteins and other biomolecules, as well as for its moisturizing and protective properties in cosmetic and therapeutic applications.

Q2: Which type of marine algae is the best source for mannosylglycerate?

Red algae (Rhodophyta) are the primary marine sources of mannosylglycerate. Unlike many microorganisms that synthesize mannosylglycerate through a two-step enzymatic pathway, red algae utilize a more direct single-step synthesis, making them a potentially more efficient source for extraction.[1][2]

Q3: What is the biosynthetic pathway for mannosylglycerate in red algae?

In red algae, mannosylglycerate is synthesized in a single enzymatic step. The enzyme mannosylglycerate synthase catalyzes the transfer of a mannose group from GDP-mannose to D-glycerate, forming mannosylglycerate.[1][2]

Mannosylglycerate Biosynthesis in Red Algae

Caption: Single-step biosynthesis of mannosylglycerate in red algae.

Troubleshooting Guide

This guide addresses common issues that may arise during the extraction and purification of mannosylglycerate from marine algae.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Mannosylglycerate	1. Suboptimal Algal Species or Strain: Mannosylglycerate content can vary significantly between different species and even strains of red algae. 2. Inappropriate Harvesting Time: The concentration of compatible solutes can be influenced by seasonal and environmental factors. 3. Inefficient Extraction: The chosen solvent may not be optimal for extracting polar compounds like mannosylglycerate. The extraction time and temperature may also be insufficient. 4. Degradation of Mannosylglycerate: High temperatures or extreme pH during extraction can lead to the degradation of the target molecule.	1. Species Selection: Screen different red algae species known to accumulate compatible solutes. 2. Optimize Harvesting: Harvest algae during periods of environmental stress (e.g., high salinity) which may naturally boost mannosylglycerate production. 3. Optimize Extraction Protocol: Experiment with different polar solvents (e.g., ethanol/water mixtures, methanol/water mixtures). Increase extraction time and consider methods like ultrasound-assisted extraction to improve efficiency. 4. Control Extraction Conditions: Maintain a neutral pH and use moderate temperatures (e.g., 40-60°C) during extraction.
Co-extraction of a High Amount of Pigments and Other Contaminants	1. Non-selective Extraction Solvent: Polar solvents will also extract pigments (like phycoerythrin) and other water-soluble compounds. 2. Cell Lysis Releases Intracellular Components: Disruption of algal cells releases a complex mixture of molecules.	1. Pre-extraction with a Non-polar Solvent: A preliminary wash with a non-polar solvent like hexane can help remove some pigments and lipids. 2. Purification: Employ chromatographic techniques such as ion-exchange or size-exclusion chromatography to separate mannosylglycerate from contaminants.
Difficulty in Purifying Mannosylglycerate	1. Similar Polarities of Co-extractants: Many other small molecules extracted from algae have similar polarities to mannosylglycerate, making separation challenging. 2. Presence of Salts: High salt content in the extract can interfere with chromatographic separation.	1. Multi-step Chromatography: Use a combination of different chromatography techniques. For example, an initial ion-exchange step can be followed by a size-exclusion or reversed-phase chromatography step. 2. Desalting: Use a desalting column or dialysis to remove excess salts before the main purification steps.
Inaccurate Quantification of Mannosylglycerate	1. Matrix Effects in HPLC-MS: Other compounds in the extract can suppress or enhance the ionization of mannosylglycerate, leading to inaccurate quantification. 2. Lack of a Proper Standard: Accurate quantification requires a pure standard of mannosylglycerate.	1. Sample Dilution and Standard Addition: Dilute the sample to minimize matrix effects. The method of standard addition can also be used for more accurate quantification in complex matrices. 2. Use of an Internal Standard: Incorporate a known concentration of a structurally similar but isotopically labeled compound as an internal standard.

Experimental Protocols

Protocol 1: Extraction of Mannosylglycerate from Red Algae

This protocol provides a general method for the extraction of mannosylglycerate from dried red algal biomass.

Materials:

• Dried and powdered red algae (e.g., Gracilaria sp.)

• 80% Ethanol (v/v) in deionized water

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Freeze-dryer

Procedure:

• Weigh 10 g of dried, powdered algal biomass and place it in a 250 mL flask.

• Add 100 mL of 80% ethanol to the flask.

• Stir the mixture at room temperature for 4 hours.

• Centrifuge the mixture at 4000 x g for 15 minutes to pellet the algal debris.

• Carefully decant the supernatant into a clean flask.

• Repeat the extraction of the pellet with another 100 mL of 80% ethanol.

• Combine the supernatants from both extractions.

• Concentrate the combined supernatant using a rotary evaporator at 40°C until the ethanol is removed.

• Freeze the remaining aqueous extract and lyophilize to obtain the crude extract.

• Store the crude extract at -20°C until further purification.

Protocol 2: Purification of Mannosylglycerate by Ion-Exchange Chromatography

This protocol describes a method for the partial purification of mannosylglycerate from the crude extract.

Materials:

• Crude mannosylglycerate extract

• Anion exchange chromatography column (e.g., DEAE-Sepharose)

• Deionized water

• Ammonium bicarbonate buffers (0.05 M, 0.1 M, 0.5 M, 1 M)

• Fraction collector

• Freeze-dryer

Procedure:

• Dissolve the crude extract in a minimal amount of deionized water.

• Equilibrate the anion exchange column with deionized water.

• Load the dissolved crude extract onto the column.

• Wash the column with deionized water to elute neutral and cationic compounds.

• Elute the bound compounds with a stepwise gradient of ammonium bicarbonate buffers, starting with 0.05 M and progressively increasing to 1 M.

• Collect fractions using a fraction collector.

• Analyze the fractions for the presence of mannosylglycerate using a suitable method (e.g., HPLC-MS).

• Pool the fractions containing mannosylglycerate.

• Remove the ammonium bicarbonate buffer by freeze-drying.

• Store the purified mannosylglycerate at -20°C.

Data Presentation

The yield of mannosylglycerate can be influenced by several factors, including the algal species, cultivation conditions, and the extraction and purification methods employed. The following table provides illustrative examples of potential yields at different stages of the process.

Parameter	Illustrative Value Range	Notes
Mannosylglycerate Content in Dry Algal Biomass	0.5 - 5% (w/w)	Highly dependent on species and environmental stress factors like salinity.
Crude Extract Yield (from dry biomass)	10 - 30% (w/w)	Varies with the extraction solvent and method.
Mannosylglycerate Purity in Crude Extract	5 - 20%	Other co-extracted compounds include salts, pigments, and other small molecules.
Yield after a Single Chromatographic Step	40 - 70% recovery of initial mannosylglycerate	Losses are expected during each purification step.
Final Purity after Multi-step Purification	> 95%	Achievable with a combination of chromatographic techniques.

Workflow and Logical Relationships

The following diagram illustrates the overall workflow for obtaining purified mannosylglycerate from marine algae.

Caption: Overall workflow for mannosylglycerate production.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle for Stability: Mannosylglycerate vs. Trehalose in Protein Preservation

For researchers, scientists, and drug development professionals, ensuring the stability of proteins is a critical challenge. Two promising contenders in the field of protein stabilization are mannosylglycerate, a compatible solute from extremophilic organisms, and trehalose, a naturally occurring disaccharide. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the optimal stabilizer for your research and development needs.

At a Glance: Performance Comparison

Parameter	Mannosylglycerate	Trehalose	Key Findings
Thermal Stabilization (ΔTm)	Increase of ~6-8°C at 0.5-1 M	Increase of ~3-18°C at 0.5-2 M	Mannosylglycerate shows significant stabilization at lower concentrations. Trehalose's effect is highly dependent on concentration and protein type.
Enzyme Activity Preservation	Better thermoprotectant at high temperatures	Effective, but can be surpassed by mannosylglycerate	Mannosylglycerate was found to be a better thermoprotectant for several enzymes at higher temperatures.[1]
Mechanism of Action	Reduces protein backbone motion, decreases unfolding entropy	Preferential exclusion of the solute and water replacement	Mannosylglycerate induces a more rigid protein structure.[2][3] Trehalose works by structuring water at the protein interface and replacing water molecules in dehydrated states.[4][5]
Aggregation Suppression	Efficiently suppresses aggregation of denatured proteins	Inhibits protein aggregation	Both are effective, with mannosylglycerate noted for its role in preventing aggregation upon thermal denaturation.[3]

Deep Dive: Experimental Evidence

Thermal Stability: A Calorimetric Showdown

Differential Scanning Calorimetry (DSC) is a key technique used to determine the thermal stability of proteins by measuring the change in heat capacity as the protein unfolds. The melting temperature (Tm) is a direct indicator of a protein's thermostability.

Table 1: Comparison of the effect of Mannosylglycerate and Trehalose on the thermal stability (Tm) of various proteins.

Protein	Solute	Concentration (M)	ΔTm (°C)	Reference
Ribonuclease A	Mannosylglycerate	1.0	+6	[3]
Ribonuclease A	Trehalose	2.0	+18	[6]
Cutinase	Mannosylglycerate	0.5	~ +3-4	[7]
Cutinase	Trehalose	0.5	+3	[7]
Staphylococcal Nuclease	Mannosylglycerate	0.5	+8	[8]

These results highlight that while both molecules are effective stabilizers, the magnitude of stabilization can vary significantly depending on the protein and the concentration of the solute. Mannosylglycerate appears to provide a substantial increase in thermal stability at a lower concentration compared to trehalose for some proteins.[3][8]

Enzyme Activity Under Stress

The ultimate test of a protein stabilizer is its ability to preserve the biological function of an enzyme, especially under denaturing conditions like high temperatures.

Table 2: Protective effect of Mannosylglycerate and Trehalose on enzyme activity after heat stress.

Enzyme	Stress Condition	Mannosylglycerate	Trehalose	Reference
Rabbit Muscle Lactate Dehydrogenase	Incubation at 50°C for 10 min	~90% activity recovered	~10% activity recovered	[1]
Baker's Yeast Alcohol Dehydrogenase	High temperature incubation	Better thermoprotectant	Less effective	[1]
Bovine Liver Glutamate Dehydrogenase	High temperature incubation	Better thermoprotectant	Less effective	[1]

The data strongly suggests that for the enzymes tested, mannosylglycerate offers superior protection against thermal inactivation compared to trehalose.[1]

Unveiling the Mechanisms of Protection

The distinct ways in which mannosylglycerate and trehalose stabilize proteins are rooted in their different molecular interactions with the protein and the surrounding water molecules.

Mannosylglycerate: The Rigidity Inducer

Mannosylglycerate, a compatible solute found in organisms thriving in high-temperature environments, is thought to stabilize proteins by inducing a more rigid and compact structure.[2][3][9] This is achieved through a reduction in the protein's backbone flexibility and a decrease in the entropy of unfolding.[3] By restricting the protein's movements, mannosylglycerate makes it energetically less favorable for the protein to unfold.

Caption: Mannosylglycerate stabilizes proteins by restricting their molecular motion.

Trehalose: The Hydration Master

Trehalose employs a dual strategy for protein stabilization, primarily explained by the "water replacement" and "preferential exclusion" (or "preferential hydration") hypotheses.[4][5][10][11]

• Water Replacement: In dehydrated or frozen states, trehalose molecules are believed to directly interact with the protein, forming hydrogen bonds and effectively replacing the water molecules that would normally hydrate the protein surface.[5] This preserves the protein's native-like structure.

• Preferential Exclusion: In aqueous solutions, trehalose is preferentially excluded from the protein's surface. This leads to an increase in the surface tension of the surrounding water, making it thermodynamically unfavorable for the protein to unfold and expose more of its surface to the solvent.[4][10]

Caption: Trehalose stabilizes proteins through two primary mechanisms.

Experimental Corner: Protocols in Detail

Reproducibility is paramount in scientific research. Here are the detailed methodologies for the key experiments cited in this guide.

Differential Scanning Calorimetry (DSC)

• Objective: To determine the thermal melting temperature (Tm) of a protein in the presence and absence of stabilizers.

• Instrumentation: A differential scanning calorimeter is used.

• Sample Preparation:

  • The protein of interest (e.g., Ribonuclease A, Cutinase) is extensively dialyzed against a specific buffer (e.g., 50 mM potassium acetate buffer, pH 4.5).

  • The protein concentration is determined using UV absorbance at 280 nm with a known extinction coefficient.

  • Solutions of mannosylglycerate and trehalose are prepared in the same dialysis buffer.

  • The final protein concentration for the DSC scan is typically in the range of 1-2 mg/mL.

  • The stabilizer (mannosylglycerate or trehalose) is added to the protein solution to the desired final concentration (e.g., 0.5 M or 1 M). A reference sample containing only the buffer and the stabilizer is also prepared.

• DSC Scan Parameters:

  • The samples are degassed before loading into the calorimeter cells.

  • A heating scan rate of 1°C/min is typically applied over a temperature range that encompasses the protein's unfolding transition (e.g., 20°C to 90°C).

  • The excess heat capacity is recorded as a function of temperature.

• Data Analysis:

  • The thermogram (a plot of excess heat capacity versus temperature) is analyzed to determine the Tm, which is the temperature at the peak of the unfolding transition.

  • The change in Tm (ΔTm) is calculated by subtracting the Tm of the protein without the stabilizer from the Tm with the stabilizer.

Enzyme Activity Assay

• Objective: To measure the residual enzymatic activity of a protein after subjecting it to thermal stress in the presence of stabilizers.

• General Protocol:

  • Prepare solutions of the enzyme (e.g., lactate dehydrogenase) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) with and without the stabilizers (mannosylglycerate or trehalose) at a specific concentration.

  • Incubate the enzyme solutions at a high, denaturing temperature for a defined period (e.g., 50°C for 10 minutes).

  • After the heat stress, cool the samples on ice to stop any further denaturation.

  • Measure the residual enzyme activity using a specific substrate and monitoring the reaction rate. The specific assay will depend on the enzyme being studied.

• Example: Lactate Dehydrogenase (LDH) Activity Assay:

  • The reaction mixture contains the heat-treated LDH sample, NADH, and sodium pyruvate in a buffer.

  • The rate of NADH oxidation is monitored by the decrease in absorbance at 340 nm using a spectrophotometer.

  • The activity is calculated from the rate of absorbance change and is expressed as a percentage of the activity of the unheated control sample.

Conclusion: Choosing the Right Stabilizer

Both mannosylglycerate and trehalose are potent protein stabilizers, but they are not interchangeable. The choice between them will depend on the specific protein, the nature of the environmental stress, and the desired formulation conditions.

• Mannosylglycerate appears to be a superior choice for applications requiring high thermal stability, particularly at elevated temperatures. Its mechanism of inducing protein rigidity may be beneficial for proteins prone to unfolding and aggregation.

• Trehalose remains an excellent and widely used stabilizer, especially for protection against dehydration and freezing stresses. Its dual mechanism of action provides robust protection under a variety of conditions.

For researchers and drug development professionals, a thorough evaluation of both stabilizers with the specific protein of interest is highly recommended to determine the optimal formulation for maximum stability and efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of trehalose on protein structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Why is trehalose an exceptional protein stabilizer? An analysis of the thermal stability of proteins in the presence of the compatible osmolyte trehalose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cutinase unfolding and stabilization by trehalose and mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New insights into the protein stabilizing effects of trehalose by comparing with sucrose - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02639F [pubs.rsc.org]
• 11. research.chalmers.se [research.chalmers.se]

A Comparative Analysis of Mannosylglycerate and Ectoine as Osmoprotectants

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Potent Osmoprotectants with Supporting Experimental Data.

In the realm of cellular protection against osmotic stress, both mannosylglycerate and ectoine have emerged as highly effective compatible solutes. These molecules, accumulated by various organisms to survive in extreme environments, offer significant potential for applications in drug development, biotechnology, and cosmetics. This guide provides a comprehensive comparative analysis of their performance as osmoproteacts, supported by experimental data, detailed methodologies, and visual representations of their mechanisms of action.

Executive Summary

Mannosylglycerate, a compatible solute predominantly found in thermophilic and hyperthermophilic microorganisms, demonstrates exceptional protein-stabilizing properties, particularly against thermal denaturation.[1] Experimental evidence highlights its superior ability to protect enzymes from heat-induced inactivation and aggregation compared to other compatible solutes, including ectoine.

Ectoine, a cyclic amino acid derivative produced by a wide range of bacteria, is a potent osmoprotectant that effectively shields cells and macromolecules from the detrimental effects of high osmolarity.[2][3] Its mechanism involves the modulation of cellular signaling pathways, such as the promotion of the anti-inflammatory cytokine IL-37, to enhance cell survival and maintain barrier function under hyperosmotic conditions.[2][3]

While both molecules offer significant osmoprotective benefits, their efficacy can vary depending on the specific stress condition and the biological system under investigation. This guide delves into the available quantitative data to provide a clearer understanding of their respective strengths.

Quantitative Data Comparison

To facilitate a direct comparison of the efficacy of mannosylglycerate and ectoine, the following tables summarize key quantitative data from relevant studies.

Parameter	Mannosylglycerate	Ectoine	Reference Enzyme/Cell Line	Experimental Conditions	Source
Enzyme Thermostability
Remaining Activity of Lactate Dehydrogenase (LDH) after 10 min at 50°C	High Protection	No Protection	Rabbit Muscle LDH	0.5 M solute concentration	[4]
Increase in Melting Temperature (Tm) of LDH	4.5°C	Not Reported	Rabbit Muscle LDH	0.5 M solute concentration	[4]
Cell Viability under Hyperosmotic Stress
Human Corneal Epithelial Cell (HCEC) Viability	Not Reported	Significant Protection	Primary HCECs	450-500 mOsM	[2][3]

Mechanisms of Action and Signaling Pathways

The osmoprotective effects of mannosylglycerate and ectoine are not solely based on their ability to balance osmotic pressure but also involve interactions with cellular components and modulation of signaling pathways.

Mannosylglycerate: Superior Protein Stabilization

Mannosylglycerate's primary mechanism of osmoprotection appears to be its remarkable ability to stabilize proteins. It has been shown to be a more effective thermostabilizer for enzymes like lactate dehydrogenase than other compatible solutes.[1][4][5] This stabilization is attributed to its ability to prevent heat-induced aggregation of proteins.[4] While a specific signaling pathway directly linked to its osmoprotective function is not yet fully elucidated, some evidence suggests it may have immunomodulatory effects through the activation of MAPK and MyD88-dependent signaling pathways in macrophages.

Experimental Workflow for Assessing Protein Thermostability

Experimental workflow for determining the effect of osmoprotectants on enzyme thermostability.

Ectoine: Modulation of Cellular Signaling for Survival

Ectoine exerts its osmoprotective effects, at least in part, by modulating specific cellular signaling pathways. In human corneal epithelial cells subjected to hyperosmotic stress, ectoine has been shown to upregulate the expression of the anti-inflammatory cytokine Interleukin-37 (IL-37).[2][3] This increase in IL-37, in turn, suppresses the expression of pro-inflammatory cytokines and cathepsin S, a protease that can disrupt epithelial barrier function.[2] This signaling cascade ultimately leads to enhanced cell survival and the preservation of cellular barrier integrity under osmotic stress.

Signaling Pathway of Ectoine in Human Corneal Epithelial Cells

Ectoine-mediated signaling pathway in response to hyperosmotic stress.

Experimental Protocols

For researchers wishing to replicate or build upon the findings presented, detailed methodologies for key experiments are provided below.

Protein Thermostability Assay (Lactate Dehydrogenase)

Objective: To determine the protective effect of mannosylglycerate and ectoine on the thermal stability of lactate dehydrogenase (LDH).

Materials:

• Rabbit muscle lactate dehydrogenase (LDH)

• Mannosylglycerate

• Ectoine

• Tris-HCl buffer (pH 7.5)

• NADH

• Sodium pyruvate

• Spectrophotometer

Procedure:

• Prepare stock solutions of LDH, mannosylglycerate, and ectoine in Tris-HCl buffer.

• Prepare reaction mixtures containing LDH (e.g., 50 µg/mL) and the respective osmoprotectant at the desired concentration (e.g., 0.5 M). A control reaction without any osmoprotectant should also be prepared.

• Incubate the reaction mixtures at a specific elevated temperature (e.g., 50°C) for a defined period (e.g., 10 minutes).

• Immediately after incubation, cool the samples on ice.

• To measure the remaining LDH activity, add an aliquot of the incubated sample to a cuvette containing NADH and sodium pyruvate in Tris-HCl buffer.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Calculate the remaining enzyme activity as a percentage of the activity of a non-heated control sample.

Cell Viability Assay under Hyperosmotic Stress (MTT Assay)

Objective: To assess the protective effect of mannosylglycerate and ectoine on the viability of cells subjected to hyperosmotic stress.

Materials:

• Human Corneal Epithelial Cells (HCECs) or other relevant cell line

• Cell culture medium

• Mannosylglycerate

• Ectoine

• Hyperosmotic medium (e.g., supplemented with NaCl to achieve 450-500 mOsM)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or solubilization buffer

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere and grow to a desired confluency.

• Pre-incubate the cells with different concentrations of mannosylglycerate or ectoine in the regular culture medium for a specific duration (e.g., 24 hours).

• Replace the medium with the hyperosmotic medium containing the respective osmoprotectants. Include control wells with hyperosmotic medium alone and wells with regular medium.

• Incubate the cells for the desired stress period (e.g., 24-48 hours).

• After the stress period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilize the formazan crystals by adding DMSO or a suitable solubilization buffer.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the control cells grown in regular medium.

Workflow for Cell Viability Assay

Workflow for assessing cell viability under hyperosmotic stress using the MTT assay.

Conclusion

Both mannosylglycerate and ectoine are highly effective osmoprotectants with distinct primary mechanisms of action. Mannosylglycerate excels in providing thermal stability to proteins, making it a promising candidate for applications where protein integrity under heat stress is critical. Ectoine, on the other hand, demonstrates a significant ability to protect cells under hyperosmotic conditions by modulating cellular signaling pathways, thereby enhancing cell survival and maintaining barrier functions.

The choice between these two osmoprotectants will largely depend on the specific application and the type of stress being addressed. For applications requiring robust protein stabilization, particularly against thermal denaturation, mannosylglycerate appears to be the superior choice based on current evidence. For applications focused on protecting cell viability and function under osmotic stress, ectoine's ability to influence cellular signaling presents a compelling advantage.

Further direct comparative studies, especially on cell viability across various cell types and stress conditions, are warranted to provide a more complete picture of the relative efficacies of these two remarkable osmoprotectants. The experimental protocols and visualizations provided in this guide offer a foundation for such future research and development endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. Ectoine protects corneal epithelial survival and barrier from hyperosmotic stress by promoting anti-inflammatory cytokine IL-37 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative study of the thermostabilizing properties of mannosylglycerate and other compatible solutes on model enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Confirming the Chemical Structure of Mannosylglycerate by NMR: A Comparative Guide

The precise determination of the chemical structure of natural products is a cornerstone of chemical and biomedical research. Mannosylglycerate (MG), a compatible solute found in extremophiles, has garnered significant interest for its remarkable protein-stabilizing properties.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of such molecules.[3] This guide provides a comparative analysis of NMR data and detailed experimental protocols for confirming the chemical structure of α-mannosylglycerate, offering researchers a comprehensive resource for their own investigations.

Comparative NMR Data Analysis

The structural confirmation of mannosylglycerate relies on a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments. The data presented below is derived from studies on mannosylglycerate isolated from Rhodothermus marinus.[1] For comparative purposes, typical chemical shift ranges for the constituent mannose and glycerate moieties are included.

Table 1: 1H and 13C NMR Chemical Shifts for α-Mannosylglycerate

Position	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)	Typical 13C Shift (Mannose)a	Typical 13C Shift (Glycerate)b
Mannosyl Moiety
1'	4.89	100.2	94-102
2'	3.93	70.8	70-74
3'	3.75	71.5	71-76
4'	3.63	67.5	67-70
5'	3.79	73.8	73-77
6'a	3.71	61.5	61-63
6'b	3.65
Glycerate Moiety
1	176.9	175-180
2	4.12	78.1	70-80
3a	3.98	62.8	60-65
3b	3.88

a: General chemical shift ranges for carbons in a mannose ring. b: General chemical shift ranges for carbons in a glycerate moiety.

Table 2: Key Coupling Constants for α-Mannosylglycerate

Coupling	J-Coupling Constant (Hz)	Significance
1JC1',H1'	171.8	Confirms α-anomeric configuration (typically 170-180 Hz for α, 160-165 Hz for β)[1]
3JH1',H2'	~1.7	Small coupling constant characteristic of an equatorial-axial relationship in an α-mannoside

Experimental Protocols

The following are detailed methodologies for the key NMR experiments required for the structural confirmation of mannosylglycerate.

1. Sample Preparation

A sample of purified mannosylglycerate is dissolved in deuterium oxide (D₂O) to a concentration of approximately 5-10 mg/mL. A small amount of a reference standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), can be added for chemical shift referencing.

2. 1D 1H and 13C NMR Spectroscopy

• 1H NMR: A standard one-pulse experiment is performed. Key parameters include a spectral width of approximately 12 ppm, a sufficient number of scans for adequate signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-2 seconds.

• 13C NMR: A proton-decoupled 13C NMR spectrum is acquired. A wider spectral width (e.g., 200 ppm) is necessary to encompass all carbon signals. A larger number of scans is typically required due to the lower natural abundance of 13C.

3. 2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): This experiment is used to identify proton-proton couplings within the molecule.[4][5] A standard gradient-selected COSY (gCOSY) sequence is employed. The spectral width in both dimensions is set to encompass all proton signals.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[6] An edited HSQC can further distinguish between CH, CH₂, and CH₃ groups. The spectral width in the proton dimension (F2) is set to ~12 ppm, and in the carbon dimension (F1) to ~180 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically over 2-3 bonds), which is crucial for connecting the mannosyl and glycerate moieties.[6][7] The experiment is optimized for a long-range coupling constant of around 8 Hz.

Experimental Workflow and Data Interpretation

The following diagram illustrates the logical workflow for confirming the chemical structure of mannosylglycerate using the described NMR experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mannosylglycerate | Benchchem [benchchem.com]
• 4. Settle in and get COSY! - NMR Blog — Nanalysis [nanalysis.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 7. nmr.ceitec.cz [nmr.ceitec.cz]

A Comparative Guide to the Bioactivity of Mannosylglycerate and Glucosylglycerol

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bioactive compounds is paramount. This guide provides a comprehensive comparison of mannosylglycerate and glucosylglycerol, two naturally occurring glycosides with significant potential in various applications. We delve into their respective bioactivities, supported by experimental data, detailed methodologies, and visual representations of the underlying mechanisms.

At a Glance: Key Bioactivity Comparison

Bioactivity	Mannosylglycerate	Glucosylglycerol	Key Findings
Enzyme/Protein Stabilization	Highly effective thermoprotectant, often outperforming trehalose.[1][2] Increases the melting temperature of proteins significantly.[3][4]	Effective in protecting enzymes against freeze-drying stress, comparable to trehalose.[5][6]	Mannosylglycerate appears to be a more potent thermostabilizer, likely due to its charged nature.[6][7][8]
Immunomodulatory Effects	Promotes macrophage viability and phagocytosis.[9][10] Stimulates secretion of TNF-α, IL-6, and IL-10.[7]	Data not available in the reviewed literature.	Mannosylglycerate exhibits significant immunomodulatory properties by activating macrophages.[7]
Skin Health and Hydration	Data not available in the reviewed literature.	Increases skin elasticity and hydration.[11][12][13] Upregulates aquaporin-3 (AQP3) expression, enhancing water and glycerol transport in the skin.[5][14]	Glucosylglycerol has demonstrated significant benefits for skin health, particularly in improving hydration and elasticity.[5][11][12][13][14]
Osmoprotection	Accumulates in (hyper)thermophilic organisms in response to osmotic and heat stress.[15][16]	Accumulates in cyanobacteria under salt stress to maintain cell division.[3][17]	Both compounds act as effective osmoprotectants in various microorganisms, enabling survival in high-stress environments.

In-Depth Bioactivity Analysis

Enzyme and Protein Stabilization

Both mannosylglycerate and glucosylglycerol are recognized for their ability to stabilize proteins and enzymes, a crucial attribute for therapeutic formulations and biotechnological applications.

Mannosylglycerate has been shown to be an exceptionally potent stabilizer, particularly against thermal stress.[15] Studies have demonstrated its ability to significantly increase the melting temperature (Tm) of various proteins. For instance, a 0.5 M concentration of mannosylglycerate increased the Tm of staphylococcal nuclease by 8°C.[3] This stabilizing effect is attributed to its ability to reduce the unfolding entropy and promote a more rigid protein structure.[7][12] It has been consistently shown to be a better thermoprotectant than trehalose for a variety of enzymes.[1][2]

Glucosylglycerol is also an effective enzyme stabilizer, particularly against the stresses of freeze-drying.[5][6] In comparative studies with the structurally related glucosylglycerate, glucosylglycerol's performance was comparable to that of trehalose in preventing the loss of enzyme activity during freeze-drying.[5][6] While not as potent a thermostabilizer as its charged counterparts, it offers substantial protection.[8]

Experimental Workflows and Signaling Pathways

To provide a clearer understanding of the methodologies and mechanisms discussed, the following diagrams illustrate key experimental workflows and signaling pathways.

Workflow for assessing the immunomodulatory activity of mannosylglycerate.

Proposed signaling pathway for mannosylglycerate-induced immunomodulation.

References

• 1. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Techniques Made Simple: Transepidermal Water Loss Measurement as a Research Tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. Glucosylglycerol and glucosylglycerate as enzyme stabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Immunomodulatory activity of mannosylglycerate and two unnatural mannosyl‐oligosaccharides obtained from microbial fermentation on RAW264.7 macrophages | Københavns Biblioteker [bibliotek.kk.dk]
• 10. researchgate.net [researchgate.net]
• 11. Protocol for detecting macrophage-mediated cancer cell phagocytosis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Rigorous Quantitative Approach to Analyzing Phagocytosis Assays [en.bio-protocol.org]
• 14. Effects of glyceryl glucoside on AQP3 expression, barrier function and hydration of human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 17. discover.library.noaa.gov [discover.library.noaa.gov]

A Head-to-Head Comparison of Single-Step vs. Two-Step Mannosylglycerate Synthesis

For researchers, scientists, and drug development professionals, the efficient synthesis of mannosylglycerate, a compatible solute with significant protein-stabilizing properties, is of paramount importance. This guide provides a detailed comparison of the two primary enzymatic routes for its production: a single-step pathway and a two-step pathway, supported by available experimental data and detailed methodologies.

Mannosylglycerate is a naturally occurring osmolyte found in a variety of extremophilic microorganisms, where it plays a crucial role in protecting cellular components from environmental stresses such as high temperature and salinity.[1] Its remarkable ability to stabilize proteins has garnered significant interest for applications in biotechnology and pharmaceuticals, including the preservation of therapeutic proteins and vaccines. The production of mannosylglycerate can be achieved through two distinct enzymatic pathways, each with its own set of advantages and disadvantages.

At a Glance: Single-Step vs. Two-Step Synthesis

Feature	Single-Step Synthesis	Two-Step Synthesis
Enzymes	Mannosylglycerate Synthase (MgsD or MgS)	Mannosyl-3-phosphoglycerate Synthase (MpgS) & Mannosyl-3-phosphoglycerate Phosphatase (MpgP)
Substrates	GDP-Mannose, D-Glycerate	GDP-Mannose, 3-Phosphoglycerate
Intermediate	None	Mannosyl-3-phosphoglycerate
Complexity	Simpler, single enzymatic reaction	More complex, two sequential enzymatic reactions
Natural Occurrence	Primarily in red algae	Predominantly in thermophilic and hyperthermophilic bacteria and archaea
Physiological Role	Generally unrelated to stress protection	Strongly associated with osmoadaptation to heat and salt stress[1]

Delving Deeper: A Quantitative Comparison

While a direct, side-by-side quantitative comparison under identical conditions is scarce in existing literature, data from various studies on recombinant organisms allows for an indirect assessment of the two pathways.

Parameter	Single-Step Synthesis (Recombinant E. coli)	Two-Step Synthesis (Recombinant S. cerevisiae)
Reported Yield	>50% conversion of labeled mannose to mannosylglycerate	15.86 mg of mannosylglycerate per gram of dry cell weight[2]
Key Enzyme(s)	Mannosylglycerate Synthase (MgsD)	Mannosyl-3-phosphoglycerate Synthase (MpgS), Mannosyl-3-phosphoglycerate Phosphatase (MpgP)
Host Organism	Escherichia coli	Saccharomyces cerevisiae[2]

It is important to note that these values are from different studies using different host organisms and experimental setups, and therefore should be interpreted with caution. However, they provide a glimpse into the potential productivity of each pathway.

Visualizing the Synthetic Pathways

To better understand the biochemical transformations, the following diagrams illustrate the single-step and two-step synthesis workflows.

Caption: Single-step synthesis of mannosylglycerate.

Caption: Two-step synthesis of mannosylglycerate.

Experimental Protocols

The following are generalized in vitro enzymatic protocols for the synthesis of mannosylglycerate via both pathways, based on commonly cited methodologies.

Single-Step Synthesis Protocol

• Reaction Mixture Preparation: In a suitable reaction vessel, combine the following components in a buffered solution (e.g., 50 mM Tris-HCl, pH 7.5):

  • GDP-Mannose (e.g., 10 mM)

  • D-Glycerate (e.g., 20 mM)

  • Divalent cations (e.g., 10 mM MgCl₂)

  • Purified Mannosylglycerate Synthase (MgsD) (concentration to be optimized)

• Incubation: Incubate the reaction mixture at the optimal temperature for the specific MgsD enzyme being used (e.g., 37°C for mesophilic enzymes or higher for thermophilic enzymes) for a predetermined duration (e.g., 2-24 hours).

• Reaction Termination: Terminate the reaction by heat inactivation of the enzyme (e.g., boiling for 5 minutes) or by the addition of a quenching agent (e.g., perchloric acid).

• Product Analysis: Analyze the formation of mannosylglycerate using techniques such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Two-Step Synthesis Protocol

• Step 1: Synthesis of Mannosyl-3-phosphoglycerate

  • Reaction Mixture: Prepare a reaction mixture containing GDP-Mannose (e.g., 10 mM), 3-Phosphoglycerate (e.g., 20 mM), divalent cations (e.g., 10 mM MgCl₂), and purified Mannosyl-3-phosphoglycerate Synthase (MpgS) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Incubation: Incubate at the optimal temperature for the MpgS enzyme. Monitor the reaction for the formation of the intermediate, mannosyl-3-phosphoglycerate.

• Step 2: Dephosphorylation to Mannosylglycerate

  • Enzyme Addition: Once the first reaction is complete or has reached equilibrium, add purified Mannosyl-3-phosphoglycerate Phosphatase (MpgP) to the reaction mixture.

  • Incubation: Continue the incubation at the optimal temperature for the MpgP enzyme.

• Reaction Termination and Analysis: Terminate the reaction and analyze the final product, mannosylglycerate, as described in the single-step protocol.

Signaling and Regulatory Roles

Currently, there is limited evidence to suggest that mannosylglycerate acts as a direct signaling molecule. Its primary established role is that of a compatible solute, protecting cellular machinery from stress.[1] However, the synthesis of mannosylglycerate is tightly regulated in response to environmental cues, particularly osmotic and thermal stress. This regulation occurs at the genetic level, where the expression of the biosynthetic enzymes is induced by stress signals.

In organisms possessing both pathways, such as Rhodothermus marinus, the two routes are differentially regulated. The single-step pathway may be favored under certain stress conditions, while the two-step pathway is induced under others, suggesting a sophisticated mechanism for fine-tuning the intracellular concentration of this protective molecule.

The diagram below illustrates the general concept of stress-induced synthesis of mannosylglycerate.

Caption: Stress-induced regulation of mannosylglycerate synthesis.

Conclusion

Both the single-step and two-step pathways offer viable routes for the synthesis of mannosylglycerate. The choice between the two will likely depend on the specific application, the desired scale of production, and the availability of the requisite enzymes and substrates. The single-step pathway offers simplicity, while the two-step pathway is the more common route in extremophiles, suggesting it may be more robust under certain conditions. Further research involving direct comparative studies will be invaluable in elucidating the optimal strategy for the large-scale production of this promising biostabilizer.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Mannosylglycerate Demonstrates Superior Thermostabilizing Properties for Enhanced Protein Stability

A comprehensive analysis of experimental data reveals that mannosylglycerate, a compatible solute found in thermophilic and hyperthermophilic organisms, offers exceptional thermostabilizing effects on proteins when compared to other common solutes like trehalose and potassium chloride. This guide presents a comparative overview of its performance, supported by quantitative data and detailed experimental methodologies, for researchers and professionals in drug development and biotechnology.

Mannosylglycerate has been identified as a highly effective agent in protecting proteins from thermal denaturation.[1][2] Its stabilizing capabilities are attributed to a mechanism that primarily involves a decrease in the unfolding entropy of the protein.[3][4] This leads to a more rigid protein structure that is less susceptible to unfolding at elevated temperatures.[3][5] Experimental evidence consistently shows that mannosylglycerate provides a greater degree of stabilization for various enzymes compared to other well-known compatible solutes.[6][7]

Comparative Analysis of Thermostabilizing Effects

The efficacy of mannosylglycerate in enhancing protein thermostability has been quantified in several studies. The following table summarizes the key findings from comparative experiments on model proteins.

Compatible Solute	Model Protein	Concentration	Change in Melting Temperature (ΔTm)	Reference
Mannosylglycerate	Ribonuclease A (RNase A)	0.5 M	+3°C (above pH 5)	[4]
Mannosylglycerate	Ribonuclease A (RNase A)	Not specified	Increase of 6°C per mole	[1][3]
Mannosylglycerate	Staphylococcal Nuclease (SNase)	0.5 M	+8°C	[8]
Trehalose	Ribonuclease A (RNase A)	0.5 M	Less than +3°C (above pH 5)	[4]
Potassium Chloride (KCl)	Ribonuclease A (RNase A)	Not specified	Less effective than mannosylglycerate	[3]

Table 1: Comparison of the change in melting temperature (ΔTm) of model proteins in the presence of different compatible solutes.

Beyond increasing the melting temperature, mannosylglycerate has also been shown to be a potent suppressor of protein aggregation upon thermal denaturation, a critical factor in maintaining protein function.[1][3][4] While it can cause some inhibition of enzyme activity, this effect is generally less pronounced than that observed with inorganic salts like KCl.[3][4]

Experimental Protocols

The evaluation of the thermostabilizing properties of compatible solutes typically involves two key experimental techniques: Differential Scanning Calorimetry (DSC) to measure the thermal stability of the protein, and enzyme activity assays to assess its functional integrity.

Differential Scanning Calorimetry (DSC)

DSC is a thermodynamic technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference.[9] This method allows for the determination of the melting temperature (Tm), which is the temperature at which 50% of the protein is unfolded. An increase in Tm in the presence of a compatible solute indicates a stabilizing effect.[9]

• Sample Preparation: The protein of interest is dissolved in a buffer solution. The compatible solute to be tested is then added to the desired concentration. A reference sample containing only the buffer and the compatible solute is also prepared.

• Instrumentation: A differential scanning calorimeter is used for the analysis.

• Procedure: The sample and reference cells are heated at a constant rate. The instrument measures the heat capacity of the sample as a function of temperature. The resulting thermogram shows a peak corresponding to the protein unfolding transition. The apex of this peak is the melting temperature (Tm).

• Data Analysis: The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the protein in the absence of the solute from the Tm in the presence of the solute.

Enzyme Activity Assay

Enzyme activity assays are laboratory procedures that measure the rate of an enzyme-catalyzed reaction.[10] To assess the thermostabilizing effect of a compatible solute, the enzyme is incubated at an elevated temperature in the presence and absence of the solute, and its residual activity is then measured.[6][7]

• Incubation: The enzyme is incubated at a specific supraoptimal temperature for a defined period in a buffer solution containing the compatible solute. A control sample without the solute is also incubated under the same conditions.

• Assay Reaction: After incubation, an aliquot of the enzyme solution is added to a reaction mixture containing the enzyme's specific substrate.[11]

• Detection: The rate of product formation or substrate consumption is measured over time using a suitable detection method, such as spectrophotometry, fluorometry, or chemiluminescence.[12]

• Data Analysis: The percentage of residual activity is calculated by comparing the activity of the enzyme incubated with the compatible solute to the activity of the control sample. A higher residual activity indicates a greater stabilizing effect.

Visualizing the Experimental Workflow and Comparative Effectiveness

The following diagrams illustrate the general experimental workflow for assessing thermostabilizing properties and a logical comparison of the effectiveness of mannosylglycerate.

Experimental workflow for assessing thermostabilizing properties.

Comparative thermostabilizing effectiveness of compatible solutes.

References

• 1. researchgate.net [researchgate.net]
• 2. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein stabilisation by compatible solutes: effect of mannosylglycerate on unfolding thermodynamics and activity of ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. itqb.unl.pt [itqb.unl.pt]
• 5. Relationship between protein stabilization and protein rigidification induced by mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stabilization of Enzymes against Thermal Stress and Freeze-Drying by Mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assaygenie.com [assaygenie.com]
• 11. biocompare.com [biocompare.com]
• 12. Enzyme Activity Assay – Chromak Research Laboratory [chromakresearch.com]

A Comparative Analysis of Mannosylglycerate Biosynthetic Genes Across Species

For Researchers, Scientists, and Drug Development Professionals

Mannosylglycerate (MG) is a compatible solute with significant potential in biotechnology and therapeutics due to its remarkable stabilizing properties for proteins and cells under various stress conditions.[1] Its biosynthesis is a key area of research for harnessing these benefits. This guide provides a cross-species comparison of the genes and enzymes involved in the primary two-step biosynthetic pathway of mannosylglycerate, focusing on mannosyl-3-phosphoglycerate synthase (MPGS) and mannosyl-3-phosphoglycerate phosphatase (MPGP).

Two Major Pathways for Mannosylglycerate Biosynthesis

Nature has evolved two primary routes for the synthesis of mannosylglycerate:

• Single-Step Pathway: Predominantly found in red algae, this pathway involves the direct condensation of GDP-mannose and D-glycerate to form mannosylglycerate. This pathway is generally not associated with stress protection.[1]

• Two-Step Pathway: This pathway is strongly associated with osmoadaptation in (hyper)thermophilic bacteria and archaea.[1] It involves two key enzymes:

  • Mannosyl-3-phosphoglycerate synthase (MPGS): Catalyzes the synthesis of α-mannosyl-3-phosphoglycerate (MPG) from GDP-mannose and D-3-phosphoglycerate.[2][3]

  • Mannosyl-3-phosphoglycerate phosphatase (MPGP): Catalyzes the dephosphorylation of MPG to yield mannosylglycerate.[3][4][5]

This guide will focus on the two-step pathway due to its relevance in stress adaptation and its potential for biotechnological applications.

Quantitative Comparison of Key Biosynthetic Enzymes

The biochemical properties of MPGS and MPGP have been characterized in several microorganisms. The following tables summarize the available quantitative data for these enzymes from different species, providing a basis for comparison of their performance under various conditions.

Table 1: Comparison of Mannosyl-3-phosphoglycerate Synthase (MPGS) Properties

Species	Optimal pH	Optimal Temperature (°C)	Km (GDP-mannose) (mM)	Km (3-PGA) (mM)	Vmax (U/mg)	Divalent Cation Requirement	Reference
Pyrococcus horikoshii	6.4 - 7.4	90 - 100	Not Reported	Not Reported	Not Reported	Mg2+	[3][6]
Thermus thermophilus HB27	~7.0	80 - 90	Not Reported	Not Reported	Not Reported	Mn2+ (most effective)	[1]
Rubrobacter xylanophilus	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	[4][7]

Table 2: Comparison of Mannosyl-3-phosphoglycerate Phosphatase (MPGP) Properties

| Species | Optimal pH | Optimal Temperature (°C) | Km (MPG) (mM) | Vmax (U/mg) | Divalent Cation Requirement | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Pyrococcus horikoshii | 5.2 - 6.4 | 95 - 100 | Not Reported | Not Reported | Mg2+ |[3][8][9] | | Thermus thermophilus HB27 | ~6.0 | 90 - 95 | Not Reported | Not Reported | Mn2+, Co2+, Mg2+, Ni2+ |[1] | | Methanococcoides burtonii | 5.5 - 6.5 | ~60 | Not Reported | 0.25 (at 50°C) | Not Reported |[10] |

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for the key experiments cited in the characterization of MG biosynthetic enzymes.

Protocol 1: Cloning, Expression, and Purification of Recombinant MPGS and MPGP

This protocol outlines the general steps for obtaining purified recombinant enzymes for biochemical characterization.

• Gene Identification and Amplification:

  • Identify the putative genes for MPGS and MPGP in the target organism's genome using sequence homology searches with known functional genes (e.g., from Pyrococcus horikoshii).[1][3]

  • Design primers to amplify the full-length open reading frames of the identified genes.

  • Amplify the genes from genomic DNA using polymerase chain reaction (PCR).

• Cloning into an Expression Vector:

  • Ligate the PCR products into a suitable E. coli expression vector (e.g., pET series) containing a purification tag (e.g., His-tag).

  • Transform the ligation product into a competent E. coli expression strain (e.g., BL21(DE3)).

• Protein Expression:

  • Grow the transformed E. coli cells in a suitable medium (e.g., LB broth) at 37°C to an optimal cell density (OD600 of ~0.6).

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

  • Continue incubation at a lower temperature (e.g., 16-25°C) for several hours to overnight to enhance soluble protein expression.

• Cell Lysis and Protein Purification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a lysis buffer containing a detergent (e.g., Triton X-100) and a DNase.

  • Lyse the cells by sonication or high-pressure homogenization.

  • Clarify the lysate by centrifugation to remove cell debris.

  • If the target enzymes are heat-stable (from thermophiles), a heat treatment step (e.g., 70°C for 20 minutes) can be employed to denature and precipitate a significant portion of the E. coli proteins.[2]

  • Purify the recombinant protein from the soluble fraction using affinity chromatography corresponding to the tag (e.g., Ni-NTA agarose for His-tagged proteins).

  • Elute the bound protein using an appropriate elution buffer (e.g., high concentration of imidazole for His-tagged proteins).

  • Assess the purity of the protein by SDS-PAGE.

Protocol 2: Enzyme Activity Assays

This assay measures the formation of the product, mannosyl-3-phosphoglycerate (MPG).

• Reaction Mixture: Prepare a reaction mixture containing:

  • Buffer at the optimal pH for the enzyme (e.g., 50 mM HEPES-KOH, pH 7.0).[1]

  • GDP-mannose (substrate).

  • D-3-phosphoglycerate (substrate).

  • A divalent cation (e.g., 5 mM MnCl2).[1]

  • Purified recombinant MPGS enzyme.

• Reaction Incubation:

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 80°C for T. thermophilus MPGS).[1]

  • The reaction can be stopped at various time points by boiling or adding a quenching agent.

• Product Detection and Quantification:

  • The formation of MPG can be monitored using various methods, including:

    • High-Performance Liquid Chromatography (HPLC): Separate the reaction components and quantify the MPG peak.

    • Coupled Enzyme Assay: Couple the production of GDP to a reaction that can be monitored spectrophotometrically.

This assay measures the release of inorganic phosphate from the substrate, mannosyl-3-phosphoglycerate (MPG).

• Reaction Mixture: Prepare a reaction mixture containing:

  • Buffer at the optimal pH for the enzyme (e.g., 50 mM MES-KOH, pH 6.0).[1]

  • Mannosyl-3-phosphoglycerate (substrate).

  • A divalent cation (e.g., 5 mM MgCl2).[8][9]

  • Purified recombinant MPGP enzyme.

• Reaction Incubation:

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 95°C for T. thermophilus MPGP).[1]

  • Stop the reaction by adding a reagent that halts enzyme activity and is compatible with the phosphate detection method (e.g., trichloroacetic acid).

• Phosphate Detection and Quantification:

  • Quantify the released inorganic phosphate using a colorimetric method, such as the Malachite Green assay or the Ames method.[11]

  • Measure the absorbance at the appropriate wavelength (e.g., ~620-660 nm for Malachite Green, 820 nm for the Ames method) and determine the phosphate concentration from a standard curve.[11]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the core mannosylglycerate biosynthetic pathway and a typical experimental workflow for the characterization of the involved genes.

References

• 1. The bacterium Thermus thermophilus, like hyperthermophilic archaea, uses a two-step pathway for the synthesis of mannosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Pathway for the synthesis of mannosylglycerate in the hyperthermophilic archaeon Pyrococcus horikoshii. Biochemical and genetic characterization of key enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional and structural characterization of a novel mannosyl-3-phosphoglycerate synthase from Rubrobacter xylanophilus reveals its dual substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aminer.cn [aminer.cn]
• 6. EC 2.4.1.217 [iubmb.qmul.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. enzyme-database.org [enzyme-database.org]
• 9. KEGG ENZYME: 3.1.3.70 [genome.jp]
• 10. uniprot.org [uniprot.org]
• 11. home.sandiego.edu [home.sandiego.edu]

The Role of Mannosylglycerate in Osmoadaptation: A Comparative Guide to Genetic Validation

For Researchers, Scientists, and Drug Development Professionals

In the quest to understand and engineer cellular resilience, particularly in response to osmotic stress, the role of compatible solutes is paramount. Among these, mannosylglycerate (MG) has emerged as a key player in the survival of many extremophilic microorganisms. This guide provides a comprehensive comparison of mannosylglycerate with other major osmolytes, focusing on the genetic evidence that validates their roles in osmoadaptation. We present quantitative data from genetic studies, detailed experimental protocols for key assays, and visual representations of the biosynthetic pathways to offer a clear and objective resource for researchers in the field.

Comparative Performance of Osmolytes in Osmoadaptation

Genetic studies, primarily involving the creation of knockout mutants, have been instrumental in elucidating the specific contribution of different osmolytes to an organism's ability to withstand high salinity. The data presented below, derived from studies on various microorganisms, quantifies the impact of the absence of key osmolyte synthesis genes on growth under osmotic stress.

Osmolyte	Model Organism	Gene(s) Disrupted	Phenotype under Osmotic Stress	Intracellular Solute Concentration (in mutant)	Reference
Mannosylglycerate	Thermus thermophilus HB27	mpgS (mannosyl-3-phosphoglycerate synthase)	No growth in defined medium with >1% NaCl.[1]	Mannosylglycerate absent.	[1]
Trehalose	Thermus thermophilus RQ-1	mpgS (mutant still produces trehalose)	Unable to grow in medium with >3% NaCl (wild-type grows up to 5%).[1]	Trehalose and amino acids accumulated.[1]	[1]
Di-myo-inositol phosphate (DIP)	Pyrococcus furiosus	IPCT/DIPPS (inositol-1-phosphate cytidylyltransferase/di-myo-inositol phosphate phosphate synthase)	Less efficient growth under osmotic stress compared to wild-type.	Mannosylglycerate and aspartate accumulated.	[2]
Proline	Escherichia coli	Single base pair change in a regulatory region of the proline biosynthesis pathway	Increased tolerance to osmotic stress due to high levels of proline synthesis.	High levels of proline.	[3]
Ectoine	Halomonas elongata	-	Wild-type accumulates ectoine in response to high salinity.	Ectoine levels are highly regulated by external salt levels.	[4]

Signaling Pathways and Biosynthesis of Osmolytes

The synthesis of osmolytes is a tightly regulated process, triggered by environmental cues such as increased external osmolarity. Below are diagrams of the key biosynthetic pathways for mannosylglycerate and its major alternatives, generated using the DOT language.

Mannosylglycerate Biosynthesis

There are two primary pathways for mannosylglycerate synthesis in microorganisms.[5][6]

Biosynthesis of Mannosylglycerate

Trehalose Biosynthesis

The most common pathway for trehalose synthesis involves the enzymes trehalose-6-phosphate synthase (OtsA) and trehalose-6-phosphate phosphatase (OtsB).

Biosynthesis of Trehalose

Di-myo-inositol Phosphate (DIP) Biosynthesis

The synthesis of DIP is a multi-step process starting from glucose-6-phosphate.[2][7]

Biosynthesis of Di-myo-inositol Phosphate

Proline Biosynthesis

Under osmotic stress, proline is primarily synthesized from glutamate.[8][9]

Biosynthesis of Proline

Ectoine Biosynthesis

Ectoine synthesis begins with the precursor L-aspartate-β-semialdehyde.[1][4][10]

Biosynthesis of Ectoine

Experimental Protocols

Reproducibility and standardization are cornerstones of scientific advancement. This section provides detailed methodologies for key experiments cited in the validation of osmolyte function.

Generation of Gene Knockouts in Thermus thermophilus via Homologous Recombination

This protocol is adapted from methodologies used for creating gene disruptions in T. thermophilus.[6][11]

Objective: To create a targeted gene knockout to study the role of a specific gene in osmoadaptation.

Materials:

• T. thermophilus wild-type strain

• Thermostable kanamycin resistance marker (e.g., htk)

• Plasmids for cloning (e.g., pUC18)

• Restriction enzymes

• T4 DNA Ligase

• Competent E. coli for plasmid amplification

• PCR reagents

• DNA purification kits

• Thermus growth medium (TM)

• Kanamycin

Workflow Diagram:

Gene Knockout Workflow

Procedure:

• Design and Amplify Homologous Regions:

  • Design primers to amplify approximately 500-1000 bp regions directly upstream and downstream of the target gene from T. thermophilus genomic DNA.

  • Perform PCR to amplify these homologous regions.

• Construct Disruption Cassette:

  • Clone the upstream homologous region, the thermostable kanamycin resistance marker, and the downstream homologous region into a suitable cloning vector. The orientation should be: upstream region - resistance marker - downstream region.

• Transform T. thermophilus:

  • Grow T. thermophilus in TM medium to the late exponential phase to induce natural competence.

  • Add the purified disruption plasmid to the competent cell culture and incubate at 70°C for 3-4 hours.

• Selection and Verification:

  • Plate the transformation mixture on TM agar plates containing kanamycin.

  • Incubate at 70°C until colonies appear.

  • Isolate genomic DNA from kanamycin-resistant colonies.

  • Verify the correct integration of the disruption cassette and the deletion of the target gene by PCR using primers flanking the target gene locus and internal to the resistance marker.

  • Confirm the knockout by DNA sequencing.

Osmotic Stress Cell Viability Assay (WST-1 Assay)

This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[3]

Objective: To quantify the effect of osmotic stress on the viability of wild-type and knockout microbial strains.

Materials:

• 96-well microplates

• Microbial cultures (wild-type and knockout strains)

• Growth medium with varying concentrations of NaCl (or other osmolyte)

• WST-1 reagent

• Microplate reader

Procedure:

• Cell Seeding:

  • In a 96-well plate, add 100 µL of cell suspension per well at a predetermined optimal density.

  • Include wells with medium only as a background control.

• Osmotic Stress Induction:

  • To the appropriate wells, add concentrated NaCl solution to achieve the desired final concentrations (e.g., 0.5 M, 1 M, 1.5 M NaCl).

  • Incubate the plate at the optimal growth temperature for the microorganism for a set period (e.g., 24, 48, 72 hours).

• WST-1 Reagent Addition:

  • Add 10 µL of WST-1 reagent to each well.

• Incubation and Measurement:

  • Incubate the plate for 1-4 hours at the optimal growth temperature.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate cell viability as a percentage of the untreated control.

Quantification of Intracellular Osmolytes by HPLC

This protocol provides a general framework for the separation and quantification of common osmolytes. Specific parameters may need to be optimized for the particular solutes and matrix.

Objective: To determine the intracellular concentrations of various osmolytes in response to osmotic stress.

Materials:

• Microbial cell cultures

• Extraction buffer (e.g., 80% ethanol)

• HPLC system with a refractive index (RI) or evaporative light scattering detector (ELSD)

• Amino or carbohydrate analysis column

• Osmolyte standards (mannosylglycerate, trehalose, DIP, proline, ectoine)

Procedure:

• Cell Harvesting and Extraction:

  • Grow microbial cultures under desired osmotic stress conditions.

  • Harvest cells by centrifugation.

  • Extract intracellular osmolytes by resuspending the cell pellet in a known volume of ice-cold 80% ethanol and incubating on ice.

  • Centrifuge to remove cell debris and collect the supernatant.

• HPLC Analysis:

  • Filter the supernatant through a 0.22 µm filter.

  • Inject a known volume of the extract onto the HPLC system.

  • Separate the osmolytes using an appropriate column and mobile phase. For a broad range of osmolytes, a hydrophilic interaction liquid chromatography (HILIC) column is often suitable.

  • Detect the eluted compounds using an RI or ELSD detector.

• Quantification:

  • Prepare a standard curve for each osmolyte of interest by injecting known concentrations.

  • Quantify the concentration of each osmolyte in the samples by comparing their peak areas to the standard curves.

  • Normalize the osmolyte concentration to the cell biomass (e.g., per mg of protein or per cell number).

Conclusion

The genetic validation of the role of mannosylglycerate and other compatible solutes in osmoadaptation provides a powerful framework for understanding microbial stress responses. The data clearly demonstrates that the ability to synthesize specific osmolytes is critical for survival in high-salt environments. By comparing the phenotypes of knockout mutants and quantifying the intracellular accumulation of these protective molecules, researchers can gain valuable insights into the mechanisms of osmoadaptation. The protocols and pathways detailed in this guide are intended to serve as a practical resource for scientists working to unravel the complexities of cellular resilience and to harness these mechanisms for biotechnological and therapeutic applications.

References

• 1. Genes and enzymes of ectoine biosynthesis in halotolerant methanotrophs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. A single base pair change in proline biosynthesis genes causes osmotic stress tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A blueprint of ectoine metabolism from the genome of the industrial producer Halomonas elongata DSM 2581T - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Engineering the Genome of Thermus thermophilus Using a Counterselectable Marker - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis of Di-myo-Inositol-1,1′-Phosphate, a Novel Osmolyte in Hyperthermophilic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proline Mechanisms of Stress Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijair.org [ijair.org]
• 10. mdpi.com [mdpi.com]
• 11. Disruption of Thermus thermophilus genes by homologous recombination using a thermostable kanamycin-resistant marker - PubMed [pubmed.ncbi.nlm.nih.gov]

Mannosylglycerate's Stabilizing Effect on Model Enzymes: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of mannosylglycerate's performance as a protein stabilizer against other alternatives, supported by experimental data. We delve into its effects on various model enzymes and provide detailed methodologies for key experiments.

Mannosylglycerate (MG), a compatible solute found in extremophilic microorganisms, is gaining significant attention for its remarkable ability to protect proteins from denaturation under stressful conditions such as high temperature and osmotic stress. This guide explores the stabilizing effect of mannosylglycerate on a selection of model enzymes and compares its efficacy with other known stabilizers.

Comparative Thermal Stability of Model Enzymes

The stabilizing effect of mannosylglycerate and other compatible solutes is often quantified by the increase in the melting temperature (Tm) of the protein, which is the temperature at which half of the protein population is unfolded. The following table summarizes the observed changes in Tm for different model enzymes in the presence of mannosylglycerate and other common chemical chaperones.

Model Enzyme	Stabilizer	Concentration	Change in Melting Temperature (ΔTm)	Reference
Staphylococcal Nuclease	Mannosylglycerate	0.5 M	+8.0 °C	[1]
Ribonuclease A	Mannosylglycerate	1.0 M	+6.0 °C	[2]
Lysozyme	Trehalose	Not Specified	5.7 - 8.3 °C	[3]
Lysozyme	Sucrose	Not Specified	5.7 - 8.3 °C	[3]
α-Glucosidase	N-(n-butyl)deoxynojirimycin (NB-DNJ)	10 µmol/L	Enhanced stability and transport	[2]

Note: Direct quantitative data for the effect of mannosylglycerate on Lysozyme and α-Glucosidase was not available in the reviewed literature. The data for these enzymes with other stabilizers is provided for comparative context.

In-Depth Look at Mannosylglycerate's Effects

Studies have shown that mannosylglycerate is a highly effective thermoprotectant for a range of enzymes. For instance, in addition to the quantitative data presented above, it has been observed to enhance the thermostability of alcohol dehydrogenases and glutamate dehydrogenases, proving to be a better thermoprotectant than trehalose at higher temperatures.[4] The mechanism behind this stabilization is thought to involve the preferential exclusion of the solute from the protein's surface, which favors the compact, native state of the protein.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments used to assess the effect of stabilizers on enzyme stability.

Protocol 1: Thermal Shift Assay using Differential Scanning Fluorimetry (DSF)

This protocol outlines the procedure to determine the melting temperature (Tm) of a protein in the presence of a stabilizing agent like mannosylglycerate.

Materials:

• Purified enzyme of interest

• Mannosylglycerate (or other chemical chaperone) stock solution

• SYPRO Orange fluorescent dye (5000x stock in DMSO)

• Appropriate buffer solution (e.g., PBS, pH 7.4)

• Real-time PCR instrument capable of fluorescence detection

Procedure:

• Prepare a master mix containing the buffer, SYPRO Orange dye (final concentration 5x), and the enzyme at the desired concentration (e.g., 2 µM).

• Prepare serial dilutions of the mannosylglycerate stock solution in the appropriate buffer.

• In a 96-well PCR plate, add the enzyme master mix to each well.

• Add the different concentrations of mannosylglycerate to the respective wells. Include a control with no stabilizer.

• Seal the plate and centrifuge briefly to mix the contents and remove bubbles.

• Place the plate in the real-time PCR instrument.

• Set up a melt curve experiment with a temperature ramp from 25 °C to 95 °C, with a ramp rate of 1 °C/minute.

• Monitor the fluorescence of SYPRO Orange at the appropriate excitation and emission wavelengths.

• The melting temperature (Tm) is determined by identifying the temperature at which the fluorescence intensity is at its maximum in the first derivative of the melting curve.

Protocol 2: Enzyme Activity Assay under Thermal Stress

This protocol measures the residual activity of an enzyme after being subjected to thermal stress in the presence and absence of a stabilizer.

Materials:

• Purified enzyme of interest

• Substrate for the enzyme

• Mannosylglycerate (or other chemical chaperone)

• Appropriate buffer solution

• Spectrophotometer or other suitable detection instrument

• Water bath or thermocycler

Procedure:

• Prepare enzyme solutions at a fixed concentration in the buffer, both with and without the desired concentration of mannosylglycerate.

• Incubate the enzyme solutions at a stress temperature (a temperature known to cause denaturation) for a specific period (e.g., 15 minutes at 60 °C).

• After incubation, cool the samples on ice for 5 minutes.

• Initiate the enzymatic reaction by adding the specific substrate to each enzyme sample at a controlled temperature (e.g., 25 °C).

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a spectrophotometer.

• Calculate the initial reaction rates for each sample.

• The residual activity is expressed as a percentage of the activity of the unstressed enzyme control.

Visualizing Key Processes

To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the biosynthetic pathway of mannosylglycerate and a typical experimental workflow for assessing enzyme stability.

Caption: Two-step biosynthesis of mannosylglycerate.

Caption: Workflow for enzyme thermal stability assay.

References

• 1. Thermal and solution stability of lysozyme in the presence of sucrose, glucose, and trehalose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical chaperones improve transport and enhance stability of mutant alpha-glucosidases in glycogen storage disease type II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stability of Lysozyme in Aqueous Extremolyte Solutions during Heat Shock and Accelerated Thermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Mannosylglycerate: A Guide for Laboratory Professionals

Understanding Mannosylglycerate: A Profile

Mannosylglycerate is a compatible solute found in various extremophilic microorganisms, playing a role in protecting cellular components against stresses like high temperatures and osmotic pressure.[1][2][3] Its growing interest in biotechnology for stabilizing proteins and other biomaterials means it is increasingly likely to be found in research and development laboratories.[4][5] While it is a naturally occurring substance, its disposal in a laboratory setting requires adherence to established chemical safety protocols.

Core Principles of Chemical Waste Disposal

In the absence of a specific Safety Data Sheet (SDS) for mannosylglycerate, it should be treated as a chemical of unknown toxicity. The fundamental principle is to avoid drain disposal and to manage it as a chemical waste stream destined for incineration by a licensed hazardous waste disposal company.

Key Disposal Steps:

• Waste Collection:

  • Use a dedicated, properly labeled, and leak-proof container for all mannosylglycerate waste, including pure compound, contaminated solutions, and any contaminated materials (e.g., pipette tips, gloves).

  • The container must be compatible with the chemical. A high-density polyethylene (HDPE) container is generally a suitable choice.

  • Never mix mannosylglycerate waste with other incompatible waste streams.[6]

• Labeling:

  • Clearly label the waste container with "Mannosylglycerate Waste" and include the chemical formula (C9H16O9).

  • Indicate the concentration if it is in solution.

  • Affix a hazardous waste tag as required by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.

  • Ensure the storage area is secure, well-ventilated, and away from heat sources or direct sunlight.

  • Keep the container tightly closed except when adding waste.

• Final Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the mannosylglycerate waste.

  • The waste will be transported to a licensed hazardous waste disposal facility for appropriate treatment, typically incineration.

Quantitative Data Summary

While no specific quantitative data for the disposal of mannosylglycerate was found, the following table summarizes its key chemical and physical properties from PubChem, which can inform handling and storage decisions.[7]

Property	Value
Molecular Formula	C9H16O9
Molecular Weight	268.22 g/mol
Physical State	Solid (assumed based on related compounds)
Solubility	No data available

Experimental Protocols: A General Framework

The following is a generalized protocol for the handling and disposal of mannosylglycerate in a laboratory setting.

Materials:

• Mannosylglycerate

• Appropriate personal protective equipment (PPE): safety glasses, lab coat, nitrile gloves

• Designated chemical waste container (HDPE)

• Hazardous waste labels/tags

Procedure:

• Personal Protective Equipment: Always wear appropriate PPE when handling mannosylglycerate.

• Weighing and Preparation: Conduct all weighing and solution preparation in a chemical fume hood to minimize inhalation exposure.

• Waste Segregation:

  • Collect all solid mannosylglycerate waste in the designated solid waste container.

  • Collect all solutions containing mannosylglycerate in the designated liquid waste container.

  • Dispose of all contaminated disposables (e.g., weighing paper, pipette tips, gloves) in the designated solid waste container.

• Container Management:

  • Keep the waste container closed at all times except when adding waste.

  • Do not overfill the container; leave at least 10% headspace.

• Disposal Request: Once the container is full, or if the experiment is complete, submit a chemical waste pickup request to your institution's EHS office.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of mannosylglycerate.

Caption: Mannosylglycerate Disposal Decision Workflow.

By following these guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of mannosylglycerate, fostering a culture of safety and building trust in their operational procedures.

References

• 1. Mannosylglycerate: structural analysis of biosynthesis and evolutionary history - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. To be or not to be a compatible solute: bioversatility of mannosylglycerate and glucosylglycerate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mannosylglycerate stabilizes staphylococcal nuclease with restriction of slow β-sheet motions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Exploring the Potential of Corynebacterium glutamicum to Produce the Compatible Solute Mannosylglycerate [frontiersin.org]
• 5. PT103442A - MANOSYL-GLYCERATE SYNTHETIC DERIVATIVES FOR THE STABILIZATION AND / OR PRESERVATION OF BIOMATERIALS - Google Patents [patents.google.com]
• 6. nswai.org [nswai.org]
• 7. Mannosylglycerate | C9H16O9 | CID 101003427 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Handling Protocols for Mannosylglycerate

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of laboratory chemicals is paramount. This document provides crucial safety and logistical information for the handling of Mannosylglycerate, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Disclaimer: No specific Safety Data Sheet (SDS) for Mannosylglycerate was found. The following recommendations are based on the safety profiles of chemically similar compounds, such as D-Mannose and other non-hazardous sugar derivatives, and general laboratory safety practices for handling fine chemical powders.[1][2][3]

Personal Protective Equipment (PPE)

Proper PPE is essential to minimize exposure and ensure personal safety when handling Mannosylglycerate. The following table summarizes the recommended equipment.

PPE Category	Item	Specifications	Rationale
Eye Protection	Safety Glasses or Goggles	ANSI Z87.1-compliant	Protects eyes from airborne dust particles.
Hand Protection	Disposable Nitrile Gloves	Standard laboratory grade	Prevents skin contact.
Body Protection	Laboratory Coat	Standard	Protects clothing and skin from contamination.
Respiratory Protection	Dust Mask or Respirator	N95/P100 particle filter	Recommended when handling large quantities or if dust generation is unavoidable.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational plan ensures consistency and safety in the laboratory.

• Preparation:

  • Ensure the work area, typically a laboratory fume hood or a well-ventilated space, is clean and uncluttered.

  • Assemble all necessary equipment and reagents.

  • Don the appropriate PPE as outlined in the table above.

• Handling:

  • Handle Mannosylglycerate in a manner that minimizes dust formation.[1][3]

  • Use a spatula or other appropriate tool to transfer the powder.

  • Avoid direct contact with skin, eyes, and clothing.[3]

  • Keep the container tightly closed when not in use to prevent contamination and absorption of moisture.[4]

• Post-Handling:

  • Clean the work area thoroughly after handling is complete.

  • Remove and dispose of gloves properly.

  • Wash hands thoroughly with soap and water.[4]

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Uncontaminated Waste: Non-contaminated packaging may be recycled.[4]

• Contaminated Waste:

  • Dispose of contaminated materials, such as used gloves and weighing papers, in a designated chemical waste container.

  • Handle contaminated packages in the same way as the substance itself.[4]

• Bulk Disposal:

  • Dispose of unused or waste Mannosylglycerate in accordance with local, state, and federal regulations.

  • Do not allow the substance to enter drains or surface water.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Mannosylglycerate, from preparation to disposal.

Safe handling workflow for Mannosylglycerate.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pccarx.com [pccarx.com]
• 4. crude.abx.de [crude.abx.de]